4-(2-Octylamino)diphenylamine

• CAS: 29590-61-2

Core Science & Biosynthesis

An In-Depth Technical Guide on the Core Properties of 4-(2-Octylamino)diphenylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(2-Octylamino)diphenylamine, also known as N-(1-methylheptyl)-N'-phenyl-p-phenylenediamine, is an aromatic amine primarily utilized as an antioxidant and antiozonant in the rubber and polymer industries. Its chemical structure, featuring a secondary amine bridge between two phenyl rings with an octyl substituent, imparts properties that are effective in preventing the degradation of materials caused by oxidation. While its industrial applications are well-documented, its biological activities and potential relevance in drug development are less explored. This guide provides a comprehensive overview of the fundamental properties of 4-(2-octylamino)diphenylamine, including its physicochemical characteristics, and a discussion of its primary mechanism of action as a radical scavenger.

Core Properties

The fundamental properties of 4-(2-Octylamino)diphenylamine are summarized in the tables below, providing a clear reference for its chemical and physical characteristics.

Table 1: Chemical Identity

Property	Value
Chemical Name	4-(2-Octylamino)diphenylamine
Synonyms	N-(1-Methylheptyl)-N'-phenyl-p-phenylenediamine, N-Phenyl-N'-(2-octyl)-1,4-phenylenediamine
CAS Number	15233-47-3
Molecular Formula	C₂₀H₂₈N₂
Molecular Weight	296.45 g/mol
InChI Key	JQTYAZKTBXWQOM-UHFFFAOYSA-N
Canonical SMILES	CCCCCCC(C)NC1=CC=C(C=C1)NC2=CC=CC=C2

Table 2: Physicochemical Properties

Property	Value
Physical State	Liquid
Appearance	Red to dark blue to black clear to cloudy liquid
Boiling Point	443.3 ± 28.0 °C (Predicted)
Density	1.00 g/cm³
Refractive Index	1.5830 to 1.5870
Solubility	DMSO: Sparingly soluble (1-10 mg/ml), Ethanol: Soluble (≥10 mg/ml)
pKa	6.70 ± 0.50 (Predicted)

Mechanism of Action: Radical Scavenging

The primary function of 4-(2-octylamino)diphenylamine is as a chain-breaking antioxidant. Its mechanism of action is centered on the ability of the secondary amine (-NH-) group to donate a hydrogen atom to reactive free radicals. This process neutralizes the radicals, thereby terminating the radical chain reactions that lead to oxidative degradation of materials.

Upon donation of a hydrogen atom, the diphenylamine (B1679370) derivative itself becomes a resonance-stabilized radical, which is significantly less reactive than the initial free radical and is unable to propagate the chain reaction.

Caption: Free radical scavenging mechanism of 4-(2-Octylamino)diphenylamine.

Experimental Protocols

Detailed, standardized experimental protocols for the synthesis and analysis of 4-(2-octylamino)diphenylamine are not extensively reported in peer-reviewed literature, likely due to its primary industrial application. However, general methodologies for the synthesis of N-substituted-N'-phenyl-p-phenylenediamines and the analysis of rubber additives provide a framework for researchers.

Synthesis

A general approach for the synthesis of N-substituted-N'-phenyl-p-phenylenediamines involves the reaction of N-phenyl-p-quinoneimine with a primary amine in the presence of p-hydroxydiphenylamine and a solvent such as methanol.

Illustrative Synthetic Workflow:

Caption: Generalized workflow for the synthesis of 4-(2-Octylamino)diphenylamine.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a suitable technique for the identification and quantification of 4-(2-octylamino)diphenylamine, particularly in complex matrices like rubber extracts. A typical protocol would involve:

• Sample Preparation: Extraction of the analyte from the sample matrix using an appropriate solvent (e.g., dichloromethane (B109758) or acetone).

• GC Separation:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injector: Split/splitless injector, with temperature optimized to ensure volatilization without degradation.

  • Oven Program: A temperature gradient to ensure good separation from other components.

• MS Detection:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full scan for identification or Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification.

High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is another effective method for the analysis of 4-(2-octylamino)diphenylamine.

• Sample Preparation: Similar to GC-MS, extraction and dissolution in a suitable solvent compatible with the mobile phase.

• HPLC System:

  • Column: A reversed-phase column (e.g., C18).

  • Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile (B52724) or methanol) and water, often with a buffer or acid modifier to improve peak shape. Isocratic or gradient elution can be used.

  • Detector: UV detector set at a wavelength of maximum absorbance for the compound.

Biological Activity and Signaling Pathways

Currently, there is a notable lack of publicly available scientific literature detailing the specific interactions of 4-(2-octylamino)diphenylamine with biological signaling pathways relevant to drug development. Its primary characterization is as an industrial antioxidant.

Toxicological studies on related p-phenylenediamine (B122844) derivatives, such as N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD), have shown that their quinone transformation products can be toxic to aquatic organisms. The mechanism of this toxicity has been linked to the formation of DNA adducts. However, it is important to note that these findings are for a different, albeit structurally related, compound and its specific environmental degradant.

For 4-(2-octylamino)diphenylamine itself, there is no clear evidence in the reviewed literature to suggest its involvement in specific cellular signaling cascades such as MAPK, NF-κB, or other pathways typically studied in the context of drug discovery and development. The primary known "pathway" it influences is the non-biological chain of free radical reactions in materials.

Conclusion

4-(2-Octylamino)diphenylamine is a well-characterized industrial antioxidant with a clear mechanism of action based on free radical scavenging. Its fundamental physicochemical properties are well-documented. However, for professionals in research, science, and drug development, it is crucial to recognize the significant gap in the understanding of its biological effects. There is currently no substantial evidence to implicate this compound in specific biological signaling pathways. Future research would be necessary to explore any potential bioactivity and to determine if its antioxidant properties could be relevant in a biological context, and if so, to elucidate the specific cellular mechanisms and signaling pathways involved.

An In-depth Technical Guide to N-(1-Methylheptyl)-N'-phenyl-1,4-phenylenediamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-(1-Methylheptyl)-N'-phenyl-1,4-phenylenediamine, a secondary aromatic amine with significant applications as an antioxidant. This document details its chemical structure, physicochemical properties, and toxicological profile. A detailed, representative experimental protocol for its synthesis via reductive amination is provided, alongside a discussion of its primary mechanism of action as a free radical scavenger. Spectroscopic data and visualizations are included to offer a thorough understanding of this compound for research and development purposes.

Introduction

N-(1-Methylheptyl)-N'-phenyl-1,4-phenylenediamine, also known as 4-(2-octylamino)diphenylamine, is a member of the p-phenylenediamine (B122844) class of chemicals. These compounds are widely recognized for their antioxidant and antiozonant properties, leading to their extensive use in the rubber industry to prevent degradation of polymeric materials.[1][2] Beyond its industrial applications, the study of such molecules is of interest to researchers in toxicology and environmental science due to their environmental persistence and potential biological effects.[3][4] This guide aims to consolidate the available technical information on N-(1-Methylheptyl)-N'-phenyl-1,4-phenylenediamine to support further research and application development.

Chemical Structure and Identification

The chemical structure of N-(1-Methylheptyl)-N'-phenyl-1,4-phenylenediamine consists of a central 1,4-phenylenediamine core with a phenyl group and a 1-methylheptyl group attached to the two nitrogen atoms.

Chemical Structure:

Key Identifiers: [5]

• IUPAC Name: N-(1-Methylheptyl)-N'-phenylbenzene-1,4-diamine

• CAS Number: 15233-47-3

• Molecular Formula: C₂₀H₂₈N₂

• Molecular Weight: 296.45 g/mol

• Canonical SMILES: CCCCCCC(C)NC1=CC=C(C=C1)NC2=CC=CC=C2[5]

Physicochemical and Toxicological Properties

A summary of the key physicochemical and toxicological properties of N-(1-Methylheptyl)-N'-phenyl-1,4-phenylenediamine is presented in the tables below.

Physicochemical Data

Property	Value	Reference
Physical State	Liquid	[5]
Boiling Point	443.3 °C at 760 mmHg (Predicted)	LookChem
Density	1.019 g/cm³ (Predicted)	LookChem
Refractive Index	1.5830 to 1.5870 (Predicted)	LookChem
Flash Point	263.9 °C (Predicted)	LookChem
pKa	6.70 ± 0.50 (Predicted)	LookChem
LogP	6.347 (Predicted)	LookChem
Hydrogen Bond Donor Count	2	[5]
Hydrogen Bond Acceptor Count	2	[5]
Rotatable Bond Count	9	[5]

Toxicological Data

Endpoint	Value	Species	Reference
Acute Oral Toxicity (LD50)	893 - 1005 mg/kg	Rat	[6]
Dermal Irritation	Low potential	Rabbit	[6]
Eye Irritation	Slightly irritating	[6]
Skin Sensitization	Induces dermal sensitization	Animals and Humans	[6]

Synthesis and Experimental Protocols

The most common and logical synthetic route to N-(1-Methylheptyl)-N'-phenyl-1,4-phenylenediamine is through the reductive amination of 4-aminodiphenylamine with 2-octanone (B155638).[7] This reaction involves the formation of an imine intermediate, which is then reduced in situ to the desired secondary amine.

Synthesis Workflow

Below is a Graphviz diagram illustrating the general workflow for the synthesis of N-(1-Methylheptyl)-N'-phenyl-1,4-phenylenediamine.

General experimental workflow for the synthesis of N-(1-Methylheptyl)-N'-phenyl-1,4-phenylenediamine.

Detailed Experimental Protocol (Representative)

This protocol is a representative procedure based on general principles of reductive amination for similar compounds.[7][8] Researchers should optimize conditions as necessary.

Materials:

• 4-Aminodiphenylamine

• 2-Octanone

• Sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃)

• Dichloromethane (B109758) (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381) and Ethyl Acetate (B1210297) for chromatography elution

Procedure:

• Reaction Setup: To a solution of 4-aminodiphenylamine (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), add 2-octanone (1.1 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate. The reaction can be monitored by thin-layer chromatography (TLC).

• Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. The reaction is typically exothermic, so the addition should be controlled to maintain the temperature below 30 °C.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC until the starting material is consumed (typically 12-24 hours).

• Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Stir vigorously until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with DCM (3 x volumes).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent.

• Characterization: Collect the fractions containing the product and concentrate under reduced pressure to yield N-(1-Methylheptyl)-N'-phenyl-1,4-phenylenediamine as a liquid. Characterize the final product by NMR, IR, and mass spectrometry.

Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹³C NMR: A ¹³C NMR spectrum is available on PubChem.[5] The spectrum would be expected to show signals for the aromatic carbons of the two phenyl rings and the aliphatic carbons of the 1-methylheptyl group.

• ¹H NMR: A complete ¹H NMR spectrum for the title compound is not publicly available. However, based on its structure, one would expect to see multiplets in the aromatic region (approx. 6.5-7.5 ppm) corresponding to the protons on the phenyl rings. The protons of the 1-methylheptyl group would appear in the aliphatic region (approx. 0.8-4.0 ppm), with the methine proton adjacent to the nitrogen appearing as a multiplet at a downfield chemical shift compared to the other aliphatic protons. The N-H protons would likely appear as broad singlets.

Infrared (IR) Spectroscopy

An experimental IR spectrum for N-(1-Methylheptyl)-N'-phenyl-1,4-phenylenediamine is not publicly available. However, the spectrum of a related compound, N,N'-bis(1-methylheptyl)-p-phenylenediamine, is available and provides insight into the expected characteristic peaks.[2] Key expected absorptions include:

• N-H stretching: A broad band in the region of 3300-3500 cm⁻¹.

• C-H stretching (aromatic): Peaks just above 3000 cm⁻¹.

• C-H stretching (aliphatic): Peaks just below 3000 cm⁻¹.

• C=C stretching (aromatic): Bands in the 1450-1600 cm⁻¹ region.

• C-N stretching: Absorptions in the 1250-1350 cm⁻¹ region.

Mass Spectrometry (MS)

LC-MS data is available on PubChem, showing a precursor ion at m/z 297.2325, which corresponds to the protonated molecule [M+H]⁺.[5]

Mechanism of Action: Antioxidant Activity

The primary application of N-(1-Methylheptyl)-N'-phenyl-1,4-phenylenediamine is as an antioxidant. Its mechanism of action is based on its ability to act as a free radical scavenger.

Free Radical Scavenging Pathway

The antioxidant activity of p-phenylenediamine derivatives stems from the ability of the amine groups to donate a hydrogen atom to a free radical, thereby neutralizing it and preventing it from causing oxidative damage to other molecules. This process is illustrated in the following diagram.

Free radical scavenging mechanism of p-phenylenediamine derivatives.

The resulting p-phenylenediamine radical is stabilized by resonance and is less reactive than the initial free radical. It can then undergo further reactions, such as dimerization or oxidation, to form stable, non-radical products. This process effectively terminates the free radical chain reaction.[9]

Applications and Relevance to Drug Development

While the primary use of N-(1-Methylheptyl)-N'-phenyl-1,4-phenylenediamine is as an industrial antioxidant, the study of its biological interactions is relevant to drug development for several reasons:

• Toxicology and Safety Assessment: Understanding the toxicity and metabolic fate of this compound and its derivatives is crucial for assessing the safety of materials that contain it and for understanding the potential health effects of environmental exposure.[3][4]

• Antioxidant Research: As a potent antioxidant, it can serve as a model compound for studying the mechanisms of free radical scavenging and for the design of novel antioxidant drugs. The structural motifs of p-phenylenediamine could be incorporated into new chemical entities aimed at mitigating oxidative stress in various disease states.

• Drug Metabolism: The metabolic pathways of N-alkylated aromatic amines are of interest in drug development, as similar structures are found in many pharmaceutical agents. Studying the metabolism of this compound can provide insights into potential drug-drug interactions and the formation of reactive metabolites.

Conclusion

N-(1-Methylheptyl)-N'-phenyl-1,4-phenylenediamine is a well-established industrial antioxidant with a defined chemical structure and a range of characterized physicochemical properties. While detailed experimental protocols for its synthesis are not abundant in peer-reviewed literature, a robust synthesis can be achieved through reductive amination. Its primary mechanism of action involves free radical scavenging, a process of significant interest in both materials science and medicine. For researchers and professionals in drug development, this compound serves as a valuable case study for understanding the toxicology, metabolism, and antioxidant potential of N-alkylated aromatic amines. Further research into its biological activities and metabolic fate will continue to be of importance.

References

• 1. researchgate.net [researchgate.net]
• 2. dev.spectrabase.com [dev.spectrabase.com]
• 3. P-phenylenediamine antioxidants and their quinone derivatives: A review of their environmental occurrence, accessibility, potential toxicity, and human exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hydrolysis of p-Phenylenediamine Antioxidants: The Reaction Mechanism, Prediction Model, and Potential Impact on Aquatic Toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. N-(1-Methylheptyl)-N'-phenyl-p-phenylenediamine | C20H28N2 | CID 85821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. dev.spectrabase.com [dev.spectrabase.com]
• 9. Molecular Mechanisms behind Free Radical Scavengers Function against Oxidative Stress [mdpi.com]

An In-depth Technical Guide to the Physical and Chemical Properties of N-(1-Methylheptyl)-N'-phenyl-p-phenylenediamine (CAS 15233-47-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(1-Methylheptyl)-N'-phenyl-p-phenylenediamine, registered under CAS number 15233-47-3, is an aromatic amine that functions primarily as an antioxidant.[1][2] It is also known by several synonyms, including MHPPD, 4-(2-Octylamino)diphenylamine, and 8-PPD.[1] This compound is a significant component in the rubber industry, where it is utilized to prevent degradation of materials due to oxidation.[2][3] Its molecular structure, featuring a p-phenylenediamine (B122844) backbone, is key to its antioxidant capabilities.[2] The presence of a 1-methylheptyl group enhances its solubility and stability in non-polar environments, making it particularly effective in protecting materials from oxidative damage.[2] This technical guide provides a comprehensive overview of the physical and chemical properties of this compound, along with relevant experimental protocols and logical workflows.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of N-(1-Methylheptyl)-N'-phenyl-p-phenylenediamine are summarized below. This data is essential for its handling, application, and analysis in a laboratory or industrial setting.

Table 1: General and Physical Properties

Property	Value
Physical Form	Neat liquid[1], Red to Dark blue to Black clear liquid to cloudy liquid[4]
Boiling Point	443.3 ± 28.0 °C (Predicted)[4]
Specific Gravity	1.00[5]
Refractive Index	1.5830 to 1.5870[4][5]
Storage Temperature	Room temperature, in a dark, inert atmosphere[4]
Stability	≥ 4 years when stored at -20°C[6]

Table 2: Chemical Identifiers and Molecular Properties

Property	Value
Molecular Formula	C₂₀H₂₈N₂[1]
Molecular Weight	296.5 g/mol [1], 296.46 g/mol [7]
IUPAC Name	N-(1-methylheptyl)-N'-phenylbenzene-1,4-diamine
SMILES	CC(CCCCCC)NC1=CC=C(NC2=CC=CC=C2)C=C1[1]
InChI	InChI=1S/C20H28N2/c1-3-4-5-7-10-17(2)21-19-13-15-20(16-14-19)22-18-11-8-6-9-12-18/h6,8-9,11-17,21-22H,3-5,7,10H2,1-2H3[1]
InChIKey	JQTYAZKTBXWQOM-UHFFFAOYSA-N[1]
pKa	6.70 ± 0.50 (Predicted)[4]

Table 3: Solubility

Solvent	Solubility
DMSO	Sparingly soluble: 1-10 mg/ml[1][4]
Ethanol	Soluble: ≥10 mg/ml[1]

Experimental Protocols

A key application of N-(1-Methylheptyl)-N'-phenyl-p-phenylenediamine is its use as a rubber additive.[1] Consequently, its detection and quantification in rubber products are of significant interest. The following is a summarized experimental protocol for the analysis of this compound in rubber boots using High-Performance Liquid Chromatography (HPLC).

Determination of N-(1-Methylheptyl)-N'-phenyl-p-phenylenediamine in Rubber by HPLC [8]

• Objective: To extract and quantify the amount of N-(1-Methylheptyl)-N'-phenyl-p-phenylenediamine in rubber samples.

• Sample Preparation:

  • Obtain a representative sample of the rubber material.

  • Perform an extraction of rubber additives from the sample. The specific extraction solvent and conditions would be optimized based on the rubber matrix.

• Chromatographic Conditions:

  • Instrument: High-Performance Liquid Chromatograph (HPLC) equipped with an ODS (Octadecylsilane) column and a UV detector.

  • Mobile Phase: Methanol:Water (85:15).

  • Detection Wavelength: 290 nm.

• Procedure:

  • Dissolve the extracted residue in dichloromethane.

  • Inject the prepared sample solution into the HPLC system.

  • Monitor the chromatogram at 290 nm. The retention time for N-(1-Methylheptyl)-N'-phenyl-p-phenylenediamine should be predetermined using a standard.

• Quantification:

  • Prepare a series of standard solutions of N-(1-Methylheptyl)-N'-phenyl-p-phenylenediamine at known concentrations (e.g., 0.1–400 µg/ml).

  • Generate a linear calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of the analyte in the sample by comparing its peak area to the calibration curve.

Logical Workflow Visualization

The following diagram illustrates the general workflow for the utilization and quality control analysis of N-(1-Methylheptyl)-N'-phenyl-p-phenylenediamine as a rubber antioxidant.

Caption: Workflow for Antioxidant Application and Analysis.

Toxicology and Safety

N-(1-Methylheptyl)-N'-phenyl-p-phenylenediamine is noted to have moderate toxicity and requires careful handling.[2] It is toxic to the aquatic bacterium V. fischeri, with an EC50 of 0.68 mg/ml.[1][6] In vivo studies in mice have shown that it can induce skin sensitization and contact dermatitis.[1][3][6] As with any chemical, it is crucial to consult the Safety Data Sheet (SDS) before use and to handle the substance with appropriate personal protective equipment in a well-ventilated area.

This technical guide provides a foundational understanding of N-(1-Methylheptyl)-N'-phenyl-p-phenylenediamine for professionals in research and development. The compiled data and protocols are intended to support its safe and effective use and analysis.

References

• 1. caymanchem.com [caymanchem.com]
• 2. CAS 15233-47-3: N-(1-Methylheptyl)-N′-phenyl-p-phenylenedi… [cymitquimica.com]
• 3. 4-(2-OCTYLAMINO)DIPHENYLAMINE | 15233-47-3 [chemicalbook.com]
• 4. 15233-47-3 | CAS DataBase [m.chemicalbook.com]
• 5. Cas 15233-47-3,4-(2-OCTYLAMINO)DIPHENYLAMINE | lookchem [lookchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. 4-(2-Octylamino)diphenylamine | 15233-47-3 | TCI AMERICA [tcichemicals.com]
• 8. scispace.com [scispace.com]

An In-depth Technical Guide on the Antioxidant Mechanism of 4-(2-Octylamino)diphenylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(2-Octylamino)diphenylamine, a member of the alkylated diphenylamine (B1679370) family, functions as a potent antioxidant primarily through a radical scavenging mechanism. This technical guide delineates the core mechanism of action, supported by available data, and provides detailed experimental protocols for the evaluation of its antioxidant capacity. The synthesis of this class of compounds is also discussed. This document is intended to serve as a comprehensive resource for researchers and professionals in the fields of chemistry, materials science, and drug development.

Core Antioxidant Mechanism of Action

The primary antioxidant activity of 4-(2-Octylamino)diphenylamine and other diphenylamine derivatives is attributed to their ability to act as radical scavengers. The mechanism is centered around the secondary amine (-NH-) group, which can donate a hydrogen atom to terminate radical chain reactions, particularly those involving peroxyl radicals (ROO•).

The process can be summarized as follows:

• Initiation: Oxidative processes are often initiated by the formation of free radicals (R•) from organic molecules (RH) due to factors like heat, UV radiation, or the presence of metal catalysts. These free radicals react with oxygen to form highly reactive peroxyl radicals (ROO•).

• Propagation: The peroxyl radicals can then abstract a hydrogen atom from another organic molecule, generating a lipid hydroperoxide (ROOH) and a new free radical, thus propagating the chain reaction.

• Termination: 4-(2-Octylamino)diphenylamine (Ar₂NH) intervenes in this cycle by donating the hydrogen atom from its secondary amine group to the peroxyl radical. This reaction neutralizes the peroxyl radical, forming a stable hydroperoxide and a resonance-stabilized diphenylaminyl radical (Ar₂N•).

  Ar₂NH + ROO• → Ar₂N• + ROOH

The resulting diphenylaminyl radical is significantly less reactive than the initial peroxyl radical due to the delocalization of the unpaired electron across the aromatic rings, which effectively breaks the propagation cycle of oxidation.

The octyl group attached to the amine enhances the molecule's solubility in nonpolar environments, such as lipids and organic polymers, which is crucial for its application as an antioxidant in these matrices.

Signaling Pathway and Mechanism Visualization

Figure 1: Antioxidant mechanism of 4-(2-Octylamino)diphenylamine.

Quantitative Data Presentation

Compound	Assay	Organism	Endpoint	Result	Reference(s)
4-(2-Octylamino)diphenylamine	Toxicity Assay	Vibrio fischeri	EC₅₀	0.68 mg/mL	[1][2][3]

Note: The EC₅₀ value represents the concentration at which 50% of the Vibrio fischeri population exhibits a response (in this case, likely inhibition or toxicity). While not a direct measure of antioxidant capacity, it provides a quantitative assessment of the compound's biological effect.

Experimental Protocols

To assess the antioxidant capacity of 4-(2-Octylamino)diphenylamine, several standard experimental protocols can be employed.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or ethanol (B145695) (spectrophotometric grade)

• 4-(2-Octylamino)diphenylamine (test sample)

• Ascorbic acid or Trolox (positive control)

• 96-well microplate or quartz cuvettes

• Spectrophotometer or microplate reader

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution should have a deep purple color.

• Preparation of Sample and Control Solutions: Prepare a stock solution of 4-(2-Octylamino)diphenylamine in methanol. From this stock, prepare a series of dilutions to obtain a range of concentrations. Prepare a similar dilution series for the positive control.

• Assay:

  • To a 96-well plate, add 100 µL of the DPPH solution to each well.

  • Add 100 µL of the different concentrations of the test sample or positive control to the wells.

  • For the blank, add 100 µL of methanol instead of the sample.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm.

• Calculation: The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC₅₀ value (the concentration of the sample that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the sample concentration.

Workflow for DPPH Assay

References

• 1. caymanchem.com [caymanchem.com]
• 2. Biological Evaluation and Structural Analysis of Some Aminodiphenylamine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-(2-Octylamino)diphenylamine | Adheron Theurapeutics [adherontherapeutics.com]

An In-depth Technical Guide to the Synthesis of N-Alkylated Diphenylamines

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic pathways for the preparation of N-alkylated diphenylamines. These compounds are significant scaffolds in medicinal chemistry, materials science, and industrial applications. This document details key methodologies, including classical and modern catalytic approaches, presenting quantitative data, detailed experimental protocols, and visual representations of reaction mechanisms and workflows to aid in the selection and implementation of the most suitable synthetic strategy.

Introduction

N-alkylated diphenylamines are a class of tertiary amines characterized by a nitrogen atom bonded to two phenyl groups and an alkyl substituent. The introduction of an alkyl group onto the diphenylamine (B1679370) core can significantly modulate its physicochemical and pharmacological properties, making these derivatives valuable targets in drug discovery and development. The synthesis of these compounds can be achieved through several distinct pathways, each with its own set of advantages and limitations regarding substrate scope, reaction conditions, and functional group tolerance. This guide will focus on the following core synthetic strategies:

• Direct N-Alkylation with Alkyl Halides

• Reductive Amination

• Buchwald-Hartwig Amination

• Ullmann Condensation

• "Borrowing Hydrogen" (or Hydrogen Autotransfer) Methodology

Comparative Overview of Synthetic Pathways

The selection of an appropriate synthetic method for a target N-alkylated diphenylamine depends on various factors, including the nature of the desired alkyl group, the availability of starting materials, and the required scale of the synthesis. The following tables provide a quantitative comparison of these methods.

Table 1: General Comparison of N-Alkylation Methodologies

Method	Alkylating Agent	Catalyst/Reagent	Temperature	Key Advantages	Key Disadvantages
Direct N-Alkylation	Alkyl Halides, Sulfates	Base (e.g., NaOH, K₂CO₃, CsOH)	Room Temp. to 80°C	Simple procedure, readily available reagents.	Risk of over-alkylation (quaternization), can require harsh conditions.
Reductive Amination	Aldehydes, Ketones	Reducing Agent (e.g., NaBH₄, NaBH(OAc)₃, NaBH₃CN)	Room Temp.	High selectivity, mild conditions, broad substrate scope.	Requires a carbonyl precursor to the desired alkyl group.
Buchwald-Hartwig Amination	Aryl/Alkyl Halides or Triflates	Palladium Catalyst with Phosphine (B1218219) Ligand, Base	Room Temp. to 110°C	Excellent functional group tolerance, broad scope for aryl-N and alkyl-N bond formation.	Catalyst cost and sensitivity, requires inert atmosphere.
Ullmann Condensation	Aryl/Alkyl Halides	Copper Catalyst, Base, Ligand (often)	High (100-210°C)	Lower cost catalyst than palladium.	Often requires harsh conditions, narrower substrate scope than Buchwald-Hartwig.
Borrowing Hydrogen	Alcohols	Ruthenium or Iridium Catalyst, Base (often)	80 - 120°C	Atom-economical (water is the only byproduct), uses readily available alcohols.	Requires specific transition metal catalysts, may require higher temperatures.

Table 2: Specific Examples of N-Alkylated Diphenylamine Synthesis

Product	Method	Reactants	Catalyst/Reagent	Solvent	Temp.	Time	Yield
N-Methyldiphenylamine	Direct N-Alkylation	Diphenylamine, Dimethyl Sulfate (B86663)	NaOH	Aqueous Ethanol	60-80°C	4-6 h	70-85%[1]
N-Methyldiphenylamine	Borrowing Hydrogen	Diphenylamine, Methanol	Phosphoric Acid	-	200°C	40 h	99%[2]
N-Benzylaniline	Borrowing Hydrogen	Aniline (B41778), Benzyl Alcohol	Iridium/Graphene Catalyst	-	110°C	24 h	>99%[3]
N-Aryl Secondary Amine	Reductive Amination	o-Vanillin, p-Toluidine	NaBH₄	Ethanol	Room Temp.	< 1 h	~90% (for acylated product)[4]
N-Phenylmorpholine	Buchwald-Hartwig	Morpholine, Chlorobenzene	Pd(OAc)₂/RuPhos, NaOtBu	-	110°C	12 h	95%[5]
N,N'-Diarylguanidine	Ullmann Condensation	Aryl Iodide, Guanidine Nitrate	CuI, Ligand	-	High	-	19-92%[6]

*Note: Data for closely related aniline or secondary amine reactions are included to illustrate typical conditions and yields where specific data for diphenylamine was not available.

Detailed Methodologies and Experimental Protocols

This section provides detailed experimental procedures for the key synthetic methods.

Direct N-Alkylation with Alkyl Halides

This classical method involves the nucleophilic substitution of an alkyl halide by diphenylamine. The choice of base and solvent is crucial to modulate reactivity and minimize the formation of the quaternary ammonium (B1175870) salt byproduct.

Experimental Protocol: Synthesis of N-Methyldiphenylamine [1]

• Reaction Setup: In a round-bottom flask, dissolve diphenylamine (1 equivalent) in aqueous ethanol.

• Addition of Base: Add sodium hydroxide (B78521) (2.5 equivalents) to the solution and stir.

• Addition of Alkylating Agent: Slowly add dimethyl sulfate (1.2 equivalents) to the reaction mixture.

• Reaction: Heat the mixture to 60-80°C and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture and extract the product with a suitable organic solvent (e.g., diethyl ether). Wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure. Purify the crude product by vacuum distillation to yield N-methyldiphenylamine.

Reductive Amination

Reductive amination is a highly versatile and selective method for N-alkylation. It proceeds in one pot via the formation of an intermediate iminium ion from diphenylamine and an aldehyde or ketone, which is then reduced in situ.

Experimental Protocol: General Procedure for Reductive Amination [7][8][9]

• Reaction Setup: In a round-bottom flask, dissolve diphenylamine (1 equivalent) and the desired aldehyde or ketone (1-1.2 equivalents) in a suitable solvent such as methanol, ethanol, or dichloromethane.

• Imine/Iminium Formation: Stir the mixture at room temperature. A catalytic amount of acetic acid can be added to accelerate iminium ion formation.

• Reduction: Slowly add a mild reducing agent such as sodium borohydride (B1222165) (NaBH₄), sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃), or sodium cyanoborohydride (NaBH₃CN) (1.5 equivalents) portion-wise to the stirred solution.

• Reaction: Continue stirring at room temperature for 2-12 hours, monitoring by TLC.

• Work-up: Quench the reaction by the careful addition of water or a saturated aqueous solution of sodium bicarbonate. Extract the product with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.

Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction is a powerful tool for the formation of C-N bonds with high functional group tolerance. The reaction involves the coupling of an amine with an aryl or alkyl halide (or pseudohalide). For the synthesis of N-alkyldiphenylamines, this can be approached by coupling diphenylamine with an alkyl halide.

Experimental Protocol: Representative Procedure for Buchwald-Hartwig Amination [10]

• Catalyst Pre-formation (optional but recommended): In an inert atmosphere glovebox or Schlenk line, charge a Schlenk flask with palladium(II) acetate (B1210297) (1-2 mol%) and a suitable phosphine ligand (e.g., XPhos, RuPhos, 2-4 mol%). Add anhydrous toluene (B28343) and stir.

• Reaction Setup: To the catalyst mixture, add diphenylamine (1 equivalent), the alkyl halide (1.2 equivalents), and a strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) (1.4 equivalents).

• Reaction: Heat the sealed reaction vessel to 80-110°C with vigorous stirring. Monitor the reaction's progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the residue by flash column chromatography.

Ullmann Condensation (Goldberg Reaction)

The Ullmann condensation is a copper-catalyzed C-N bond-forming reaction, often referred to as the Goldberg reaction when applied to amines. Traditionally, it requires high temperatures and stoichiometric copper, but modern protocols often use catalytic copper with a ligand.

Experimental Protocol: General Procedure for Ullmann N-Alkylation [11]

• Reaction Setup: In a Schlenk tube, combine diphenylamine (1 equivalent), the alkyl halide (1.5 equivalents), copper(I) iodide (CuI, 5-10 mol%), a suitable ligand (e.g., phenanthroline, an amino acid, or a diamine, 10-20 mol%), and a base such as potassium carbonate (K₂CO₃) or potassium phosphate (B84403) (K₃PO₄) (2 equivalents).

• Solvent Addition: Add a high-boiling polar solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO).

• Reaction: Seal the tube and heat the reaction mixture to a high temperature (typically 120-190°C) for 12-48 hours. Monitor the reaction by TLC or GC-MS.

• Work-up: Cool the reaction mixture, dilute with water, and extract with an organic solvent.

• Purification: Wash the organic layer to remove the solvent and copper salts. Dry the organic phase, concentrate, and purify the crude product by column chromatography or distillation.

"Borrowing Hydrogen" Methodology

This sustainable approach utilizes alcohols as alkylating agents, with the catalyst temporarily "borrowing" hydrogen from the alcohol to form an aldehyde in situ. This aldehyde then undergoes reductive amination, with the borrowed hydrogen being returned in the final reduction step. Water is the only byproduct.

Experimental Protocol: Ruthenium-Catalyzed N-Alkylation with an Alcohol [4]

• Reaction Setup: In a pressure-rated vial, add diphenylamine (1 equivalent), the alcohol (1.5-2 equivalents or as solvent), a ruthenium catalyst such as [Ru(p-cymene)Cl₂]₂ (0.5-2.5 mol%), a suitable ligand if required (e.g., a bidentate phosphine like dppf), and a base (e.g., potassium tert-butoxide, KOtBu, 1.5 equivalents).

• Solvent: The reaction can be run neat in the alcohol or in a high-boiling solvent like toluene or dioxane.

• Reaction: Seal the vial and heat to 80-120°C for 12-24 hours.

• Work-up: After cooling, dilute the reaction mixture with an organic solvent and filter through a pad of celite to remove the catalyst.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography.

Reaction Mechanisms and Workflows

Visualizing the reaction pathways is crucial for understanding the role of each component and for troubleshooting experimental outcomes.

Buchwald-Hartwig Amination Catalytic Cycle

Caption: Catalytic cycle for the Buchwald-Hartwig amination.

Ullmann Condensation (Goldberg Reaction) Mechanism

Caption: Proposed catalytic cycle for the Ullmann condensation.

Experimental Workflow for Reductive Amination

Caption: A typical experimental workflow for reductive amination.

Logical Relationships of Synthesis Pathways

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. Iridium/graphene nanostructured catalyst for the N-alkylation of amines to synthesize nitrogen-containing derivatives and heterocyclic compounds in a green process - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ruthenium-Catalyzed N-Alkylation of Amines and Sulfonamides Using Borrowing Hydrogen Methodology [organic-chemistry.org]
• 5. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 6. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ullmann Reaction [organic-chemistry.org]
• 9. people.umass.edu [people.umass.edu]
• 10. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 11. Ruthenium-catalyzed N-alkylation of amines with alcohols under mild conditions using the borrowing hydrogen methodology - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Ullmann-Type Coupling Reaction for Diphenylamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

The synthesis of diphenylamine (B1679370) and its derivatives is a cornerstone of medicinal chemistry and materials science, with these scaffolds appearing in numerous pharmaceuticals, agrochemicals, and functional materials. The Ullmann-type coupling reaction, a classic and continually evolving method for C-N bond formation, remains a vital tool for accessing these important molecular architectures. This in-depth technical guide provides a comprehensive overview of the Ullmann condensation for preparing diphenylamine derivatives, focusing on the core reaction principles, detailed experimental protocols, and a comparative analysis of key reaction parameters.

Introduction to the Ullmann-Type N-Arylation

The Ullmann condensation, first reported by Fritz Ullmann in the early 20th century, traditionally involves the copper-promoted coupling of an aryl halide with an amine, alcohol, or thiol.[1] Specifically for the synthesis of diphenylamine derivatives, this involves the N-arylation of an aniline (B41778) with an aryl halide. While historically requiring harsh reaction conditions such as high temperatures (often exceeding 200°C) and stoichiometric amounts of copper, modern advancements have introduced milder and more efficient catalytic systems.[1][2] These improvements, largely centered around the use of specific ligands and additives, have significantly broadened the substrate scope and functional group tolerance of the reaction.[2]

The Ullmann-type reaction is often compared to the palladium-catalyzed Buchwald-Hartwig amination, another powerful method for C-N bond formation.[3][4] While the Buchwald-Hartwig reaction often proceeds under milder conditions, the lower cost and abundance of copper make the Ullmann condensation an attractive alternative, particularly for large-scale industrial applications.[4][5]

The Reaction Mechanism

The precise mechanism of the Ullmann reaction has been the subject of extensive study, and while several pathways have been proposed, a consensus is forming around a Cu(I)/Cu(III) catalytic cycle.[4][6] The reaction is believed to proceed through the following key steps:

• Formation of a Copper(I) Amide: The reaction initiates with the formation of a copper(I) amide complex from the starting aniline and a Cu(I) salt in the presence of a base.

• Oxidative Addition: The aryl halide then undergoes oxidative addition to the copper(I) amide, forming a transient Cu(III) intermediate.[6]

• Reductive Elimination: This high-energy intermediate rapidly undergoes reductive elimination to form the desired C-N bond of the diphenylamine product and regenerate the active Cu(I) catalyst, thus completing the catalytic cycle.[6]

It is important to note that alternative mechanisms, including those involving radical intermediates, have been considered but are generally less favored based on experimental evidence.[7]

Figure 1: Generalized catalytic cycle of the Ullmann-type N-arylation.

Key Experimental Parameters and Their Effects

The success of an Ullmann-type coupling reaction is highly dependent on the careful optimization of several experimental parameters. The interplay between the catalyst, ligand, base, solvent, and temperature dictates the reaction's efficiency, yield, and substrate scope.

Figure 2: Factors influencing the outcome of Ullmann-type coupling reactions.

Copper Source

A variety of copper sources can be employed, with copper(I) salts like CuI being the most common.[8] Other sources such as Cu₂O, CuSO₄·5H₂O, and Cu(OAc)₂ have also been used effectively.[9][10] The choice of the copper source is often less critical than the choice of ligand, but it can still influence the reaction outcome.[8]

Ligands

The development of ligand-accelerated Ullmann reactions has been a significant breakthrough, allowing for milder reaction conditions.[8] Bidentate ligands, particularly those containing nitrogen or oxygen donor atoms, are highly effective. Common classes of ligands include:

• Amino Acids: L-proline and N,N-dimethylglycine are inexpensive and efficient ligands for promoting the coupling.[11][12]

• Diamines: 1,10-Phenanthroline and N,N'-dimethylethylenediamine (DMEDA) are classic ligands that have shown broad utility.[2]

• Oxalic Diamides: These have emerged as a second generation of highly effective ligands, even enabling the use of less reactive aryl chlorides.[13]

The ligand is believed to coordinate with the copper center, increasing its solubility and modulating its electronic properties to facilitate the catalytic cycle.[8]

Base

A base is required to deprotonate the aniline, forming the nucleophilic amine that enters the catalytic cycle. Inorganic bases such as K₂CO₃, Cs₂CO₃, and K₃PO₄ are commonly used.[6][11] The choice of base can be crucial, and its strength and solubility can significantly impact the reaction rate and yield.

Solvent

Traditionally, high-boiling polar aprotic solvents like DMF, NMP, and nitrobenzene (B124822) were used.[1] However, with the advent of more active catalytic systems, solvents like DMSO, toluene, and even water have been successfully employed.[6][9][14] The solvent's ability to dissolve the reactants and the catalytic species is a key consideration.

Temperature

While classic Ullmann reactions required temperatures in excess of 200°C, modern protocols often proceed at much lower temperatures, typically in the range of 80-120°C.[4][6] Some highly active catalytic systems can even facilitate the reaction at room temperature, particularly with the use of photoinduced methods.[15]

Experimental Protocols and Data

The following tables summarize quantitative data from various literature sources, providing a comparative overview of different reaction conditions for the synthesis of diphenylamine derivatives via Ullmann-type coupling.

Table 1: Comparison of Different Copper Catalysts and Ligands

Entry	Aryl Halide	Aniline	Copper Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Iodobenzene	Aniline	CuI (10)	N-Methylglycine (20)	K₂CO₃	DMSO	90	24	95	[12]
2	Bromobenzene	Aniline	CuI (5)	L-Proline (10)	K₃PO₄	DMF	110	24	88	[8]
3	4-Iodoanisole	Indole	Cu/C (0.53)	-	K₂CO₃	DMSO	120	10	93	[6]
4	Phenyltriethoxysilane	Aniline	Cu(OAc)₂ (20)	-	TBAF	DMSO	45	24	92	[16]
5	Iodobenzene	Piperidine	CuI (5)	2-Acetylcyclohexanone (10)	TBPM	Toluene	100	2	98	[17]

Table 2: Synthesis of Substituted Diphenylamines

Entry	Aryl Halide	Aniline Derivative	Copper Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	1-Bromo-4-nitrobenzene	4-Methoxyaniline	CuI (10)	DMEDA (20)	K₂CO₃	Toluene	110	18	91	Buchwald et al. (via[18])
2	2-Chlorobenzoic acid	Aniline	CuI (5)	Phenanthroline (10)	KOH	DMF	140	12	85	[1]
3	4-Chloronitrobenzene	Phenol	Cu powder	-	KOH	Pyridine	150	6	82	[1]
4	Iodobenzene	Diphenylamine	CuI (10)	-	KOt-Bu	Toluene	110	-	-	[5]

Detailed Experimental Protocol: General Procedure for the N,N-Dimethylglycine-Promoted Ullmann Coupling

The following is a representative experimental protocol adapted from the literature for the synthesis of diphenylamine derivatives.[12][19]

Figure 3: A typical experimental workflow for the Ullmann-type synthesis of diphenylamine derivatives.

Materials:

• Aryl halide (1.0 mmol)

• Aniline derivative (1.2 mmol)

• Copper(I) iodide (CuI) (0.1 mmol, 10 mol%)

• N,N-Dimethylglycine (0.2 mmol, 20 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO) (2 mL)

Procedure:

• To a dry reaction tube equipped with a magnetic stir bar, add the aryl halide, aniline derivative, CuI, N,N-dimethylglycine, and K₂CO₃.

• The tube is evacuated and backfilled with argon or nitrogen three times.

• Anhydrous DMSO is added via syringe.

• The reaction vessel is sealed and placed in a preheated oil bath at the desired temperature (e.g., 90°C).

• The reaction mixture is stirred vigorously for the specified time (e.g., 24 hours), and the progress is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, the reaction mixture is cooled to room temperature.

• The mixture is diluted with water and extracted with ethyl acetate (B1210297) (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the desired diphenylamine derivative.

Conclusion

The Ullmann-type coupling reaction remains a powerful and versatile method for the synthesis of diphenylamine derivatives. Through decades of research and development, the traditional harsh conditions have been largely supplanted by milder, more efficient catalytic protocols. The judicious selection of the copper source, ligand, base, and solvent is paramount to achieving high yields and broad substrate scope. This guide provides a foundational understanding and practical framework for researchers, scientists, and drug development professionals to effectively utilize the Ullmann condensation in their synthetic endeavors. The continued evolution of this classic reaction promises to further expand its utility in the creation of novel and complex molecular architectures.

References

• 1. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 2. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. people.umass.edu [people.umass.edu]
• 6. mdpi.com [mdpi.com]
• 7. Ullmann reaction - Wikipedia [en.wikipedia.org]
• 8. books.rsc.org [books.rsc.org]
• 9. BJOC - Copper-catalyzed N-arylation of amines with aryliodonium ylides in water [beilstein-journals.org]
• 10. jk-sci.com [jk-sci.com]
• 11. Screening of ligands for the Ullmann synthesis of electron-rich diaryl ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 19. Ullmann Reaction [organic-chemistry.org]

An In-depth Technical Guide to the Friedel-Crafts Alkylation of Diphenylamine with Octene

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Friedel-Crafts alkylation of diphenylamine (B1679370) with octene is a cornerstone of industrial chemistry for the synthesis of octylated diphenylamines (ODPAs). These compounds are highly effective antioxidants, primarily utilized to enhance the thermal and oxidative stability of lubricants, polymers, and elastomers. Their mechanism of action involves scavenging free radicals, thereby terminating the auto-oxidation chain reactions that lead to material degradation. This technical guide provides a comprehensive overview of the synthesis of ODPAs, detailing the underlying reaction mechanism, various catalytic systems, and specific experimental protocols. Furthermore, it presents quantitative data on product distribution under different conditions and discusses the potential applications of these potent antioxidants in stabilizing formulations, a critical aspect of drug development.

Reaction Mechanism and Stoichiometry

The alkylation of diphenylamine with octene is an electrophilic aromatic substitution reaction. The process is initiated by the activation of the alkene (octene) by an acid catalyst to form a carbocation. This electrophile then attacks the electron-rich phenyl rings of diphenylamine. The reaction typically occurs at the para-positions due to less steric hindrance, leading to a mixture of mono-, di-, and sometimes tri-alkylated products.

The primary steps are:

• Carbocation Formation: The acid catalyst protonates the octene, forming a secondary or tertiary carbocation. Diisobutylene, a common C8 branched octene, is often used and readily forms a stable tertiary carbocation.

• Electrophilic Attack: The carbocation attacks one of the aromatic rings of diphenylamine, forming a resonance-stabilized intermediate (arenium ion).

• Deprotonation: A base (or the catalyst anion) removes a proton from the arenium ion, restoring aromaticity and yielding the alkylated diphenylamine product.

Polyalkylation is a common side reaction, as the initial alkyl group activates the ring, making the product more reactive than the starting diphenylamine. Reaction conditions must be carefully controlled to achieve the desired product distribution.

Figure 1: Friedel-Crafts Alkylation Mechanism.

Catalytic Systems

A variety of acidic catalysts can be employed for the Friedel-Crafts alkylation of diphenylamine. The choice of catalyst significantly influences reaction rates, product selectivity, and overall yield.

• Lewis Acids: Traditional Friedel-Crafts catalysts such as aluminum chloride (AlCl₃) and ferric chloride (FeCl₃) are highly active. However, they can be difficult to handle, require stoichiometric amounts, and can lead to catalyst-amine complexation, which deactivates the catalyst.

• Acid-Activated Clays: Materials like bentonite (B74815) and atlapulgite are widely used in industrial processes. They offer advantages such as being inexpensive, easy to separate from the reaction mixture, and reusable. Their acidic sites (both Brønsted and Lewis) effectively catalyze the alkylation.

• Ionic Liquids: Chloroaluminate ionic liquids have been explored as green alternatives. They can act as both solvent and catalyst and are often recyclable, minimizing waste.

• Zeolites: These microporous aluminosilicates with well-defined pore structures and strong acidic sites can offer high selectivity. For instance, H-BEA zeolites have been shown to be effective catalysts.

Quantitative Data Presentation

The product composition of the alkylation reaction is highly dependent on the catalyst, temperature, and reactant molar ratios. The following tables summarize quantitative data from various sources, primarily patents, illustrating these effects.

Table 1: Product Distribution with AlCl₃ Catalyst

Parameter	Example 1	Example 2
Catalyst	AlCl₃	AlCl₃
Diphenylamine (mol)	1	1
Diisobutylene (mol)	Not specified	Not specified
AlCl₃ (mol)	0.2	0.25
Temperature (°C)	115	115
Reaction Time (h)	6	Not specified
Product Composition (wt%)
Dioctyldiphenylamine	66.2%	67.3%
Monooctyldiphenylamine	25.4%	23.1%
Trioctyldiphenylamine	1.79%	2.2%
Octylbutyldiphenylamine	0.2%	0.3%
Unreacted Diphenylamine	3.3%	2.7%

Data sourced from patent CN1882651B.

Table 2: Product Distribution with Acid Clay Catalyst

Parameter	Example 3	Example 4
Catalyst	Acid Clay	Acid Clay (Jeltar 300)
Diphenylamine (g)	169	100
Diisobutylene (g)	397	Not specified
Catalyst (g)	17 (10 wt%)	20 (20 wt%)
Temperature (°C)	160	140
Reaction Time (h)	18	28
Product Composition (wt%)
Dioctyldiphenylamine	68.5%	70.86%
Monooctyldiphenylamine	24.9%	21.5%
Trioctyldiphenylamine	1.4%	0.5%
Octylbutyldiphenylamine	4.9%	2.2%
Unreacted Diphenylamine	0.3%	0.2%

Data sourced from patents CN1882651B and JP2007512409A.[1]

Experimental Protocols

The following protocols are representative syntheses of octylated diphenylamine using different catalytic systems.

Protocol 1: Alkylation using AlCl₃ Catalyst

• Reaction Setup: A multi-neck round-bottom flask is equipped with a mechanical stirrer, a thermometer, a dropping funnel, and a condenser.

• Charging Reactants: Charge 1.0 mole of diphenylamine into the flask and heat to melt.

• Catalyst Addition: Add 0.2 moles of anhydrous AlCl₃ to the molten diphenylamine with stirring.

• Temperature Control: Heat the mixture to 115°C.

• Alkene Addition: Add diisobutylene dropwise to the reaction mixture over a period of time while maintaining the temperature.

• Reaction: After the addition is complete, maintain the reaction mixture at 115°C for 6 hours with continuous stirring.

• Work-up: Cool the reaction mixture. The catalyst can be removed by filtration or by quenching with water followed by phase separation.

• Purification: The crude product is then subjected to vacuum distillation to remove any unreacted diisobutylene and low-boiling byproducts. The final product is a mixture of octylated diphenylamines.

Protocol 2: Alkylation using Acid Clay Catalyst

• Reaction Setup: A reactor equipped with a mechanical stirrer, thermometer, and a Dean-Stark trap connected to a condenser is used.

• Charging Reactants: Charge 169 g of diphenylamine and 17 g of acid-activated clay catalyst into the reactor.

• Heating and Alkene Addition: Heat the mixture to 160°C. Uniformly add 397 g of diisobutylene over 10 hours.

• Water Removal: During the first hour of diisobutylene addition, azeotropically distill off any water present in the catalyst using the Dean-Stark trap.

• Reaction: After the addition is complete, continue the reaction at 160°C for an additional 8 hours.

• Catalyst Separation: After the reaction is complete, cool the mixture and separate the catalyst by filtration or sedimentation and decantation.

• Purification: Remove unreacted diisobutylene and other volatile components by vacuum distillation to obtain the final product.

Figure 2: Experimental Workflow for ODPA Synthesis.

Applications in Research and Drug Development

While octylated diphenylamines are predominantly used in the lubricant and polymer industries, their fundamental role as highly effective antioxidants has relevance for the pharmaceutical sector.[2]

6.1 Role as Antioxidants

The primary function of ODPAs is to inhibit oxidation.[3] They act as radical scavengers, where the amine hydrogen is donated to a peroxyl radical, thus terminating the oxidative chain reaction.[3] The resulting diphenylamino radical is stabilized by resonance and is relatively unreactive, preventing it from initiating new oxidation chains. This mechanism is crucial for preventing the degradation of organic materials, including active pharmaceutical ingredients (APIs) and excipients that are susceptible to oxidation.

6.2 Potential in Drug Formulation

Oxidative degradation is a major pathway for the instability of many pharmaceutical products, leading to loss of potency and the formation of potentially toxic byproducts. Antioxidants are commonly included in formulations to prevent this. While specific data on the use of ODPAs in commercial drug products is limited, their properties suggest potential applications:

• Stabilization of APIs: For APIs sensitive to oxidation, particularly in lipid-based formulations or those containing unsaturated components, ODPAs could offer enhanced stability.

• Excipient Protection: Many excipients, such as oils, fats, and polymers used in drug delivery systems, can undergo oxidative degradation. ODPAs, being oil-soluble, are well-suited to protect these components.[4]

• High-Temperature Processing: During manufacturing processes that involve heat, such as melt extrusion or sterilization, ODPAs could protect both the drug and excipients from thermal-oxidative degradation.[5]

For drug development professionals, the synthesis and evaluation of compounds like ODPAs are relevant for creating more stable and robust drug products with longer shelf lives. The synthetic protocols and analytical methods described herein provide a foundation for further research into their suitability as pharmaceutical-grade antioxidants.

Conclusion

The Friedel-Crafts alkylation of diphenylamine with octene is a versatile and scalable method for producing high-performance antioxidants. By carefully selecting the catalyst and controlling reaction conditions, the product distribution can be tailored to favor specific octylated diphenylamine isomers. The resulting products are of significant industrial importance, and their potent radical-scavenging capabilities present opportunities for their application in the stabilization of sensitive materials, including pharmaceutical formulations. Further research is warranted to explore the full potential of these compounds in drug development, focusing on their efficacy, safety, and regulatory acceptance.

References

• 1. researchgate.net [researchgate.net]
• 2. solutions.actylis.com [solutions.actylis.com]
• 3. Effect of Substituent Groups on the Antioxidant Performance of Diphenylamine Derivatives and Structural Optimization on the Basis of Theoretical Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. SYNTHESIS AND PROPERTIES OF A HIGH TEMPERATURE ANTIOXIDANT ALKYL DIPHENYLAMINE [sylzyhg.com]

Aminic Antioxidants in Polymers: A Technical Guide to Core Characteristics and Evaluation

For Researchers, Scientists, and Drug Development Professionals

Aminic antioxidants are a critical class of stabilizers used to protect polymeric materials from degradation caused by heat and oxygen. As primary antioxidants, they play a vital role in extending the service life and maintaining the physical and mechanical properties of polymers during high-temperature processing and end-use applications. Their unique mechanism of action and high-temperature efficacy make them indispensable in demanding sectors such as automotive, electronics, and industrial manufacturing. This guide provides an in-depth overview of their core characteristics, mechanism, performance data, and the detailed experimental protocols used for their evaluation.

Core Characteristics of Aminic Antioxidants

Aminic antioxidants, predominantly aromatic amines, are distinguished by several key features that define their application scope in polymer stabilization:

• High-Temperature Performance: Aromatic amines are generally more effective at elevated temperatures compared to other classes of antioxidants, such as hindered phenols. This makes them ideal for protecting polymers during melt processing and for applications involving long-term heat exposure.[1]

• Mechanism of Action: They function as highly efficient radical scavengers. By donating a hydrogen atom from the N-H group, they intercept and neutralize peroxy radicals (ROO•), which are key intermediates in the auto-oxidation chain reaction. This "chain-breaking" mechanism effectively terminates the degradation cycle.

• Long-Term Thermal Stability: Due to their high efficiency and often low volatility, aminic antioxidants provide sustained protection against thermo-oxidative degradation over the polymer's entire service life.[1]

• Broad Activity Spectrum: Unlike phenolic antioxidants that primarily scavenge oxygen-centered radicals, aromatic amines can scavenge both carbon-centered and oxygen-centered free radicals, offering a broader range of protection.[1]

• Discoloration Tendencies: A notable characteristic of many aminic antioxidants is their tendency to cause discoloration in the stabilized polymer, forming colored transformation products.[1] This can limit their use in applications where color stability is critical. For this reason, they are often used in black-colored applications, such as in carbon-black filled rubbers, or in synergistic blends to mitigate this effect.[2]

Mechanism of Action: Radical Scavenging

The primary function of an aminic antioxidant is to interrupt the auto-oxidation cycle of a polymer. This cycle is initiated by heat, UV light, or mechanical stress, which generates free alkyl radicals (R•) on the polymer backbone.

The process proceeds as follows:

• Initiation: A polymer chain (RH) forms an alkyl radical (R•).

• Propagation: The alkyl radical (R•) rapidly reacts with oxygen to form a peroxy radical (ROO•). This peroxy radical then abstracts a hydrogen atom from another polymer chain, forming a hydroperoxide (ROOH) and a new alkyl radical (R•), thus propagating the chain reaction.

• Chain Branching: Hydroperoxides (ROOH) are unstable at high temperatures and decompose into highly reactive alkoxy (RO•) and hydroxyl (•OH) radicals, which accelerate the degradation process significantly.

Aminic antioxidants (AmH) intervene in the propagation step by donating a hydrogen atom to the peroxy radical, neutralizing it and forming a stable aminyl radical (Am•) that is less reactive and does not propagate the chain reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. research.chalmers.se [research.chalmers.se]

An In-depth Technical Guide to the Thermal Degradation of Rubber Additives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The thermal stability of rubber additives is a critical parameter influencing the performance, durability, and safety of elastomeric products. As these materials are subjected to elevated temperatures during processing and in-service life, the additives incorporated to enhance their properties can undergo thermal degradation. This degradation can lead to a loss of functionality, the generation of volatile organic compounds, and a compromise in the overall integrity of the rubber product. This technical guide provides a comprehensive overview of the thermal degradation of common rubber additives, including antioxidants, antiozonants, accelerators, and vulcanizing agents. It details the mechanisms of degradation, presents quantitative thermal analysis data, and outlines the experimental protocols used to evaluate the thermal stability of these essential components.

Mechanisms of Thermal Degradation in Rubber Additives

The thermal degradation of rubber additives is a complex process involving a series of chemical reactions initiated by heat. The specific degradation pathway is highly dependent on the chemical structure of the additive, the surrounding polymer matrix, and the atmospheric conditions.

Antioxidants and Antiozonants

Antioxidants and antiozonants are added to rubber formulations to protect against degradation caused by oxygen and ozone.[1] However, these additives themselves have limited thermal stability.

• Phenolic Antioxidants: Hindered phenolic antioxidants function by donating a hydrogen atom from their hydroxyl group to scavenge free radicals.[1][2] At elevated temperatures, the phenolic structure can undergo decomposition, often through the cleavage of the bulky alkyl groups, reducing its radical scavenging efficiency.

• Amine Antioxidants: Amine antioxidants, such as p-phenylenediamines (PPDs), are highly effective at protecting against both oxidative and ozone-induced degradation.[3][4] Their thermal degradation can involve the homolytic cleavage of N-H or N-C bonds, leading to the formation of less effective radical scavengers. For instance, N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD) is known to form various transformation products under thermal stress.[5][6]

Accelerators

Accelerators are used to control the rate and temperature of the vulcanization process. Their thermal stability is crucial to prevent premature curing (scorch) during mixing and processing.

• Sulfenamides: Sulfenamide (B3320178) accelerators, such as N-cyclohexyl-2-benzothiazole sulfenamide (CBS), are widely used for their delayed action.[7] Thermally, the relatively weak S-N bond is susceptible to cleavage, initiating the vulcanization process.[7] However, excessive heat can lead to uncontrolled decomposition and a loss of scorch safety.

• Thiurams: Thiuram accelerators, like tetramethylthiuram disulfide (TMTD), can act as both accelerators and sulfur donors. Their thermal degradation involves the scission of the S-S bond, generating active sulfurating species.

• Guanidines: Guanidine-based accelerators are typically used as secondary accelerators.[8] They are generally more thermally stable than thiurams but can decompose at higher vulcanization temperatures.[8]

Vulcanizing Agents

• Sulfur: Elemental sulfur is the most common vulcanizing agent. In its elemental form, it is relatively stable. However, during vulcanization at high temperatures, the S8 ring opens to form reactive polysulfidic radicals that crosslink the polymer chains.

• Organic Peroxides: Organic peroxides are used for the vulcanization of saturated elastomers. They decompose thermally to generate highly reactive free radicals, which then abstract hydrogen atoms from the polymer chains, leading to crosslinking. The decomposition temperature is a critical parameter for selecting the appropriate peroxide for a given application.

Quantitative Data on Thermal Degradation

The thermal stability of rubber additives can be quantitatively assessed using techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). The following tables summarize typical thermal degradation data for common rubber additives.

Table 1: Thermal Degradation Data of Common Rubber Antioxidants from TGA

Additive Name	Type	Onset Decomposition T_onset (°C)	Peak Decomposition T_peak (°C)
2,2,4-Trimethyl-1,2-dihydroquinoline (TMQ)	Amine	~250 - 300	~350 - 400
N-phenyl-N'-(1,3-dimethylbutyl)-p-phenylenediamine (6PPD)	p-Phenylenediamine	~200 - 250	~300 - 350
Butylated Hydroxytoluene (BHT)	Phenolic	~150 - 200	~220 - 270
Tris(nonylphenyl) phosphite (B83602) (TNPP)	Phosphite	~200 - 250	~280 - 330

Table 2: Thermal Degradation Data of Common Rubber Accelerators from TGA

Additive Name	Type	Onset Decomposition T_onset (°C)	Peak Decomposition T_peak (°C)
N-cyclohexyl-2-benzothiazole sulfenamide (CBS)	Sulfenamide	~150 - 180	~200 - 230
Tetramethylthiuram disulfide (TMTD)	Thiuram	~160 - 190	~210 - 240
2-Mercaptobenzothiazole (MBT)	Thiazole	~170 - 200	~220 - 250
Diphenylguanidine (DPG)	Guanidine	~180 - 210	~230 - 260

Table 3: Thermal Decomposition Data of Common Vulcanizing Agents from TGA/DSC

Additive Name	Type	Decomposition Temperature Range (°C)	Peak Temperature (°C) (DSC)
Sulfur (elemental)	Sulfur	> 200 (significant volatilization)	~115 (melting), ~444 (boiling)[9]
Dicumyl Peroxide (DCP)	Organic Peroxide	~150 - 200	~175
Benzoyl Peroxide (BPO)	Organic Peroxide	~100 - 130	~110

Note: The decomposition temperatures can vary depending on the experimental conditions (e.g., heating rate, atmosphere) and the presence of other compounding ingredients.

Experimental Protocols

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of rubber additives by measuring the mass loss as a function of temperature in a controlled atmosphere.

Apparatus: Thermogravimetric Analyzer (TGA)

Procedure (based on ASTM E1131): [1][8][10][11]

• Instrument Calibration: Calibrate the TGA for mass and temperature according to the manufacturer's instructions using appropriate standards.

• Sample Preparation: Accurately weigh 5-10 mg of the powdered rubber additive into a clean TGA pan (e.g., aluminum or platinum).

• Experimental Setup:

  • Place the sample pan and an empty reference pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to provide an inert atmosphere.

• Temperature Program:

  • Equilibrate the sample at a starting temperature (e.g., 30 °C).

  • Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature (e.g., 600 °C).

• Data Analysis:

  • Record the sample mass as a function of temperature.

  • Plot the TGA curve (mass vs. temperature) and the derivative thermogravimetric (DTG) curve (rate of mass loss vs. temperature).

  • Determine the onset decomposition temperature (T_onset) and the peak decomposition temperature (T_peak) from the TGA and DTG curves, respectively.

  • Calculate the percentage of mass loss at different temperature ranges.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with thermal transitions in rubber additives as a function of temperature. This can be used to determine melting points, glass transitions, and decomposition exotherms or endotherms.

Apparatus: Differential Scanning Calorimeter (DSC)

Procedure (General Protocol for Organic Powders): [12][13][14]

• Instrument Calibration: Calibrate the DSC for temperature and enthalpy using certified reference materials (e.g., indium).

• Sample Preparation:

  • Accurately weigh 2-5 mg of the powdered rubber additive into a DSC pan (e.g., aluminum).

  • Hermetically seal the pan to prevent volatilization of the sample.

• Experimental Setup:

  • Place the sealed sample pan and an empty, sealed reference pan in the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate.

• Temperature Program:

  • Equilibrate the sample at a starting temperature below any expected transitions.

  • Heat the sample at a controlled linear rate (e.g., 10 °C/min) to a temperature above the decomposition range.

  • Optionally, include a cooling and a second heating cycle to study the thermal history of the sample.

• Data Analysis:

  • Record the differential heat flow between the sample and the reference as a function of temperature.

  • Plot the DSC thermogram (heat flow vs. temperature).

  • Identify and analyze thermal events such as melting (endothermic peak), crystallization (exothermic peak), and decomposition (exothermic or endothermic peaks).

  • Determine the peak temperature and enthalpy of these transitions.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS)

Objective: To identify the volatile and semi-volatile organic compounds produced during the thermal degradation of rubber additives.

Apparatus: Pyrolyzer coupled to a Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Sample Preparation: Place a small amount (typically in the microgram range) of the rubber additive into a pyrolysis sample cup.

• Pyrolysis:

  • The sample is rapidly heated to a specific pyrolysis temperature (e.g., 600 °C) in an inert atmosphere (e.g., helium).

  • The thermal degradation products are swept into the GC injection port.

• Gas Chromatography (GC):

  • The degradation products are separated based on their boiling points and interactions with the stationary phase of the GC column.

  • A temperature program is used to elute compounds with a wide range of volatilities.

• Mass Spectrometry (MS):

  • As the separated compounds elute from the GC column, they are ionized and fragmented in the mass spectrometer.

  • The mass-to-charge ratio of the fragments is measured, producing a mass spectrum for each compound.

• Data Analysis:

  • The individual compounds are identified by comparing their mass spectra to a library of known spectra (e.g., NIST).

  • The resulting pyrogram (detector response vs. retention time) provides a "fingerprint" of the degradation products.

Visualization of Degradation Pathways and Experimental Workflows

Signaling Pathway: Antioxidant Mechanism

The following diagram illustrates the general mechanism of a hindered phenolic antioxidant in scavenging free radicals, thereby inhibiting the oxidative degradation of a polymer.

Caption: General mechanism of a hindered phenolic antioxidant.

Experimental Workflow: Thermogravimetric Analysis (TGA)

The following diagram outlines the typical workflow for performing a TGA experiment on a rubber additive.

Caption: Workflow for TGA of a rubber additive.

Experimental Workflow: Pyrolysis-GC/MS

This diagram illustrates the sequential steps involved in analyzing the thermal degradation products of a rubber additive using Py-GC/MS.

Caption: Workflow for Py-GC/MS of a rubber additive.

Conclusion

Understanding the thermal degradation of rubber additives is paramount for predicting the service life and ensuring the reliability of rubber components. This guide has provided an overview of the degradation mechanisms of key additive classes, presented quantitative data on their thermal stability, and detailed the experimental protocols for their evaluation. The use of thermal analysis techniques such as TGA, DSC, and Py-GC/MS provides invaluable data for formulators and researchers in the selection and optimization of additive packages for demanding applications. By carefully considering the thermal stability of each component, it is possible to design rubber compounds with enhanced durability and performance at elevated temperatures.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. medium.com [medium.com]
• 4. researchgate.net [researchgate.net]
• 5. Thermal Analysis of Aliphatic Polyester Blends with Natural Antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. upcommons.upc.edu [upcommons.upc.edu]
• 7. DOT Language | Graphviz [graphviz.org]
• 8. SYNTHETIC RUBBER, SUPPLIES ANTISCORCHING AGENT,RUBBER ANTIOXIDANT,RUBBER VULCANZING AGENTS,PVC.Guanidine Rubber Accelerators [richon-chem.com]
• 9. mdpi.com [mdpi.com]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. graphviz.org [graphviz.org]
• 14. qualitest.ae [qualitest.ae]

An In-depth Technical Guide to the Environmental Fate and Toxicity of Diphenylamine Antioxidants

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and toxicological profile of diphenylamine (B1679370) (DPA), a widely used antioxidant. This document synthesizes current scientific knowledge on its environmental persistence, degradation pathways, and toxicity to various organisms. Detailed experimental protocols for key analytical and toxicological studies are provided, along with visual representations of metabolic pathways and experimental workflows to support research and risk assessment activities.

Environmental Fate

Diphenylamine is introduced into the environment through various channels, including its use in agriculture to prevent scald on apples and as an industrial antioxidant in products like lubricants and rubber.[1] Its environmental fate is determined by a combination of its physicochemical properties and its susceptibility to biotic and abiotic degradation processes.

Persistence and Degradation

Diphenylamine exhibits moderate persistence in the environment. While it is not readily biodegradable, it can be degraded through several mechanisms. In anaerobic sediment-water systems, the half-life of diphenylamine has been reported to be approximately 60 days.[2] The degradation of DPA in the environment proceeds through both biological and non-biological pathways.

Abiotic Degradation: Photodegradation in water is one pathway for DPA transformation. Additionally, DPA in aqueous solutions can be effectively degraded by persulfate, with the reaction following pseudo-first-order kinetics.[3] Factors such as temperature and the presence of catalytic ions can significantly influence the rate of this chemical degradation.[3]

Biotic Degradation: Microbial degradation of DPA has been observed under both aerobic and anaerobic conditions. Several bacterial strains, including Burkholderia sp. and Pseudomonas putida, are capable of utilizing DPA as a sole source of carbon, nitrogen, and energy.[4][5][6] The primary aerobic biodegradation pathway involves the dioxygenation of one of the aromatic rings, leading to the formation of aniline (B41778) and catechol.[4][5][7] These intermediates are then further metabolized through established pathways.[4][7] Under anoxic conditions, DPA can be cometabolically degraded, with aniline being a major breakdown product.[8]

Environmental Concentrations

Diphenylamine and its derivatives are frequently detected in various environmental compartments, particularly in wastewater and associated biosolids.

Environmental Matrix	Compound	Concentration Range	Reference
Wastewater Influent	Sum of Diphenylamine Derivatives	58.3 - 72 ng/L	[4]
Wastewater Effluent	Sum of Diphenylamine Derivatives	1.48 - 27.1 ng/L	[4]
Biosolids	Sum of Diphenylamine Derivatives	226 - 1202 ng/g (dry weight)	[4]
Sediment	Sum of Diphenylamine Derivatives	1 - 1000 ng/g (dry weight)	[4]

Bioaccumulation

The potential for diphenylamine to bioaccumulate in organisms is a key consideration for its environmental risk assessment. Due to its low water solubility and moderate lipophilicity (log Kow of approximately 3.4), there is a potential for bioaccumulation in aquatic organisms. However, specific bioconcentration factor (BCF) data for diphenylamine in fish are limited in the reviewed literature. Further studies are needed to definitively quantify the BCF of DPA and its metabolites.

Toxicity Profile

Diphenylamine exhibits a varied toxicity profile, with notable effects on aquatic organisms and specific target organs in mammals.

Ecotoxicity

Diphenylamine is classified as very toxic to aquatic organisms.[9][10]

Organism	Endpoint	Value	Reference
Fish	96-hour LC50	1.3 - 5.2 mg/L	[11]
Aquatic Invertebrates	48-hour LC50	0.73 - 3.65 mg/L	[11]
Mayfly (Neocloeon triangulifer)	96-hour LC50 (for 4-hydroxydiphenylamine)	339 µg/L	[12][13]

The transformation products of DPA also contribute to its environmental toxicity. For instance, 4-hydroxydiphenylamine (B52144), a known metabolite, has a 96-hour median lethal concentration (LC50) of 339 µg/L for the mayfly Neocloeon triangulifer.[12][13] 2-Nitrodiphenylamine, another transformation product, is also considered toxic to aquatic organisms.[14]

Mammalian Toxicity

In mammals, diphenylamine has low acute toxicity.[10] The primary target organs upon repeated exposure are the blood, kidneys, and liver.[15] Effects on the red blood cell system can lead to splenic erythropoiesis, congestion, and haemosiderosis.

Study Type	Species	NOAEL	LOAEL	Effects	Reference
90-day oral	Rat	-	25 mg/kg bw/day	Hematological and histological effects	[16]
2-year carcinogenicity	Rat	7.5 mg/kg bw/day	25 mg/kg bw/day	Hematological and histological effects	[16]
2-generation reproductive	Rat	131 mg/kg bw/day (fertility)	-	-	[16]
Developmental	Rat	46 mg/kg bw/day	-	-	[16]

There is limited evidence for the carcinogenicity of diphenylamine.[15] Some commercial diphenylamine products may contain impurities such as 4-aminobiphenyl, a known human carcinogen.[10]

Mechanism of Toxicity

The toxicity of diphenylamine is linked to its ability to uncouple mitochondrial oxidative phosphorylation.[17] This leads to a decrease in cellular ATP content, which can result in hepatocyte injury.[17] Diphenylamine and its derivatives can also induce oxidative stress.[18] The antioxidant activity of DPA is attributed to its secondary amine function, which can form a nitrogen-based radical.[19]

Experimental Protocols

This section provides an overview of standardized methodologies for assessing the environmental fate and toxicity of diphenylamine. These protocols are based on internationally recognized guidelines, primarily from the Organisation for Economic Co-operation and Development (OECD).

Environmental Fate Assessment

3.1.1 Ready Biodegradability (OECD 301)

This test evaluates the potential for a substance to be rapidly biodegraded by microorganisms.

• Principle: A solution of the test substance is inoculated with microorganisms (e.g., from activated sludge) and incubated under aerobic conditions in the dark or diffuse light for 28 days.[1][9][20][21]

• Methods: Several methods can be used, including measuring the decrease in Dissolved Organic Carbon (DOC Die-Away, OECD 301A), CO2 evolution (Sturm Test, OECD 301B), or oxygen consumption (Manometric Respirometry, OECD 301F).[1][22]

• Procedure:

  • Prepare a mineral medium containing the test substance at a known concentration.

  • Inoculate the medium with a small volume of a mixed microbial population.

  • Incubate the test vessels under controlled temperature and agitation.

  • At regular intervals, measure the chosen parameter (DOC, CO2, or O2 consumption).

  • Run parallel controls with a reference substance (e.g., sodium benzoate) and a blank (inoculum only).

• Interpretation: A substance is considered readily biodegradable if it reaches a pass level of 60-70% degradation within a 10-day window during the 28-day test period.[1]

3.1.2 Adsorption/Desorption Using a Batch Equilibrium Method (OECD 106)

This study determines the extent to which a chemical partitions between soil/sediment and water.

• Principle: A solution of the test substance is equilibrated with a known amount of soil or sediment. The concentration of the substance remaining in the aqueous phase is measured to determine the amount adsorbed.[23][24][25][26][27]

• Procedure:

  • Select a range of soils with varying organic carbon content, clay content, and pH.

  • Prepare solutions of the test substance (radiolabeled or non-labeled) in a suitable solvent (e.g., 0.01 M CaCl2).

  • Add a known volume of the solution to a known mass of soil in a centrifuge tube.

  • Equilibrate the samples by shaking for a predetermined time at a constant temperature in the dark.

  • Separate the solid and aqueous phases by centrifugation.

  • Analyze the concentration of the test substance in the aqueous phase.

  • Calculate the adsorption coefficient (Kd) and the organic carbon-normalized adsorption coefficient (Koc).

  • For desorption, replace a portion of the supernatant with fresh solution and re-equilibrate.

• Data Analysis: The adsorption and desorption data are often fitted to Freundlich isotherms to determine the Freundlich adsorption coefficient (Kf).

Ecotoxicity Assessment

3.2.1 Fish, Acute Toxicity Test (OECD 203)

This test determines the concentration of a substance that is lethal to 50% of the test fish over a short exposure period.

• Principle: Fish are exposed to the test substance in a static, semi-static, or flow-through system for 96 hours.[3][15][28][29][30]

• Procedure:

  • Select a suitable fish species (e.g., Zebrafish, Rainbow Trout).

  • Prepare a geometric series of at least five test concentrations and a control.

  • Place at least seven fish in each test chamber.

  • Maintain constant conditions of temperature, light, and dissolved oxygen.

  • Record mortalities and any sublethal effects at 24, 48, 72, and 96 hours.

• Data Analysis: The LC50 value and its 95% confidence limits are calculated for each observation period using appropriate statistical methods (e.g., probit analysis).

Visualizations

Signaling and Degradation Pathways

Caption: Proposed aerobic biodegradation and toxicity pathways of diphenylamine.

Experimental Workflow

Caption: A logical workflow for the environmental risk assessment of diphenylamine.

References

• 1. Ready biodegradability | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 2. fao.org [fao.org]
• 3. eurofins.com.au [eurofins.com.au]
• 4. Pathway and Evolutionary Implications of Diphenylamine Biodegradation by Burkholderia sp. Strain JS667 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Isolation of a diphenylamine-degrading bacterium and characterization of its metabolic capacities, bioremediation and bioaugmentation potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Metabolic and Evolutionary Insights in the Transformation of Diphenylamine by a Pseudomonas putida Strain Unravelled by Genomic, Proteomic, and Transcription Analysis [frontiersin.org]
• 8. Microbial Degradation of Diphenylamine Under Anoxic Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. oecd.org [oecd.org]
• 10. Diphenylamine - Wikipedia [en.wikipedia.org]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. Acute Toxicity of 4-hydroxydiphenylamine (4-HDPA) and N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine-quinone (6PPDQ), transformation products of 6PPD, to early instars of the mayfly, Neocloeon triangulifer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. usgs.gov [usgs.gov]
• 14. datasheets.scbt.com [datasheets.scbt.com]
• 15. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
• 16. THE TOXICITY AND MODE OF ACTION OF DIPHENYLAMINE PESTICIDES - ProQuest [proquest.com]
• 17. Possible mechanism of hepatocyte injury induced by diphenylamine and its structurally related nonsteroidal anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Diphenylamine: an unusual antioxidant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Test No. 301: Ready Biodegradability - Tox Lab [toxlab.co]
• 21. contractlaboratory.com [contractlaboratory.com]
• 22. OECD Guidelines Test No. 301 C & F – BPC Instruments [bpcinstruments.com]
• 23. OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method - Situ Biosciences [situbiosciences.com]
• 24. OECD 106: Adsorption – Desorption using a Batch Equilibrium Method | ibacon GmbH [ibacon.com]
• 25. catalog.labcorp.com [catalog.labcorp.com]
• 26. oecd.org [oecd.org]
• 27. oecd.org [oecd.org]
• 28. oecd.org [oecd.org]
• 29. eurolab.net [eurolab.net]
• 30. oecd.org [oecd.org]

Solubility Profile of 4-(2-Octylamino)diphenylamine in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-(2-Octylamino)diphenylamine, an aromatic amine antioxidant. The document details available solubility data, outlines a standard experimental protocol for solubility determination, and presents a logical workflow for assessing the solubility profile of such compounds. This information is critical for researchers and professionals involved in formulation development, chemical synthesis, and toxicological studies.

Core Data: Quantitative Solubility

The solubility of a compound is a fundamental physicochemical property that influences its behavior in various applications. The following table summarizes the known quantitative and qualitative solubility data for 4-(2-Octylamino)diphenylamine in several organic solvents.

Solvent	Molar Mass ( g/mol )	Polarity (Dielectric Constant)	Solubility	Temperature (°C)	Method
Dimethyl Sulfoxide (DMSO)	78.13	46.7	Sparingly soluble (1-10 mg/mL)[1][2]	Not Specified	Not Specified
Ethanol	46.07	24.5	Soluble (≥10 mg/mL)[1][2]	Not Specified	Not Specified
Toluene (B28343)	92.14	2.38	Soluble (at least 1 mg/mL)	Not Specified	Implied from product availability

Note: The solubility in toluene is inferred from its availability as a 1000 µg/mL solution. Further empirical testing is required to determine the upper solubility limit in this solvent.

Experimental Protocol: Determination of Thermodynamic Solubility

The most reliable method for determining the thermodynamic solubility of a compound is the shake-flask method . This technique involves equilibrating an excess of the solid compound with the solvent of interest over a defined period and then measuring the concentration of the dissolved substance in the saturated solution.

Materials and Equipment:

• 4-(2-Octylamino)diphenylamine (solid form)

• Selected organic solvents (e.g., ethanol, methanol, acetone, ethyl acetate, toluene, hexane)

• Scintillation vials or flasks with screw caps

• Orbital shaker or rotator with temperature control

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE)

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 4-(2-Octylamino)diphenylamine to a series of vials, each containing a known volume of a different organic solvent. The excess solid is crucial to ensure that saturation is reached.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C).

  • Agitate the samples for a sufficient period to allow for equilibrium to be reached (typically 24-72 hours). The equilibration time should be determined experimentally by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed for a period to allow the excess solid to sediment.

  • To ensure complete removal of undissolved solids, centrifuge the samples at a high speed.

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant from each vial.

  • Filter the aliquot through a syringe filter to remove any remaining particulate matter.

  • Dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical method.

  • Analyze the diluted samples using a validated HPLC method to determine the concentration of 4-(2-Octylamino)diphenylamine.

• Quantification:

  • Prepare a calibration curve using standard solutions of 4-(2-Octylamino)diphenylamine of known concentrations.

  • Calculate the solubility of the compound in each solvent based on the concentration determined from the calibration curve and the dilution factor.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the solubility profile of an organic compound like 4-(2-Octylamino)diphenylamine.

Caption: Workflow for determining the solubility of 4-(2-Octylamino)diphenylamine.

References

• 1. 4-(2-OCTYLAMINO)DIPHENYLAMINE CAS#: 15233-47-3 [m.chemicalbook.com]
• 2. caymanchem.com [caymanchem.com]

An In-depth Technical Guide to the Health and Safety of 4-(2-Octylamino)diphenylamine

Disclaimer: Publicly available toxicological data for 4-(2-Octylamino)diphenylamine (CAS No. 15233-47-3) is limited. This guide summarizes the available safety information for this specific compound and supplements it with representative data from the parent compound, Diphenylamine (B1679370), and other related alkylated diphenylamines to provide a comprehensive overview of the potential toxicological profile and the standard methodologies for its assessment.

Hazard Identification and GHS Classification

The primary source of hazard information for 4-(2-Octylamino)diphenylamine is its Safety Data Sheet (SDS). The compound is classified as highly hazardous under the Globally Harmonized System (GHS).[1]

Table 1: GHS Classification for 4-(2-Octylamino)diphenylamine [1]

Hazard Class	Category	Hazard Statement	Pictogram	Signal Word
Acute Toxicity, Oral	1	H300: Fatal if swallowed	💀	Danger
Skin Sensitization	1	H317: May cause an allergic skin reaction	❗	Danger
Acute Aquatic Toxicity	1	H400: Very toxic to aquatic life	🌳	Danger
Chronic Aquatic Toxicity	1	H410: Very toxic to aquatic life with long lasting effects	🌳	Danger

The primary hazards associated with this chemical are its high acute oral toxicity, its potential to cause allergic skin reactions upon contact, and its significant danger to aquatic environments.[1]

Toxicological Data Summary

This section presents quantitative and qualitative toxicological data. Where specific data for 4-(2-Octylamino)diphenylamine is unavailable, data from Diphenylamine and other octylated diphenylamines are provided for reference and comparison.

Table 2: Acute Toxicity Data

Substance	Test	Route	Species	Result	Reference
4-(2-Octylamino)diphenylamine	GHS Classification	Oral	-	Category 1: Fatal if swallowed	[1]
Diphenylamine	GHS Classification	Oral	-	Category 3: Toxic if swallowed	[2]
Diphenylamine	GHS Classification	Dermal	-	Category 3: Toxic in contact with skin	[2]
Diphenylamine	GHS Classification	Inhalation	-	Category 3: Toxic if inhaled	[2]

Table 3: Irritation and Sensitization Data

Substance	Test	Species	Result	Reference
4-(2-Octylamino)diphenylamine	GHS Classification	-	Skin Sensitization, Category 1: May cause an allergic skin reaction	[1]
Diphenylamine	Animal Study	-	Severe eye irritant; Not a skin irritant	[3]
Octylated Diphenylamine	Draize Test	Rabbit	Not irritating to skin or eyes	[4]
4,4'-Dioctyldiphenylamine	-	-	Irritant to skin, eyes, nose, and throat	[5][6]

Table 4: Repeated Dose and Target Organ Toxicity (Data from Diphenylamine)

Study Duration	Species	NOAEL	LOAEL	Target Organs and Effects	Reference
90-day	Rat, Dog	9.6 - 10 mg/kg bw/day	-	Red blood cell system (abnormal erythropoiesis), spleen congestion, haemosiderosis.	[3]
1-year	Dog	9.6 - 10 mg/kg bw/day	-	Changes in liver and kidneys.	[3]
2-year	Rat	7.5 mg/kg bw/day	-	-	[3]
Chronic	Dog	10 mg/kg bw/day	25 mg/kg-day	Small clinical chemical changes (e.g., increased bilirubin (B190676) and cholesterol).	[7]

*NOAEL: No-Observed-Adverse-Effect Level; LOAEL: Lowest-Observed-Adverse-Effect Level

Table 5: Ecotoxicity Data

Substance	Classification	Effects	Reference
4-(2-Octylamino)diphenylamine	Aquatic Acute 1, Aquatic Chronic 1	Very toxic to aquatic life with long lasting effects. Poisonous for fish and plankton.	[1]
Diphenylamine	Aquatic Acute 1, Aquatic Chronic 1	Very toxic to aquatic life.	[2][3]
4,4'-Dioctyldiphenylamine	Aquatic Chronic 2	Toxic to aquatic life with long lasting effects.	[5]

Experimental Protocols

The following are representative protocols for key toxicological endpoints, based on standard regulatory guidelines (e.g., OECD) and methodologies reported for related diphenylamine compounds.

Acute Oral Toxicity

This test is designed to determine the median lethal dose (LD50) of a substance.

• Principle: A group of laboratory animals (typically rats) are administered the test substance by oral gavage in a single dose.

• Methodology:

  • Animal Model: Young adult rats of a single strain are used.

  • Dosage: The substance is administered at various dose levels to different groups of animals. A limit test may be performed at 2000 mg/kg (or lower for highly toxic substances) to determine if further testing is necessary.

  • Administration: The substance is typically dissolved or suspended in an appropriate vehicle (e.g., corn oil) and administered via an oral gavage tube.

  • Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[8]

  • Endpoint: The LD50 value is calculated, which is the statistically estimated dose that is expected to be lethal to 50% of the tested animals.[8]

Skin Irritation Test (Draize Method)

This protocol assesses the potential of a substance to cause reversible inflammatory changes to the skin. The following method was reported for octylated diphenylamine.[4]

• Principle: The test substance is applied to the clipped skin of an animal model under a semi-occlusive patch for a defined period.[4]

• Methodology:

  • Animal Model: Young adult New Zealand White rabbits are typically used.[4]

  • Application: Approximately 24 hours before the test, the fur on the animal's back is clipped. An amount of 0.5 g or 500 mg of the test substance is applied to a small area of the intact skin. The treated area is then covered with a gauze patch and tape (semi-occlusive dressing).[4][8]

  • Exposure: The substance is applied for a 4-hour exposure period.[4]

  • Observation: After the exposure period, the patch is removed, and the skin is evaluated for signs of erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) according to a standardized scoring system (Draize scale).[4]

  • Endpoint: The average scores for erythema and edema are used to classify the substance's irritation potential.

Eye Irritation Test (Draize Method)

This protocol evaluates the potential of a substance to cause damage to the eye. The following method was reported for octylated diphenylamine.[4]

• Principle: A small amount of the test substance is instilled into the conjunctival sac of one eye of an animal, with the other eye serving as a control.[4]

• Methodology:

  • Animal Model: Young adult New Zealand White rabbits are used.[4]

  • Application: A dose of 100 µL (or 0.1 g for solids) of the undiluted test substance is administered into one eye of each rabbit. The contralateral eye remains untreated as a control.[4]

  • Exposure: The eyes are held closed for a brief period after application. For octylated diphenylamine, the exposure was 24 hours, after which the eyes were rinsed.[4]

  • Observation: The eyes are examined for ocular reactions (corneal opacity, iritis, conjunctival redness, and chemosis) at 1, 24, 48, and 72 hours post-instillation.[4]

  • Endpoint: The severity and reversibility of the ocular lesions are scored to classify the substance's eye irritation potential.

Workflows and Logical Diagrams

General Toxicological Assessment Workflow

The following diagram illustrates a typical workflow for assessing the toxicity of a chemical substance, moving from initial screening to more complex in-vivo studies.

A typical workflow for chemical toxicity assessment.

Experimental Workflow for Skin Irritation Test

This diagram outlines the key steps of the Draize skin irritation test protocol as described in Section 3.2.

Workflow for the Draize skin irritation test.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. Diphenylamine - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. 4,4'-Dioctyldiphenylamine | C28H43N | CID 7569 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4,4'-DIOCTYLDIPHENYLAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. Toxicological screening - PMC [pmc.ncbi.nlm.nih.gov]

Octylated Diphenylamine Antioxidants: A Technical Review for Researchers

An in-depth guide to the synthesis, mechanisms of action, and performance evaluation of octylated diphenylamine (B1679370) antioxidants for researchers, scientists, and drug development professionals.

Octylated diphenylamine (ODPA) and its derivatives are a significant class of secondary amine antioxidants. They are widely utilized as stabilizers in a variety of industrial applications, particularly in the lubrication and polymer industries, to prevent oxidative degradation of materials. This technical guide provides a comprehensive review of the synthesis, antioxidant mechanisms, and performance evaluation of octylated diphenylamine antioxidants, with a focus on quantitative data and detailed experimental protocols.

Synthesis of Octylated Diphenylamine

The primary industrial method for synthesizing octylated diphenylamine is the Friedel-Crafts alkylation of diphenylamine with an octene isomer, most commonly diisobutylene. The reaction is typically catalyzed by acidic clays (B1170129) or Lewis acids like aluminum chloride. The process results in a mixture of mono-, di-, and to a lesser extent, tri-octylated diphenylamine, along with other isomers.

General Experimental Protocol for Synthesis

Objective: To synthesize a mixture of octylated diphenylamine antioxidants.

Materials:

• Diphenylamine

• Diisobutylene

• Acidic clay catalyst (e.g., Fulcat 22B) or Aluminum chloride (AlCl₃)

• Nitrogen gas supply

• Reaction vessel equipped with a stirrer, thermometer, and condenser

Procedure:

• Catalyst Activation (if using acidic clay): The acidic clay catalyst is typically activated by heating to remove any adsorbed water.

• Reaction Setup: The reaction vessel is charged with diphenylamine and the catalyst. The amounts are based on the desired molar ratio of reactants and the catalyst loading, which is typically 5-30% by weight with respect to diphenylamine.

• Inert Atmosphere: The vessel is purged with nitrogen to create an inert atmosphere and prevent side reactions.

• Heating: The mixture is heated to the reaction temperature, which generally ranges from 140°C to 160°C.

• Addition of Alkylating Agent: Diisobutylene is slowly added to the heated mixture over a period of several hours. An excess of diisobutylene is often used.

• Reaction Monitoring: The reaction is monitored by analyzing samples periodically to determine the composition of the product mixture, for example, by gas chromatography.

• Reaction Completion and Catalyst Removal: Once the desired composition is achieved, the reaction is stopped. The catalyst is then separated from the reaction mixture by filtration or decantation.

• Purification: Unreacted diisobutylene and other volatile components are removed by distillation to yield the final octylated diphenylamine antioxidant product.

Composition of Synthesized Octylated Diphenylamine Mixtures

The composition of the final product can be controlled by adjusting the reaction conditions such as temperature, reaction time, and the molar ratio of reactants. The following table summarizes the composition of various octylated diphenylamine antioxidant products as described in the patent literature.

Component	Composition 1 (wt%)	Composition 2 (wt%)	Composition 3 (wt%)	Composition 4 (wt%)
Dioctyldiphenylamine	65-98	83-89	92-94.5	69.8
Monooctyldiphenylamine	up to 29	7-13	2.5-4.5	25.0
Octylbutyldiphenylamine	up to 5	0.8-4	1.4-2	1.0
Trioctyldiphenylamine	up to 1.5	0.1-1.5	0.3-1	0.3
Diphenylamine	up to 1	0.1-1	up to 0.5	0.2

Mechanism of Antioxidant Action

Octylated diphenylamine functions as a radical scavenger, interrupting the auto-oxidation cycle of organic materials. The antioxidant activity is primarily attributed to the hydrogen atom on the secondary amine group (-NH-).

The general mechanism involves the donation of this hydrogen atom to a peroxyl radical (ROO•), which is a key intermediate in the oxidation chain reaction. This process deactivates the highly reactive peroxyl radical and forms a more stable diphenylamino radical.

Caption: Radical scavenging mechanism of octylated diphenylamine.

The resulting diphenylamino radical is resonance-stabilized and less reactive, thus slowing down the propagation of the oxidation process. It can further react with other radicals to terminate the chain reaction.

Performance Evaluation of Octylated Diphenylamine Antioxidants

The effectiveness of octylated diphenylamine antioxidants is evaluated through various analytical techniques that measure their ability to inhibit oxidation and maintain the physical and chemical properties of the material they are protecting.

Performance in Polybutadiene (B167195) Rubber

A study on the stability of polybutadiene rubber (PBR) compared the performance of octylated diphenylamine (OD) with another antioxidant, Irganox 1520. The following table summarizes the effect of OD concentration on the gel content of PBR after aging at 110°C for 10 hours.

OD Concentration (ppm)	Gel Content (%) after 10h aging
500	~4.0
1000	~3.8
1500	~3.5
2500	~3.2

Data extracted from graphical representation in a comparative study.

Experimental Protocols for Performance Evaluation

Objective: To measure the amount of insoluble rubber (gel) as an indicator of oxidative crosslinking. This method is based on ASTM D3616.

Materials:

• Rubber sample containing the antioxidant

• Toluene (B28343) (or another suitable solvent)

• Wire cage or screen

• Drying oven

Procedure:

• Sample Preparation: A known weight of the rubber sample is placed in a wire cage.

• Solvent Immersion: The cage with the sample is immersed in a known volume of toluene and allowed to stand for an extended period (e.g., 24-48 hours) to allow the soluble portion of the rubber to dissolve.

• Separation: The cage containing the swollen, insoluble gel is removed from the solvent.

• Drying: The solvent is evaporated from the gel, and the cage with the dry gel is weighed.

• Calculation: The gel content is calculated as the percentage of the final dry gel weight to the initial sample weight.

Objective: To determine the thermal stability of a polymer containing the antioxidant by measuring its weight loss as a function of temperature.

Materials:

• Polymer sample with and without the antioxidant

• TGA instrument

Procedure:

• Sample Preparation: A small, known weight of the polymer sample is placed in the TGA sample pan.

• TGA Measurement: The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant rate.

• Data Analysis: The TGA thermogram, a plot of weight loss versus temperature, is analyzed to determine the onset temperature of degradation. A higher degradation temperature indicates greater thermal stability.

Objective: To evaluate the free radical scavenging capacity of the antioxidant.

Materials:

• Octylated diphenylamine solution of known concentration

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol (B129727)

• Methanol

• Spectrophotometer

Procedure:

• Reaction Mixture: A specific volume of the octylated diphenylamine solution is mixed with a DPPH solution. A control is prepared with methanol instead of the antioxidant solution.

• Incubation: The mixture is incubated in the dark for a specified period (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (typically around 517 nm) using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

Experimental and Logical Workflows

The following diagram illustrates a general workflow for the synthesis and evaluation of octylated diphenylamine antioxidants.

Caption: General workflow for synthesis and evaluation.

Conclusion

Octylated diphenylamine antioxidants are essential additives for enhancing the oxidative stability of a wide range of materials. Their synthesis via Friedel-Crafts alkylation allows for the production of effective antioxidant mixtures. The primary mechanism of action involves radical scavenging through hydrogen atom donation from the secondary amine group. The performance of these antioxidants can be rigorously evaluated using a suite of analytical techniques that quantify their ability to mitigate material degradation. This guide provides a foundational understanding for researchers and professionals working with or developing antioxidant technologies.

Protocols & Analytical Methods

Application Note and Protocol for the HPLC Analysis of 4-(2-Octylamino)diphenylamine

This document provides a detailed application note and a comprehensive protocol for the quantitative analysis of 4-(2-Octylamino)diphenylamine using High-Performance Liquid Chromatography (HPLC) with UV detection. The method outlined below is designed for researchers, scientists, and professionals in drug development and is based on established analytical methodologies for similar aromatic amine compounds.

Introduction

4-(2-Octylamino)diphenylamine is an aromatic amine derivative with potential applications in various fields, including as an antioxidant in rubber and other polymers.[1][2] Accurate and reliable quantification of this compound is crucial for quality control, stability studies, and research purposes. This application note describes a reversed-phase HPLC (RP-HPLC) method for the determination of 4-(2-Octylamino)diphenylamine. The method is designed to be simple, specific, and reproducible.

Experimental

Materials and Reagents

• 4-(2-Octylamino)diphenylamine reference standard (>98% purity)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade, filtered and degassed)

• Formic acid (analytical grade)

Instrumentation

A standard HPLC system equipped with the following components is suitable:

• Quaternary or Binary Gradient Pump

• Autosampler

• Column Thermostat

• UV-Vis or Photodiode Array (PDA) Detector

Chromatographic Conditions

The following chromatographic conditions are recommended as a starting point for method development and validation.

Parameter	Recommended Condition
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Acetonitrile and 0.1% Formic Acid in Water
Gradient	70% Acetonitrile, 30% Water (Isocratic)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	254 nm
Run Time	10 minutes

Protocols

Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 4-(2-Octylamino)diphenylamine reference standard and transfer it to a 25 mL volumetric flask. Dissolve the standard in methanol and make up to the mark with the same solvent. Sonicate for 5 minutes to ensure complete dissolution.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock standard solution with the mobile phase to obtain concentrations in the range of 1-50 µg/mL.

Sample Preparation

• Accurately weigh a sample containing 4-(2-Octylamino)diphenylamine and transfer it to a suitable volumetric flask.

• Add a sufficient amount of methanol to dissolve the compound, and sonicate if necessary.

• Dilute to the mark with the mobile phase to achieve a final concentration within the calibration range.

• Filter the sample solution through a 0.45 µm syringe filter before injection into the HPLC system.

Method Validation Parameters (Hypothetical Data)

The analytical method should be validated according to ICH guidelines.[3] The following tables summarize expected performance data for a validated method.

System Suitability

Parameter	Acceptance Criteria	Hypothetical Result
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	> 2000	5500
%RSD of Peak Area (n=6)	≤ 2.0%	0.8%

Linearity, LOD, and LOQ

Parameter	Hypothetical Result
Linearity Range	1 - 50 µg/mL
Correlation Coefficient (r²)	≥ 0.999
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL

Precision

Precision Type	Concentration (µg/mL)	%RSD
Intra-day (n=6)	25	< 1.0%
Inter-day (n=6)	25	< 1.5%

Accuracy (Recovery)

Spiked Concentration (µg/mL)	Mean Recovery (%)
10	99.5%
25	101.2%
40	98.9%

Experimental Workflow and Diagrams

The overall workflow for the HPLC analysis of 4-(2-Octylamino)diphenylamine is depicted in the following diagram.

Caption: Workflow for HPLC analysis of 4-(2-Octylamino)diphenylamine.

Conclusion

The described HPLC method provides a robust framework for the quantitative determination of 4-(2-Octylamino)diphenylamine. The use of a C18 column with a simple isocratic mobile phase of acetonitrile and water with formic acid allows for good separation and detection at 254 nm. The method, once validated, is suitable for routine analysis in a quality control or research laboratory. It is recommended that the method be fully validated in accordance with internal standard operating procedures and regulatory guidelines before its application to sample analysis.

References

• 1. 4-(2-OCTYLAMINO)DIPHENYLAMINE | 15233-47-3 [chemicalbook.com]
• 2. 4-(2-OCTYLAMINO)DIPHENYLAMINE CAS#: 15233-47-3 [m.chemicalbook.com]
• 3. Analytical Method Development and Validation for the Quantification of Acetone and Isopropyl Alcohol in the Tartaric Acid Base Pellets of Dipyridamole Modified Release Capsules by Using Headspace Gas Chromatographic Technique - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Analysis of Diphenylamine Antioxidants by Gas Chromatography-Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphenylamine (B1679370) (DPA) and its derivatives are widely used as antioxidants in various industrial applications, including in the manufacturing of lubricants, rubber, and as a post-harvest treatment for fruits to prevent scald.[1][2][3] Monitoring the levels of these antioxidant compounds is crucial for quality control, environmental assessment, and safety. Gas chromatography-mass spectrometry (GC-MS) is a powerful and selective technique for the determination of diphenylamine antioxidants in diverse and complex matrices.[4] This application note provides a detailed protocol for the analysis of diphenylamine using GC-MS, including sample preparation, instrument parameters, and data analysis.

Quantitative Data Summary

The following tables summarize the quantitative performance data for the determination of diphenylamine in various matrices using GC-MS, as reported in peer-reviewed literature.

Table 1: Performance Characteristics for Diphenylamine Analysis

Parameter	Fruit Samples[1][5]	Liver Fractions[6][7]
Linear Range	20 - 200 µg/kg	0.1 - 25 µM
Limit of Quantification (LOQ)	20 µg/kg	0.1 µM (422.5 µg/kg)
Recovery	76 - 108%	> 93%
Precision (RSD%)	6.4 - 13.7%	< 3.4%
Determination Coefficient (R²)	Not Reported	> 0.999

Experimental Protocols

Sample Preparation

The choice of sample preparation method is critical and depends on the sample matrix. Below are protocols for solid and liquid samples.

a) For Solid Samples (e.g., Fruits, Sediments): Ultrasound-Assisted QuEChERS and Hollow Fiber Liquid-Phase Microextraction [1][5]

This method is suitable for complex solid matrices.

• Homogenization: Blend the sample to achieve a uniform consistency.

• Extraction:

  • Weigh a representative portion of the homogenized sample.

  • Add acetonitrile (B52724) and subject the mixture to ultrasonic-assisted extraction.

  • Add anhydrous MgSO₄ and NaCl to induce liquid-liquid partitioning.

• Clean-up and Preconcentration (HF-LPME):

  • Take the organic phase from the QuEChERS step and dilute it with pure water.

  • Use a hollow fiber membrane to extract the analyte from the diluted sample into a small volume of an organic solvent (e.g., dodecane (B42187) with 10% tri-n-octylphosphine oxide) held within the pores of the fiber.

  • Back-extract the analyte into acetonitrile located inside the lumen of the hollow fiber.

• Final Solution: The acetonitrile solution is then ready for GC-MS analysis.

b) For Liquid Samples (e.g., Liver Fractions, Wastewater): Protein Precipitation and Liquid-Liquid Extraction [6][7]

This protocol is effective for biological fluids and other liquid samples.

• Protein Precipitation: For biological samples, precipitate proteins by adding trichloroacetic acid.

• Liquid-Liquid Extraction (LLE):

  • Perform a liquid-liquid extraction of the supernatant with hexane.

  • Separate the organic layer.

• Concentration: If necessary, evaporate the organic solvent under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for GC-MS analysis.

GC-MS Analysis

The following are typical GC-MS parameters for the analysis of diphenylamine.

Table 2: GC-MS Instrumental Parameters

Parameter	Setting for Fruit Sample Analysis[1]	Setting for Liver Fraction Analysis[6]
Gas Chromatograph
Carrier Gas	Helium (99.999%)	Not Specified
Flow Rate	1.0 mL/min	Not Specified
Injector Temperature	Not Specified	Optimized via experimental design
Injection Mode	Not Specified	Splitless
Splitless Time	Not Specified	Optimized via experimental design
Oven Temperature Program	60°C for 1 min, then to 250°C at 5°C/min (hold 1 min), then to 300°C at 50°C/min (hold 3 min)	Not Specified
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Electron Ionization (EI)
Ionization Energy	Not Specified	70 eV
MS Source Temperature	230°C	Not Specified
MS Quadrupole Temperature	150°C	Not Specified
Acquisition Mode	Full Scan (m/z 50-700) and Selected Ion Monitoring (SIM)	Selected Ion Monitoring (SIM)
Monitored Ion (SIM)	m/z 169	m/z 169 (base peak)

Experimental Workflow

Caption: Experimental workflow for GC-MS analysis of diphenylamine.

Discussion

Mass Spectral Fragmentation of Diphenylamine

Under electron ionization (EI), diphenylamine will first form a molecular ion (M⁺•). The fragmentation of amines is typically characterized by cleavage of the C-C bond adjacent to the nitrogen atom (alpha-cleavage).[8] For diphenylamine, the molecular ion is observed at m/z 169, which is often the base peak.[6] The stability of the aromatic rings makes extensive fragmentation less favorable compared to aliphatic amines. The primary fragmentation observed will be the loss of a hydrogen atom to form a stable [M-H]⁺ ion at m/z 168. Further fragmentation is limited, which makes the molecular ion a reliable and intense signal for quantification in SIM mode.

Conclusion

This application note provides a comprehensive overview and detailed protocols for the analysis of diphenylamine antioxidants using GC-MS. The presented methods are robust and have been validated for different sample matrices. By following the outlined procedures, researchers, scientists, and drug development professionals can achieve accurate and reliable quantification of diphenylamine in their samples. The high selectivity and sensitivity of GC-MS make it an ideal technique for this application.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. researchgate.net [researchgate.net]
• 3. Determination of Diphenylamine Antioxidants in Wastewater/Biosolids and Sediment | Semantic Scholar [semanticscholar.org]
• 4. Sample preparation GC-MS [scioninstruments.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. A simple GC-MS method for the determination of diphenylamine, tolylfluanid propargite and phosalone in liver fractions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]

Application Note: Identification of Rubber Additives using Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Introduction

Rubber materials are complex composites, typically consisting of a primary polymer backbone and a variety of additives.[1] These additives are essential for processing and for achieving the desired end-use properties of the final product. Additives can include antioxidants, antiozonants, plasticizers, processing aids, vulcanization accelerators, and retarders.[1][2] Traditional methods for identifying these additives often involve laborious and time-consuming solvent extraction steps, which can be challenging and may not be suitable for all material types.[1][2]

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) has emerged as a powerful and direct analytical technique for the characterization of polymeric materials, including rubber.[3][4] This method requires minimal to no sample preparation, allowing for the direct analysis of very small solid samples.[1][4] It provides comprehensive information on both the volatile and semi-volatile additives and the polymer backbone itself, often from a single sample analysis.[5]

Principle of Py-GC-MS

Py-GC-MS is a multi-step analytical technique:

• Pyrolysis: A small amount of the rubber sample is placed in a pyrolyzer, which is directly connected to the GC injector. The sample is rapidly heated to a high temperature (typically 500-800°C) in an inert atmosphere (e.g., helium).[1][3] This process, known as flash pyrolysis, causes the thermal decomposition of the polymer into smaller, volatile fragments. Volatile and semi-volatile additives are often released at lower temperatures before the polymer degrades.[1]

• Gas Chromatography (GC): The resulting mixture of pyrolysis products and thermally desorbed additives is swept by a carrier gas into a gas chromatograph. Here, the components are separated based on their boiling points and interaction with the stationary phase of the GC column.[1]

• Mass Spectrometry (MS): As the separated components exit the GC column, they enter a mass spectrometer. The MS ionizes the molecules and separates them based on their mass-to-charge ratio, generating a unique mass spectrum for each component. This spectrum acts as a "chemical fingerprint," which can be used for identification by comparing it to spectral libraries.[3]

A common and highly effective approach is the multi-shot analysis , which separates the analysis of additives from the polymer backbone.[6][7] This typically involves:

• Thermal Desorption (TD): A first, lower-temperature analysis to gently desorb intact additives without pyrolyzing the polymer.[8][9]

• Flash Pyrolysis: A second, high-temperature analysis of the same sample to decompose the polymer matrix for identification.[6]

Experimental Workflow

The general workflow for analyzing rubber additives using a multi-shot Py-GC-MS approach is outlined below. This workflow often begins with Evolved Gas Analysis (EGA) to determine the optimal temperatures for subsequent steps.[10]

Caption: Py-GC-MS workflow for rubber analysis.

Detailed Experimental Protocols

Protocol 1: Method Development using Evolved Gas Analysis (EGA-MS)

This protocol is used to obtain a thermogram of the rubber sample, which shows the temperatures at which different components evolve. This is crucial for setting the correct temperature programs for the detailed analysis in Protocol 2.[5]

• Objective: To determine the optimal temperature zones for thermal desorption of additives and pyrolysis of the polymer matrix.[10]

• Instrumentation: Multi-Shot Pyrolyzer, GC-MS system.

• Sample Preparation: Precisely weigh approximately 0.5 mg of the rubber sample into a sample cup.[5] No other pre-treatment is required.

• Pyrolyzer Conditions:

  • Mode: Evolved Gas Analysis (EGA).

  • Temperature Program: Heat the sample from 100°C to 800°C at a rate of 20°C/min under a helium atmosphere.[5]

• GC-MS Conditions:

  • GC Column: Use a short, deactivated guard column to transfer all evolved compounds directly from the pyrolyzer to the MS detector without chromatographic separation.[5]

  • MS Detector: Scan a mass range of m/z 44-550.

• Data Interpretation: The resulting plot (thermogram) will show total ion intensity versus temperature. Peaks at lower temperatures (e.g., 200-350°C) typically correspond to the evolution of additives, while peaks at higher temperatures (e.g., >400°C) indicate the pyrolysis of the polymer backbone.[5][6] These temperature zones inform the parameters for the next protocol.

Protocol 2: Two-Step Thermal Desorption and Pyrolysis GC-MS

This protocol uses the "double-shot" technique to analyze additives and the polymer from the same sample in two sequential steps.[11]

• Objective: To qualitatively and quantitatively identify additives (Step 1) and then identify the polymer backbone (Step 2).

• Instrumentation: Multi-Shot Pyrolyzer, GC-MS system.

• Sample Preparation: Precisely weigh approximately 0.5 mg of the rubber sample into a sample cup.[5]

Step 1: Thermal Desorption (TD-GC-MS) for Additive Analysis

• Pyrolyzer Conditions:

  • Mode: Thermal Desorption.

  • Temperature Program: Heat the sample using a program determined from the EGA results (e.g., ramp from 100°C to 320°C at 20°C/min and hold).[9] This volatilizes the additives onto the GC column.

• GC-MS Conditions:

  • GC Column: Use an analytical column suitable for semi-volatile compounds, such as a 30-60 m DB-5ms or SH-5Sil MS (0.25 mm I.D., 0.25 µm film thickness).[1][12]

  • Carrier Gas: Helium, at a constant linear velocity (e.g., 40 cm/s).[12]

  • Injector: Split mode (e.g., 20:1 or higher to avoid detector saturation).[1] Injector temperature at 300°C.[12]

  • Oven Program: Example: Hold at 40°C for 2 min, ramp at 15°C/min to 310°C, and hold for 10-20 minutes.[3][12]

  • MS Conditions:

    • Transfer Line Temp: 280-320°C.[1][12]

    • Ion Source Temp: 200-230°C.[1][12]

    • Scan Range: m/z 44-550.[12]

Step 2: Flash Pyrolysis (Py-GC-MS) for Polymer Identification

• Pyrolyzer Conditions:

  • Mode: Instantaneous/Flash Pyrolysis.

  • Pyrolysis Temperature: After the TD step is complete, rapidly heat the same sample to a pyrolysis temperature determined from EGA (e.g., 550°C or 700°C).[1][7]

• GC-MS Conditions: The same GC-MS conditions from Step 1 can be used to analyze the resulting polymer fragments.

Data Presentation

Py-GC-MS analysis provides both qualitative and quantitative data. The resulting chromatograms contain peaks corresponding to individual additives or their thermal degradation products. These are identified by matching their mass spectra against libraries (e.g., NIST, Wiley) and specialized polymer/additive libraries.

Table 1: Common Rubber Additives and Their Identified Compounds by Py-GC-MS

This table summarizes common additives found in rubber and the chemical compounds typically detected after thermal desorption or pyrolysis.

Additive Class	Example Additive	Detected Compound(s)	Reference
Antioxidant/Antiozonant	N-isopropyl-N´-phenyl-p-phenylenediamine (IPPD)	N-phenyl-1,4-benzenediamine	[1]
Antioxidant/Antiozonant	N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD)	6PPD (intact)	[9]
Antioxidant	Irganox 1076	Irganox 1076 (intact)	[8]
Vulcanization Accelerator	2-Mercaptobenzothiazole (MBT)	Benzothiazole
Vulcanization Inhibitor	N-cyclohexyl-2-benzothiazolamine	N-cyclohexyl-2-benzothiazolamine (intact)
Plasticizer	bis(2-ethylhexyl) phthalate (B1215562) (DEHP)	DEHP (intact), Phthalic anhydride, 2-ethyl-1-hexene	[1]
Processing Aid	Stearic Acid / Palmitic Acid	Stearic Acid, Palmitic Acid (intact)	[3]
Vulcanizing Agent	Elemental Sulfur	Sulfur (S₈)	[5]

Table 2: Example Quantitative Analysis of 6PPD in Tire Rubber by TD-GC-MS

Quantitative analysis is achievable by creating a calibration curve using standards. The following data is an example for the quantification of the antioxidant 6PPD.[12]

Parameter	Result	Notes
Calibration Curve (R²)	> 0.999	External standard method using 6PPD standards (0-1000 ng).[12]
Repeatability (%RSD)	< 5.0%	Based on seven successive analyses of a 50 ng standard.[12]
Limit of Detection (LOD)	3.0 ng	Demonstrates high sensitivity for trace additive analysis.[12]
Sample Result	1200 mg/kg	Amount of 6PPD measured in a commercial tire rubber sample.[12]

Pyrolysis-GC-MS is a highly effective and efficient technique for the detailed characterization of rubber formulations.[1] Its primary advantages include minimal sample preparation, high sensitivity, and the ability to provide comprehensive qualitative and quantitative information on a wide range of organic additives from a single micro-sample.[1][12] The use of multi-shot techniques, such as thermal desorption followed by flash pyrolysis, allows for the clear separation and identification of volatile additives from the non-volatile polymer matrix. This methodology is invaluable for quality control, failure analysis, competitor product deformulation, and research and development in the rubber industry.[1]

References

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. researchgate.net [researchgate.net]
• 5. shimadzu.com [shimadzu.com]
• 6. Analysis of Rubber (GCMS) : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. Analysis of Tire Rubber (GC-MS) : Shimadzu (Europe) [shimadzu.eu]
• 8. frontier-lab.com [frontier-lab.com]
• 9. frontier-lab.com [frontier-lab.com]
• 10. Analysis of Rubber by Evolved Gas Analysis Method : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 11. lqa.com [lqa.com]
• 12. shimadzu.com [shimadzu.com]

Application Note: Quantification of 4-(2-Octylamino)diphenylamine in Lubricant Oils

Abstract

This application note details a robust and reliable method for the quantification of 4-(2-octylamino)diphenylamine, a common aminic antioxidant, in various lubricant oil matrices. The protocol described herein utilizes High-Performance Liquid Chromatography (HPLC) with UV detection, a widely accessible and accurate technique for the analysis of additives in complex oil samples. This document provides a comprehensive guide for researchers, scientists, and professionals in the lubricant and automotive industries, covering sample preparation, detailed experimental procedures, and data analysis. The methodologies are designed to ensure high precision and accuracy in determining the concentration of this key antioxidant, which is crucial for monitoring the health and remaining useful life of lubricants.

Introduction

Lubricating oils are essential for the functioning of modern machinery, reducing friction and wear, dissipating heat, and preventing corrosion. To enhance their performance and extend their service life, a variety of additives are incorporated into base oils. Among these, antioxidants play a critical role in preventing oxidative degradation of the lubricant, which can lead to the formation of sludge, varnish, and corrosive byproducts.

4-(2-Octylamino)diphenylamine is a widely used aminic antioxidant, valued for its high-temperature stability and effectiveness in neutralizing free radicals. Monitoring the concentration of this antioxidant is vital for quality control in lubricant manufacturing and for predictive maintenance programs, as its depletion is a key indicator of the lubricant's remaining useful life. This application note provides a detailed protocol for the accurate quantification of 4-(2-octylamino)diphenylamine in lubricant oils using HPLC-UV.

Experimental Protocols

Sample Preparation

A critical step in the analysis of lubricant oils is the effective extraction of the target analyte from the complex oil matrix. A solid-phase extraction (SPE) method is recommended for this purpose to remove interfering substances and concentrate the analyte.

Materials:

• Lubricant oil sample

• Hexane (B92381) (HPLC grade)

• Dichloromethane (B109758) (HPLC grade)

• Methanol (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• SPE cartridges (e.g., Silica-based, 500 mg, 6 mL)

• Vortex mixer

• Centrifuge

• Evaporator (e.g., nitrogen stream)

Protocol:

• Accurately weigh approximately 1 gram of the lubricant oil sample into a 15 mL centrifuge tube.

• Add 5 mL of hexane to the tube, and vortex for 1 minute to dissolve the oil.

• Condition an SPE cartridge by passing 5 mL of hexane through it.

• Load the diluted oil sample onto the conditioned SPE cartridge.

• Wash the cartridge with 10 mL of hexane to elute the bulk of the hydrocarbon matrix. Discard the eluate.

• Elute the antioxidant fraction from the cartridge with 10 mL of a 1:1 (v/v) mixture of dichloromethane and methanol.

• Collect the eluate in a clean tube and evaporate it to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 1 mL of acetonitrile for HPLC analysis.

HPLC-UV Analysis

The quantification of 4-(2-octylamino)diphenylamine is performed using a reversed-phase HPLC system with UV detection.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, and column oven

• UV-Vis detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Data acquisition and processing software

Chromatographic Conditions:

• Mobile Phase A: Acetonitrile

• Mobile Phase B: Water

• Gradient:

  • 0-10 min: 80% A, 20% B

  • 10-12 min: Gradient to 100% A

  • 12-15 min: Hold at 100% A

  • 15-16 min: Gradient back to 80% A, 20% B

  • 16-20 min: Re-equilibration at 80% A, 20% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection Wavelength: 280 nm

Calibration:

• Prepare a stock solution of 4-(2-octylamino)diphenylamine standard (1000 µg/mL) in acetonitrile.

• Perform serial dilutions of the stock solution to prepare a series of calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Inject each calibration standard into the HPLC system and record the peak area.

• Construct a calibration curve by plotting the peak area versus the concentration of the standard.

Sample Analysis:

• Inject the prepared sample extract into the HPLC system.

• Identify the peak corresponding to 4-(2-octylamino)diphenylamine based on its retention time, which should match that of the standard.

• Quantify the concentration of 4-(2-octylamino)diphenylamine in the sample by comparing its peak area to the calibration curve.

Data Presentation

The quantitative data for 4-(2-octylamino)diphenylamine in various lubricant oil samples can be summarized in a table for easy comparison.

Sample ID	Lubricant Type	4-(2-Octylamino)diphenylamine Concentration (wt%)
Fresh Oil A	Engine Oil	0.52
Used Oil A (5000 km)	Engine Oil	0.31
Used Oil A (10000 km)	Engine Oil	0.15
Fresh Oil B	Turbine Oil	0.78
Used Oil B (1000 hrs)	Turbine Oil	0.55

Mandatory Visualization

The following diagram illustrates the experimental workflow for the quantification of 4-(2-octylamino)diphenylamine in lubricant oils.

Caption: Workflow for quantification of 4-(2-octylamino)diphenylamine.

Signaling Pathway Diagram

The following diagram illustrates the antioxidant mechanism of aminic antioxidants like 4-(2-octylamino)diphenylamine in inhibiting the lubricant oxidation cycle.

Application Notes and Protocols: Incorporation of 4-(2-Octylamino)diphenylamine into Rubber Matrix

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the incorporation of the antioxidant 4-(2-Octylamino)diphenylamine into a rubber matrix. This document outlines the experimental workflow, from compounding and vulcanization to performance testing, and includes representative data based on similar amine antioxidants.

Introduction

4-(2-Octylamino)diphenylamine is an aromatic amine antioxidant used in rubber compounding to protect against degradation caused by heat, oxygen, and flex cracking.[1] Amine antioxidants function by scavenging free radicals that are generated during the aging process of rubber, thereby preserving the mechanical properties and extending the service life of the rubber product.[2] This protocol provides a standard procedure for incorporating and evaluating the effectiveness of 4-(2-Octylamino)diphenylamine in a typical rubber formulation.

Experimental Protocols

Materials and Equipment

• Rubber: Natural Rubber (NR) or Styrene-Butadiene Rubber (SBR)

• Antioxidant: 4-(2-Octylamino)diphenylamine

• Activators: Zinc Oxide (ZnO), Stearic Acid

• Accelerator: N-tert-butyl-2-benzothiazyl sulphenamide (TBBS) or similar

• Curing Agent: Sulfur

• Filler: Carbon Black (e.g., N330)

• Equipment:

  • Two-roll mill

  • Internal mixer (e.g., Banbury mixer)

  • Moving Die Rheometer (MDR)

  • Compression molding press

  • Tensile tester

  • Hardness tester (Shore A)

  • Aging oven

Rubber Compounding Procedure

The following is a typical two-stage mixing procedure for incorporating 4-(2-Octylamino)diphenylamine into a rubber matrix. The formulation provided in Table 1 is a general-purpose formulation and can be adapted as needed.

Table 1: Example Rubber Formulation

Ingredient	Parts per hundred rubber (phr)
Natural Rubber (SMR 20)	100
Carbon Black (N330)	50
Zinc Oxide	5
Stearic Acid	2
4-(2-Octylamino)diphenylamine	2
N-tert-butyl-2-benzothiazyl sulphenamide (TBBS)	1
Sulfur	2.5

Stage 1: Masterbatch Preparation (Internal Mixer)

• Set the internal mixer (e.g., Banbury mixer) to a rotor speed of 77 rpm.

• Add the natural rubber to the mixer and masticate for 1 minute.

• Add the carbon black, zinc oxide, stearic acid, and 4-(2-Octylamino)diphenylamine.

• Mix for 3-4 minutes, ensuring good dispersion of the ingredients. The temperature should be monitored and kept below 120°C.

• Discharge the masterbatch from the mixer.

Stage 2: Final Mixing (Two-Roll Mill)

• Set the two-roll mill temperature to approximately 70°C.

• Pass the masterbatch through the mill several times to form a uniform sheet.

• Add the sulfur and TBBS to the masterbatch on the mill.

• Continue mixing for 5-10 minutes until the sulfur and accelerator are fully dispersed.

• Sheet out the final compound at a thickness of approximately 2 mm.

Vulcanization

• Cut the uncured rubber sheets into the desired dimensions for the test specimens.

• Place the samples in a pre-heated compression molding press.

• Cure the rubber at a specified temperature and time, for example, 170°C for the optimal cure time (t90) determined by rheometry.

• After curing, remove the vulcanized rubber sheets from the mold and allow them to cool to room temperature for at least 24 hours before testing.

Performance Testing

The performance of the rubber compound containing 4-(2-Octylamino)diphenylamine should be evaluated according to standard testing methods.

• Cure Characteristics: Determine the scorch time (ts2), optimum cure time (t90), and minimum (ML) and maximum (MH) torque using a Moving Die Rheometer (MDR) according to ASTM D5289.

• Tensile Properties: Measure the tensile strength, elongation at break, and modulus at 300% elongation before and after aging using a tensile tester according to ASTM D412.

• Hardness: Measure the Shore A hardness before and after aging according to ASTM D2240.

• Accelerated Aging: Perform accelerated aging tests in a hot air oven according to ASTM D573. A typical condition is 70 hours at 100°C.[3]

Data Presentation

The following tables present representative data on the performance of rubber compounds containing amine antioxidants similar to 4-(2-Octylamino)diphenylamine.

Table 2: Cure Characteristics of a Natural Rubber Compound with an Amine Antioxidant (Data based on a study with IPPD)[4]

Parameter	Value
Scorch Time (ts2, min)	3.5
Optimum Cure Time (t90, min)	12.0
Minimum Torque (ML, dNm)	1.5
Maximum Torque (MH, dNm)	15.0

Table 3: Mechanical Properties of a Rubber Compound Before and After Aging (Data based on a study with 6PPD)

Property	Before Aging	After Aging (70h @ 100°C)	% Change
Tensile Strength (MPa)	25.0	22.0	-12%
Elongation at Break (%)	550	450	-18%
Hardness (Shore A)	60	65	+8%

Visualizations

The following diagrams illustrate the experimental workflow and the proposed antioxidant mechanism.

References

• 1. WESTCO™ ODPA antioxidant for CR, NBR, NR and SBR [wrchem.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. labsinus.com [labsinus.com]
• 4. pubs.aip.org [pubs.aip.org]

Application Notes and Protocols: 4-(2-Octylamino)diphenylamine as a Stabilizer in Synthetic Lubricants

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-(2-Octylamino)diphenylamine as an antioxidant stabilizer in synthetic lubricants. This document includes performance data, detailed experimental protocols for evaluating oxidative stability, and visual representations of its mechanism of action and synthesis.

Introduction

Synthetic lubricants are essential for the performance and longevity of machinery operating under demanding conditions, such as high temperatures and pressures. However, these lubricants are susceptible to oxidative degradation, which leads to increased viscosity, the formation of sludge and varnish, and the generation of corrosive acidic byproducts. Antioxidant additives are crucial for mitigating these effects and extending the service life of the lubricant. 4-(2-Octylamino)diphenylamine, an alkylated diphenylamine (B1679370), is a highly effective secondary antioxidant that functions as a free radical scavenger, thereby inhibiting the auto-oxidation of lubricating oils.[1] Its alkyl substituent enhances its solubility in nonpolar base oils, improving its compatibility and efficacy.[2][3]

Performance Data

The antioxidant performance of alkylated diphenylamines, such as octylated diphenylamine, has been evaluated in various synthetic base oils using Pressure Differential Scanning Calorimetry (PDSC). The Oxidation Induction Time (OIT) is a key parameter measured, where a longer OIT indicates greater oxidative stability. The following tables summarize the OIT of different base oils with and without the addition of a mono-octyl diphenylamine at a concentration of 0.5 wt%.

Table 1: Oxidative Stability of Non-Polar Base Oils [2][3]

Base Oil	Antioxidant	Oxidation Induction Time (OIT) at 150°C (min)
Polyalphaolefin (PAO)	None	~40
Polyalphaolefin (PAO)	0.5 wt% Octyl-diphenylamine	3235
Liquid Paraffin (LP)	None	~18
Liquid Paraffin (LP)	0.5 wt% Octyl-diphenylamine	3198

Table 2: Oxidative Stability of Polar Base Oils [2][3]

Base Oil	Antioxidant	Oxidation Induction Time (OIT) at 150°C (min)
Di-iso-octyl Sebacate (DIOS)	None	~48
Di-iso-octyl Sebacate (DIOS)	0.5 wt% Octyl-diphenylamine	~3000
Soybean Oil	None	~21
Soybean Oil	0.5 wt% Octyl-diphenylamine	~200

Experimental Protocols

Rotating Pressure Vessel Oxidation Test (RPVOT) - ASTM D2272

This test method evaluates the oxidation stability of lubricants under accelerated conditions.

Methodology:

• A 50-gram sample of the lubricant is placed in a pressure vessel with 5 grams of distilled water and a polished copper coil, which acts as a catalyst.

• The vessel is sealed and pressurized with pure oxygen to 90 psi (620 kPa).

• The vessel is then placed in a heating bath maintained at 150°C and rotated at 100 rpm.

• The pressure inside the vessel is monitored continuously. As the lubricant oxidizes, it consumes oxygen, causing a drop in pressure.

• The test is concluded when the pressure drops by a specified amount (typically 25 psi or 175 kPa) from the maximum pressure observed.

• The result is reported as the time in minutes to reach this pressure drop, known as the RPVOT value. A longer time indicates better oxidation stability.

Pressure Differential Scanning Calorimetry (PDSC) - ASTM E2009

PDSC is used to determine the oxidation onset temperature (OOT) or oxidation induction time (OIT) of a lubricant.

Methodology for OOT:

• A small sample of the lubricant (approximately 3 mg) is placed in an open aluminum pan inside the PDSC cell.

• The cell is pressurized with pure oxygen (e.g., 3.5 MPa or 500 psig).

• The temperature of the cell is increased at a constant rate (e.g., 10°C/min).

• The heat flow to or from the sample is monitored. The onset of oxidation is marked by an exothermic release of energy.

• The OOT is the temperature at which this exotherm begins. A higher OOT indicates greater stability.[4][5][6]

Methodology for OIT:

• A small sample of the lubricant (approximately 3 mg) is placed in an open aluminum pan inside the PDSC cell.

• The cell is pressurized with pure oxygen.

• The temperature is rapidly increased to and then held at a constant isothermal temperature (e.g., 200°C).

• The time from the start of the isothermal period to the onset of the exothermic oxidation peak is measured as the OIT.

Fourier Transform Infrared (FTIR) Spectroscopy - ASTM D7414

FTIR spectroscopy is used to monitor the degradation of a lubricant by identifying the chemical byproducts of oxidation.

Methodology:

• A baseline FTIR spectrum of the fresh, unoxidized lubricant is recorded.

• The lubricant is subjected to oxidative stress (e.g., through RPVOT or other aging tests).

• FTIR spectra of the aged lubricant samples are recorded at various time intervals.

• The spectra are analyzed for the appearance and growth of absorption bands characteristic of oxidation products, particularly in the carbonyl region (1670-1800 cm⁻¹), which corresponds to the C=O stretching vibration of ketones, aldehydes, carboxylic acids, and esters.[7][8]

• The increase in the area of the carbonyl peak is trended over time to monitor the rate and extent of oxidation.

Visualizations

Caption: Antioxidant mechanism of 4-(2-Octylamino)diphenylamine.

Caption: Plausible synthesis workflow for 4-(2-Octylamino)diphenylamine.

Caption: Experimental workflow for evaluating stabilizer performance.

References

• 1. nbinno.com [nbinno.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Effect of Substituent Groups on the Antioxidant Performance of Diphenylamine Derivatives and Structural Optimization on the Basis of Theoretical Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of Substituent Groups on the Antioxidant Performance of Diphenylamine Derivatives and Structural Optimization on the Basis of Theoretical Calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. RU2553984C2 - Method of obtaining 4-aminodiphenylamine and its alkylated derivatives - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. lanxess.com [lanxess.com]

Application of 4-(2-Octylamino)diphenylamine in Polymer Degradation Studies

Application Note AP-001

Introduction

4-(2-Octylamino)diphenylamine, a substituted p-phenylenediamine (B122844) derivative, is a potent antioxidant utilized in the stabilization of polymeric materials, particularly elastomers such as natural rubber and synthetic rubbers. Its primary function is to inhibit or retard the degradation of polymers caused by oxidative processes initiated by heat, light, and mechanical stress. This application note provides a comprehensive overview of its mechanism of action, applications, and relevant experimental protocols for its evaluation.

Mechanism of Action

The antioxidant activity of 4-(2-Octylamino)diphenylamine stems from its ability to act as a radical scavenger. Polymer degradation is often a free-radical chain reaction initiated by the formation of highly reactive radicals (R•) from the polymer backbone. These radicals react with oxygen to form peroxy radicals (ROO•), which then propagate the degradation cascade.

4-(2-Octylamino)diphenylamine, an amine-type antioxidant, interrupts this cycle through the following mechanisms:

• Primary Antioxidant (Chain-Breaking Donor): It donates a hydrogen atom from its secondary amine group to the peroxy radicals, neutralizing them and forming a stable, less reactive radical of the antioxidant itself. This prevents the peroxy radicals from abstracting hydrogen from the polymer chains.

• Ozone Protection: p-Phenylenediamine derivatives are also known to be effective antiozonants. They migrate to the surface of the rubber and react with ozone before it can attack the double bonds in the polymer backbone, thus preventing ozone-induced cracking.[1]

The general mechanism can be visualized as follows:

References

• 1. scirp.org [scirp.org]

Application Notes and Protocols for Evaluating the Antiozonant Properties of Diphenylamines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed procedure for evaluating the antiozonant properties of diphenylamine (B1679370) derivatives, crucial for the development of protective agents for various materials, particularly elastomers. The protocols outlined below are based on established international standards and scientific literature.

Introduction

Ozone, a highly reactive allotrope of oxygen, is a significant environmental factor that causes the degradation of many polymeric materials, especially those containing carbon-carbon double bonds, such as natural and synthetic rubbers. This degradation, known as ozone cracking, can lead to a significant loss of mechanical properties and premature failure of the material. Diphenylamines are a class of compounds widely used as antiozonants to protect elastomers from the detrimental effects of ozone. Their protective mechanism is believed to involve a combination of scavenging ozone and forming a protective film on the rubber's surface. This document outlines the standardized procedures for quantifying the antiozonant efficacy of various diphenylamine derivatives.

Mechanism of Action of Diphenylamine Antiozonants

The protective action of diphenylamines against ozone-induced degradation is a multi-step process. The initial and most critical step is the reaction of diphenylamine with ozone. This reaction leads to the formation of a diphenylamino radical, which is a key reactive intermediate in the protective pathway.[1][2] This primary reaction effectively "scavenges" the ozone molecules before they can attack the polymer chains of the rubber.

Subsequent reactions of the diphenylamino radical and other intermediates lead to the formation of various ozonation products.[3] These products can then form a protective film on the surface of the rubber, which acts as a physical barrier to further ozone attack. This dual-action mechanism of scavenging and film formation is what makes diphenylamines effective antiozonants.[4]

Antiozonant Reaction Pathway

Caption: Reaction pathway of diphenylamine antiozonant.

Experimental Protocols

The evaluation of antiozonant properties is primarily conducted by exposing rubber samples containing the diphenylamine derivatives to a controlled ozone atmosphere and observing the formation and growth of cracks. The standard procedure is detailed in ASTM D1149.[5][6][7][8][9]

Materials and Equipment

• Rubber Formulation: A standard rubber compound (e.g., natural rubber, SBR) without any antiozonant (control) and with the addition of various diphenylamine derivatives at specified concentrations (e.g., 2 parts per hundred of rubber - phr).

• Sample Preparation: Vulcanized rubber sheets of a specified thickness. Test specimens are cut from these sheets into standard dimensions (e.g., rectangular strips).

• Ozone Test Chamber: A chamber capable of maintaining a constant ozone concentration, temperature, and air flow.

• Straining Apparatus: Jigs or clamps to hold the rubber specimens under a specific static or dynamic strain.

• Microscope/Magnifying Glass: For visual inspection and rating of crack formation.

Experimental Workflow

Caption: Experimental workflow for evaluating antiozonant properties.

Test Procedures

• Sample Preparation:

  • Prepare rubber compounds with and without the diphenylamine antiozonants to be tested.

  • Vulcanize the compounds into sheets of uniform thickness (typically 2.0 ± 0.2 mm).

  • Cut rectangular test specimens from the vulcanized sheets to the dimensions specified in ASTM D1149.

• Strain Application:

  • Mount the specimens in the straining apparatus. For static tests, a constant elongation (e.g., 20%) is applied. For dynamic tests, the specimens are subjected to cyclic strain.

• Ozone Exposure:

  • Place the strained specimens in the ozone test chamber.

  • Set the test parameters. Common conditions are an ozone concentration of 50 ± 5 pphm and a temperature of 40 ± 2 °C.

  • The duration of the test will depend on the ozone resistance of the compounds being tested.

• Observation and Evaluation:

  • Periodically remove the specimens from the chamber and inspect the surface for cracks under a magnifying glass (e.g., 7x magnification).

  • Record the time to the first appearance of cracks.

  • Rate the severity of the cracks according to the ASTM D1149 rating scale (see Table 1).

Data Presentation

The effectiveness of the diphenylamine antiozonants is determined by comparing the time to the onset of cracking and the severity of the cracks for the protected rubber samples against the unprotected control.

Table 1: Crack Classification according to ASTM D1149

Rating	Description of Cracks
0	No cracks
1	Small cracks, barely visible under 7x magnification
2	Distinct cracks, visible under 7x magnification
3	Larger, more numerous cracks, visible to the naked eye
4	Severe cracking, deep and often interconnected

Table 2: Illustrative Quantitative Data on Antiozonant Performance

While a comprehensive, publicly available dataset comparing a wide range of diphenylamine derivatives is limited, the following table illustrates how such data would be presented. The values are hypothetical and for illustrative purposes only.

Diphenylamine Derivative	Concentration (phr)	Time to First Crack (hours) at 50 pphm O₃	Crack Rating after 96 hours
Control (None)	0	8	4
Diphenylamine	2	48	2
4-Octyldiphenylamine	2	72	1
4,4'-Dioctyldiphenylamine	2	>96	0

Conclusion

The protocols described provide a standardized and reliable method for evaluating the antiozonant properties of diphenylamine derivatives. By systematically testing and quantifying the resistance to ozone cracking, researchers can effectively screen and select the most potent antiozonants for various applications. The key performance indicators are the delay in the onset of cracking and the reduction in the severity of cracks over time. This systematic approach is essential for the development of durable and long-lasting rubber products.

References

• 1. researchgate.net [researchgate.net]
• 2. Direct detection of diphenylamino radical formed by oxidation of diphenylamine using atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. par.nsf.gov [par.nsf.gov]
• 4. researchgate.net [researchgate.net]
• 5. infinitalab.com [infinitalab.com]
• 6. smithers.com [smithers.com]
• 7. coirubber.com [coirubber.com]
• 8. matestlabs.com [matestlabs.com]
• 9. ASTM D1149 Test Lab - VTEC Laboratories [vteclabs.com]

In Vitro Assessment of 4-(2-Octylamino)diphenylamine Cytotoxicity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(2-Octylamino)diphenylamine is an aromatic amine, a class of compounds with diverse industrial applications, including as antioxidants. Preliminary toxicological data indicates potential cytotoxicity, but detailed in vitro assessments on mammalian cells are limited. These application notes provide a comprehensive framework for evaluating the cytotoxicity of 4-(2-Octylamino)diphenylamine, focusing on its effects on cell viability, membrane integrity, apoptosis induction, reactive oxygen species (ROS) generation, and mitochondrial function. The provided protocols are standardized methodologies widely used in toxicology and drug discovery.

The cytotoxic mechanisms of diphenylamine (B1679370) derivatives often involve the induction of oxidative stress and apoptosis, potentially through mitochondrial dysfunction. Therefore, the assessment of these specific endpoints is crucial for a thorough understanding of the compound's cellular effects.

Data Presentation

The following tables present hypothetical data for the in vitro cytotoxic effects of 4-(2-Octylamino)diphenylamine on a human cancer cell line (e.g., HeLa) to illustrate data presentation and interpretation.

Table 1: Cell Viability and Cytotoxicity

Concentration (µM)	Cell Viability (%) (MTT Assay)	Cytotoxicity (%) (LDH Assay)
0 (Control)	100 ± 5.2	0 ± 1.5
1	92 ± 4.8	8 ± 2.1
5	75 ± 6.1	24 ± 3.5
10	51 ± 5.5	48 ± 4.2
25	28 ± 3.9	71 ± 5.8
50	12 ± 2.7	87 ± 6.3
100	5 ± 1.9	94 ± 4.9
IC50 (µM)	~10	>10

Table 2: Apoptosis Analysis

Concentration (µM)	Early Apoptosis (%)	Late Apoptosis (%)	Necrosis (%)
0 (Control)	2.1 ± 0.5	1.5 ± 0.3	0.8 ± 0.2
10	15.4 ± 2.1	8.2 ± 1.5	1.2 ± 0.4
25	35.8 ± 3.5	18.9 ± 2.8	2.5 ± 0.7
50	52.1 ± 4.2	25.6 ± 3.1	4.8 ± 1.1

Table 3: Reactive Oxygen Species (ROS) and Mitochondrial Membrane Potential (MMP)

Concentration (µM)	Relative ROS Levels (Fluorescence Intensity)	% Cells with Depolarized Mitochondria
0 (Control)	100 ± 8	5 ± 1.2
10	185 ± 15	25 ± 3.5
25	350 ± 28	55 ± 5.1
50	620 ± 45	85 ± 6.8

Experimental Protocols

Cell Viability Assay (MTT Assay)

Principle: This colorimetric assay measures the reduction of yellow 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) by mitochondrial succinate (B1194679) dehydrogenase in viable cells to form a purple formazan (B1609692) product.

Materials:

• HeLa cells (or other suitable cell line)

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• 4-(2-Octylamino)diphenylamine stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Protocol:

• Seed HeLa cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Prepare serial dilutions of 4-(2-Octylamino)diphenylamine in culture medium.

• Replace the medium with the compound dilutions and incubate for 24, 48, or 72 hours. Include a vehicle control (DMSO).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Cytotoxicity Assay (LDH Release Assay)

Principle: This assay quantifies the release of lactate (B86563) dehydrogenase (LDH) from damaged cells with compromised membrane integrity into the culture medium.

Materials:

• HeLa cells

• Culture medium

• 4-(2-Octylamino)diphenylamine stock solution

• LDH cytotoxicity assay kit

• 96-well plates

• Microplate reader

Protocol:

• Follow steps 1-3 of the MTT assay protocol.

• After the incubation period, carefully collect 50 µL of the culture supernatant from each well.

• Transfer the supernatant to a new 96-well plate.

• Add 50 µL of the LDH reaction mixture from the kit to each well.

• Incubate for 30 minutes at room temperature, protected from light.

• Add 50 µL of stop solution.

• Measure the absorbance at 490 nm.

• Calculate cytotoxicity as a percentage of the maximum LDH release control (cells treated with lysis buffer).

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

Principle: Annexin V binds to phosphatidylserine (B164497) exposed on the outer leaflet of the plasma membrane during early apoptosis. Propidium Iodide (PI) is a fluorescent nuclear stain that can only enter cells with compromised membranes (late apoptotic and necrotic cells).

Materials:

• HeLa cells

• Culture medium

• 4-(2-Octylamino)diphenylamine stock solution

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Seed cells in a 6-well plate and treat with different concentrations of 4-(2-Octylamino)diphenylamine for 24 hours.

• Harvest the cells (including floating cells) and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour.

Reactive Oxygen Species (ROS) Detection (DCFH-DA Assay)

Principle: The cell-permeable 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) is deacetylated by cellular esterases and then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).

Materials:

• HeLa cells

• Culture medium

• 4-(2-Octylamino)diphenylamine stock solution

• DCFH-DA solution (10 mM stock in DMSO)

• Black 96-well plates

• Fluorescence microplate reader

Protocol:

• Seed cells in a black 96-well plate and treat with the compound for a desired time (e.g., 1, 3, 6 hours).

• Remove the treatment medium and wash the cells with warm PBS.

• Load the cells with 10 µM DCFH-DA in serum-free medium and incubate for 30 minutes at 37°C.

• Wash the cells with PBS.

• Add 100 µL of PBS to each well.

• Measure the fluorescence intensity (excitation 485 nm, emission 535 nm).

Mitochondrial Membrane Potential (MMP) Assay (JC-1 Staining)

Principle: The lipophilic cationic dye JC-1 accumulates in mitochondria. In healthy mitochondria with high membrane potential, JC-1 forms aggregates that fluoresce red. In apoptotic or unhealthy cells with low mitochondrial membrane potential, JC-1 remains as monomers and fluoresces green.

Materials:

• HeLa cells

• Culture medium

• 4-(2-Octylamino)diphenylamine stock solution

• JC-1 staining solution

• Fluorescence microscope or flow cytometer

Protocol:

• Seed cells and treat with the compound for 24 hours.

• Incubate the cells with JC-1 staining solution (e.g., 5 µg/mL) for 15-30 minutes at 37°C.

• Wash the cells with PBS.

• Analyze the cells by fluorescence microscopy (observing the shift from red to green fluorescence) or by flow cytometry to quantify the percentage of cells with depolarized mitochondria (green fluorescence).

Mandatory Visualizations

Caption: Experimental workflow for assessing the in vitro cytotoxicity of 4-(2-Octylamino)diphenylamine.

Caption: Postulated signaling pathway for 4-(2-Octylamino)diphenylamine-induced cytotoxicity.

Application Notes and Protocols for Leaching Studies of 4-(2-Octylamino)diphenylamine from Polymer Composites

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for studying the leaching of 4-(2-Octylamino)diphenylamine, a common antioxidant, from polymer composites. This information is critical for assessing the safety and stability of polymeric materials used in pharmaceutical packaging, medical devices, and other applications where product purity is paramount.

Introduction

4-(2-Octylamino)diphenylamine is an antioxidant incorporated into various polymers to prevent degradation during processing and to extend the service life of the final product.[1] Despite its beneficial role, there is a potential for this additive to migrate, or leach, from the polymer matrix into contacting substances, such as drug formulations, food simulants, or biological fluids.[2] Understanding the leaching behavior of 4-(2-Octylamino)diphenylamine is essential for regulatory compliance and ensuring product safety. This document outlines the key factors influencing leaching and provides detailed experimental protocols for its quantification.

Factors Influencing Leaching

The migration of additives like 4-(2-Octylamino)diphenylamine from a polymer matrix is a complex process influenced by several factors:

• Polymer Properties: The type of polymer (e.g., Polypropylene, Polyethylene), its crystallinity, and molecular weight play a significant role. Polymers with higher amorphous content generally allow for easier diffusion of additives.[3]

• Additive Properties: The molecular weight, polarity, and concentration of the antioxidant affect its solubility in the polymer and its tendency to migrate.

• Environmental Conditions: Temperature is a critical factor, with higher temperatures significantly increasing the rate of diffusion and leaching.[3] The nature of the contacting liquid (e.g., polarity, pH) also influences the extent of migration.

• Exposure Time: The amount of leached substance generally increases with the duration of contact between the polymer and the surrounding medium.

Data Presentation: Illustrative Leaching Data

The following table summarizes representative quantitative data for the migration of a high molecular weight antioxidant, Antioxidant 1010, which can be considered analogous to 4-(2-Octylamino)diphenylamine. This data illustrates the influence of polymer type and food simulant on the extent of leaching under specific conditions.

Polymer Type	Food Simulant	Temperature (°C)	Duration (days)	Migrated Antioxidant (mg/kg)	Reference
Polypropylene (PP)	10% Ethanol	40	10	0.5	[4]
Polypropylene (PP)	3% Acetic Acid	40	10	0.4	[4]
Polypropylene (PP)	95% Ethanol	40	10	2.1	[4]
High-Density Polyethylene (HDPE)	10% Ethanol	40	10	0.2	[4]
High-Density Polyethylene (HDPE)	3% Acetic Acid	40	10	0.1	[4]
High-Density Polyethylene (HDPE)	95% Ethanol	40	10	1.5	[4]
Low-Density Polyethylene (LDPE)	50% Ethanol	Not Specified	Not Specified	Less than cooking oil	[4]
Low-Density Polyethylene (LDPE)	95% Ethanol	Not Specified	Not Specified	Slightly greater than cooking oil	[4]

Experimental Protocols

Protocol 1: Preparation of Polymer Composites

This protocol describes the preparation of polymer films containing a known concentration of 4-(2-Octylamino)diphenylamine using a solvent casting method.

Materials:

• Polymer resin (e.g., Polylactic Acid - PLA, Polypropylene - PP)

• 4-(2-Octylamino)diphenylamine (analytical standard)

• Dichloromethane (B109758) (CH₂Cl₂) or other suitable solvent

• Glass petri dishes

• Magnetic stirrer and stir bar

• Sonicator

• Vacuum oven

Procedure:

• Prepare a 10% (w/v) solution of the polymer in dichloromethane by dissolving the polymer resin with stirring.

• Prepare a stock solution of 4-(2-Octylamino)diphenylamine in dichloromethane at a desired concentration.

• In a separate beaker, add the required volume of the 4-(2-Octylamino)diphenylamine stock solution to a specific volume of the polymer solution to achieve the target final concentration of the antioxidant in the polymer (e.g., 0.1%, 0.5%, 1% w/w).

• Mix the combined solution vigorously for 1 hour at room temperature using a magnetic stirrer.

• Cast the solution onto a clean, dry glass petri dish.

• Allow the solvent to evaporate slowly in a fume hood at room temperature.

• Once a film has formed, transfer the petri dish to a vacuum oven and dry at a temperature below the polymer's glass transition temperature until a constant weight is achieved to remove any residual solvent.[5]

• Carefully peel the polymer composite film from the petri dish for use in leaching studies.

Protocol 2: Leaching (Migration) Study

This protocol outlines a generalized procedure for conducting a leaching study of 4-(2-Octylamino)diphenylamine from the prepared polymer composites into a food simulant or other relevant liquid.

Materials:

• Polymer composite films with a known concentration of 4-(2-Octylamino)diphenylamine

• Food simulant (e.g., 10% ethanol, 3% acetic acid, 95% ethanol, or olive oil)[4]

• Sealed, inert containers (e.g., glass vials with PTFE-lined caps)

• Incubator or oven with controlled temperature

• Forceps

Procedure:

• Cut the polymer composite film into pieces of a defined surface area (e.g., 1 cm x 1 cm).

• Place a known surface area of the polymer film into a sealed container.

• Add a known volume of the chosen food simulant to the container, ensuring the polymer sample is fully immersed.[4]

• Seal the container tightly.

• Place the sealed containers in an incubator or oven at a controlled temperature for a specified duration (e.g., 40°C for 10 days). Accelerated testing at higher temperatures can also be performed.[4]

• Prepare a blank sample containing only the food simulant and subject it to the same conditions.

• After the incubation period, carefully remove the polymer samples from the containers using clean forceps.[4]

• The remaining liquid (leachate) is now ready for analysis.

Protocol 3: Sample Preparation and Quantitative Analysis by HPLC-UV

This protocol details the preparation of the leachate and subsequent quantification of 4-(2-Octylamino)diphenylamine using High-Performance Liquid Chromatography with UV detection.

Materials:

• Leachate samples

• 4-(2-Octylamino)diphenylamine analytical standard

• HPLC-grade methanol (B129727), acetonitrile (B52724), and water

• Solid-Phase Extraction (SPE) cartridges (e.g., C18), if necessary for aqueous samples[6]

• HPLC system with a UV detector

• Reversed-phase HPLC column (e.g., C18)

Procedure:

A. Sample Preparation:

• For aqueous simulants (e.g., 10% ethanol, 3% acetic acid): A pre-concentration step using SPE may be required. Condition a C18 SPE cartridge with methanol followed by water. Pass a known volume of the leachate through the cartridge. Elute the retained 4-(2-Octylamino)diphenylamine with a small volume of methanol or acetonitrile.

• For organic simulants (e.g., 95% ethanol): The sample may be directly injected or diluted with the mobile phase if the concentration is expected to be high.

• For fatty food simulants (e.g., olive oil): Dilute the sample with a solvent like tetrahydrofuran (B95107) (THF) before injection.[4]

B. HPLC Analysis:

• HPLC Conditions:

  • Mobile Phase: A gradient of acetonitrile and water is typically used.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • UV Detection Wavelength: Determined by measuring the UV absorbance spectrum of a standard solution of 4-(2-Octylamino)diphenylamine.

• Calibration Curve:

  • Prepare a stock solution of 4-(2-Octylamino)diphenylamine in a suitable solvent (e.g., methanol).

  • Create a series of standard solutions by serial dilution to cover the expected concentration range of the leachates.

  • Inject each standard into the HPLC system in triplicate and record the peak area.

  • Plot a calibration curve of peak area versus concentration.

• Sample Analysis:

  • Inject the prepared leachate samples into the HPLC system.

  • Identify the 4-(2-Octylamino)diphenylamine peak based on the retention time of the standards.

  • Integrate the peak area of the 4-(2-Octylamino)diphenylamine peak in the sample chromatograms.

• Quantification:

  • Calculate the concentration of 4-(2-Octylamino)diphenylamine in the leachate using the linear regression equation from the calibration curve.

  • Express the amount of migrated antioxidant in mg/kg of the simulant or mg/dm² of the polymer surface area.

Visualizations

Caption: Experimental workflow for the leaching study.

Caption: Factors influencing additive leaching.

References

• 1. Diphenylamine and derivatives in the environment: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The hidden threat of plastic leachates: A critical review on their impacts on aquatic organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes: Octylated Diphenylamine (ODPA) as a High-Temperature Antioxidant

An in-depth review of scientific literature and chemical databases reveals that "4-(2-Octylamino)diphenylamine" is not a commonly referenced compound for high-temperature applications. However, the structurally related and commercially significant class of compounds known as Octylated Diphenylamines (ODPA) are widely utilized as high-temperature antioxidants, particularly in industrial and automotive lubricants. This document will focus on ODPA, assuming it aligns with the user's interest in the functional application of such chemical structures. ODPA is typically a complex mixture of diphenylamines alkylated with octene isomers, resulting in various mono- and di-octyl substituted diphenylamines.

Introduction:

Octylated diphenylamine (B1679370) (ODPA) is a high-performance antioxidant belonging to the aminic class of stabilizers. It is extensively used to protect organic materials, especially lubricating oils and greases, from thermo-oxidative degradation at elevated temperatures. The primary function of ODPA is to inhibit the formation of harmful sludge, varnish, and corrosive by-products, thereby extending the service life of the lubricant and the machinery it protects.

Mechanism of Action:

At high temperatures, the hydrocarbon molecules of base oils are susceptible to oxidation, a free-radical chain reaction. ODPA functions as a radical scavenger, effectively interrupting this auto-oxidation cycle. The secondary amine group (-NH-) in the diphenylamine structure is the active site. It readily donates a hydrogen atom to peroxide (ROO•) and alkyl (R•) radicals, neutralizing them and forming a stable, non-propagating radical species. This resonance-stabilized radical is less reactive and prevents further oxidation of the lubricant base stock.

Key Applications:

• Engine Oils: ODPA is a crucial component in modern engine oil formulations (gasoline and diesel) to withstand the high temperatures and oxidative stress of internal combustion engines.

• Industrial Lubricants: It is widely used in turbine oils, compressor oils, hydraulic fluids, and gear oils to ensure reliable operation under severe conditions.

• Greases: ODPA enhances the thermal and oxidative stability of greases used in high-temperature bearings and other industrial applications.

• Polymers and Elastomers: It can also be used as an antioxidant in various polymers and synthetic rubbers to prevent degradation during processing and end-use.

Performance Characteristics:

• High Thermal Stability: ODPA exhibits excellent stability at elevated temperatures, ensuring its antioxidant function is maintained.

• Effective Radical Scavenging: It provides exceptional protection against oxidation by efficiently neutralizing free radicals.

• Synergistic Effects: ODPA often shows synergistic effects when used in combination with other antioxidants, such as phenolic and phosphite-based compounds, providing a more robust and comprehensive protection package.

• Good Solubility: It is readily soluble in a wide range of mineral and synthetic base oils.

Quantitative Performance Data

The following table summarizes the typical performance of ODPA in various standardized tests used to evaluate the oxidative stability of lubricants.

Test Method	Parameter Measured	Typical Performance of Base Oil without ODPA	Typical Performance of Base Oil with ODPA (0.5-1.0 wt%)	Reference
Rotating Pressure Vessel Oxidation Test (RPVOT) - ASTM D2272	Oxidation Induction Time (minutes)	50 - 150	400 - 1000+
Pressurized Differential Scanning Calorimetry (PDSC) - ASTM D6186	Oxidation Induction Time (minutes) at 210°C	5 - 15	30 - 100+
Thin Film Oxidation Uptake Test (TFOUT) - ASTM D4742	Oxidation Induction Time (minutes)	30 - 90	200 - 600
Panel Coker Test	Deposit Formation (mg)	100 - 300	< 50

Note: The performance values can vary significantly depending on the specific type of ODPA, its concentration, the quality of the base oil, and the presence of other additives.

Experimental Protocols

Protocol 1: Evaluation of Oxidative Stability using Rotating Pressure Vessel Oxidation Test (RPVOT)

Objective: To determine the oxidation induction time of a lubricant formulated with ODPA, as per ASTM D2272.

Materials:

• Lubricant base oil

• Octylated Diphenylamine (ODPA)

• Distilled water

• Copper catalyst coil

• Oxygen (99.5% purity)

• RPVOT apparatus

Procedure:

• Prepare the lubricant sample by dissolving a known concentration of ODPA (e.g., 0.5% by weight) in the base oil. Ensure complete dissolution by stirring at a slightly elevated temperature (e.g., 60°C).

• Place a 50 g sample of the formulated oil into the RPVOT pressure vessel.

• Add 5 ml of distilled water to the vessel.

• Place the copper catalyst coil into the oil sample.

• Seal the pressure vessel and charge it with oxygen to a pressure of 90 psi (620 kPa) at room temperature.

• Place the vessel in the RPVOT bath, which is maintained at a constant temperature of 150°C.

• Start the rotation of the vessel at 100 rpm.

• Continuously monitor the pressure inside the vessel.

• The test is complete when the pressure drops by 25 psi (172 kPa) from the maximum pressure observed.

• The time elapsed from the start of the test to this pressure drop is recorded as the oxidation induction time in minutes.

Protocol 2: High-Temperature Deposit Control Evaluation using Panel Coker Test

Objective: To assess the effectiveness of ODPA in preventing deposit formation on a heated metal surface.

Materials:

• Lubricant sample with and without ODPA.

• Panel coker apparatus with aluminum test panels.

• Sump to hold the oil sample.

• Splasher to splash oil onto the heated panel.

Procedure:

• Pre-weigh a clean aluminum test panel to the nearest 0.1 mg.

• Install the panel in the panel coker apparatus.

• Fill the sump with the test oil (e.g., 250 ml).

• Heat the test panel to the desired temperature (e.g., 300°C).

• Heat the oil in the sump to a specified temperature (e.g., 150°C).

• Start the splasher, which splashes the hot oil onto the even hotter test panel for a defined period (e.g., 4 hours).

• After the test duration, turn off the apparatus and allow it to cool.

• Carefully remove the test panel and rinse it with a suitable solvent (e.g., hexane) to remove any remaining oil film.

• Dry the panel in an oven at a low temperature.

• Weigh the panel again. The difference in weight from the initial measurement represents the mass of the deposits formed.

Visualizations

Application Notes and Protocols: Formulation of Synergistic Antioxidant Blends with 4-(2-Octylamino)diphenylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxidative stress, an imbalance between the production of reactive oxygen species (ROS) and the body's ability to counteract their harmful effects, is implicated in the pathogenesis of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Antioxidants are crucial molecules that can neutralize ROS and mitigate oxidative damage. While individual antioxidants are effective, synergistic blends of different antioxidants can offer superior protection at lower concentrations, minimizing potential side effects.

4-(2-Octylamino)diphenylamine is a lipophilic aromatic amine antioxidant. Its molecular structure, featuring a secondary amine group, allows it to act as a potent radical scavenger by donating a hydrogen atom.[1] This application note provides a framework for formulating and evaluating synergistic antioxidant blends containing 4-(2-Octylamino)diphenylamine with other classes of antioxidants, particularly phenolic compounds. The protocols outlined below will guide researchers in quantifying antioxidant activity and determining the nature of the interaction between the combined compounds.

A key cellular defense mechanism against oxidative stress is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway.[2][3] This pathway upregulates the expression of a wide array of antioxidant and detoxification enzymes. Lipophilic antioxidants may influence this pathway, providing another dimension to their protective effects.

Mechanism of Synergy: Aminic and Phenolic Antioxidants

The synergistic effect between aminic antioxidants, such as 4-(2-Octylamino)diphenylamine, and phenolic antioxidants is a well-documented phenomenon. The primary antioxidant (the aminic compound) donates a hydrogen atom to a radical, thereby neutralizing it but becoming a radical itself. The secondary antioxidant (the phenolic compound) can then regenerate the primary antioxidant by donating a hydrogen atom to the aminic radical. This recycling mechanism enhances the overall antioxidant capacity of the blend.

Experimental Protocols

Determination of Antioxidant Activity: DPPH Radical Scavenging Assay

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common method for evaluating the radical scavenging activity of antioxidants.

Materials:

• 4-(2-Octylamino)diphenylamine

• Synergistic antioxidant candidate (e.g., a phenolic antioxidant like Butylated Hydroxytoluene - BHT)

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727) or ethanol (B145695)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

  • Prepare stock solutions of 4-(2-Octylamino)diphenylamine and the selected synergistic antioxidant in methanol at a known high concentration (e.g., 10 mM).

• Serial Dilutions:

  • Perform serial dilutions of the antioxidant stock solutions to obtain a range of concentrations.

• Assay:

  • To each well of a 96-well plate, add 100 µL of the diluted antioxidant solution.

  • Add 100 µL of the DPPH solution to each well.

  • For the control, add 100 µL of methanol instead of the antioxidant solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation of Percentage Inhibition:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 where Abs_control is the absorbance of the control and Abs_sample is the absorbance of the sample.

• Determination of IC50:

  • Plot the percentage inhibition against the concentration of the antioxidant. The IC50 value (the concentration of the antioxidant required to inhibit 50% of the DPPH radicals) is determined from this graph.

Determination of Antioxidant Activity: ABTS Radical Cation Decolorization Assay

The 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) assay is another widely used method for assessing antioxidant activity.

Materials:

• 4-(2-Octylamino)diphenylamine

• Synergistic antioxidant candidate

• ABTS

• Potassium persulfate

• Ethanol or phosphate-buffered saline (PBS)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of ABTS Radical Cation (ABTS•+):

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in a 1:1 ratio and allow them to react in the dark at room temperature for 12-16 hours. This forms the ABTS•+ stock solution.

• Preparation of Working Solution:

  • Dilute the ABTS•+ stock solution with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.

• Assay:

  • To each well of a 96-well plate, add 20 µL of the diluted antioxidant solution.

  • Add 180 µL of the ABTS•+ working solution to each well.

  • For the control, add 20 µL of the solvent instead of the antioxidant solution.

  • Incubate the plate at room temperature for 6 minutes.

• Measurement:

  • Measure the absorbance of each well at 734 nm.

• Calculation of Percentage Inhibition:

  • The percentage of ABTS•+ scavenging activity is calculated using the same formula as for the DPPH assay.

• Determination of IC50:

  • Determine the IC50 value as described for the DPPH assay.

Evaluation of Synergy: The Combination Index (CI) Method

The Chou-Talalay Combination Index (CI) method is a widely accepted method for quantifying the nature of drug or compound interactions.

Procedure:

• Determine IC50 values: Determine the IC50 values for 4-(2-Octylamino)diphenylamine and the synergistic candidate antioxidant individually using the DPPH or ABTS assay.

• Test Combinations: Prepare mixtures of the two antioxidants at fixed ratios (e.g., 1:1, 1:2, 2:1 based on their IC50 values).

• Determine IC50 of the Mixture: Determine the IC50 value for each mixture using the same antioxidant assay.

• Calculate the Combination Index (CI):

  • The CI is calculated using the following formula: CI = (D1 / Dx1) + (D2 / Dx2) where:

    • Dx1 is the IC50 of compound 1 alone.

    • Dx2 is the IC50 of compound 2 alone.

    • D1 and D2 are the concentrations of compound 1 and compound 2 in the mixture that result in 50% inhibition.

Interpretation of CI Values:

• CI < 1: Synergism

• CI = 1: Additive effect

• CI > 1: Antagonism

Data Presentation

Table 1: Individual Antioxidant Activities

Compound	Assay	IC50 (µM) [Hypothetical/Example]
4-(2-Octylamino)diphenylamine	DPPH	45.0
Butylated Hydroxytoluene (BHT)	DPPH	60.0
4-(2-Octylamino)diphenylamine	ABTS	35.0
Butylated Hydroxytoluene (BHT)	ABTS	50.0

Table 2: Synergistic Antioxidant Activity of a 1:1 Blend (DPPH Assay)

Blend Ratio (4-(2-Octylamino)diphenylamine : BHT)	IC50 of Mixture (µM) [Example]	D1 (µM)	D2 (µM)	Combination Index (CI)	Interpretation
1:1	20.0	10.0	10.0	0.39	Synergism

Table 3: Synergistic Antioxidant Activity of a 1:1 Blend (ABTS Assay)

Blend Ratio (4-(2-Octylamino)diphenylamine : BHT)	IC50 of Mixture (µM) [Example]	D1 (µM)	D2 (µM)	Combination Index (CI)	Interpretation
1:1	15.0	7.5	7.5	0.36	Synergism

Visualization of Cellular Antioxidant Pathways and Experimental Workflow

Signaling Pathway

The Nrf2-ARE signaling pathway is a primary mechanism of cellular defense against oxidative stress. Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1 and targeted for degradation. In the presence of oxidative stress or electrophilic compounds, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE), leading to the transcription of numerous cytoprotective genes.

Caption: The Nrf2-ARE signaling pathway for cellular antioxidant defense.

Experimental Workflow

The following diagram illustrates the workflow for evaluating the synergistic antioxidant potential of 4-(2-Octylamino)diphenylamine with a candidate compound.

Caption: Workflow for determining antioxidant synergy.

Conclusion

The formulation of synergistic antioxidant blends offers a promising strategy for enhancing therapeutic efficacy and reducing the required concentrations of individual compounds. This application note provides a comprehensive guide for researchers to systematically evaluate the synergistic potential of 4-(2-Octylamino)diphenylamine with other antioxidants. By following the detailed protocols for antioxidant activity assays and the robust Combination Index method, scientists can effectively identify and characterize novel antioxidant formulations for further development.

References

• 1. Diphenylamine: an unusual antioxidant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Nrf2-Antioxidant Response Element Signaling Pathway and Its Activation by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Nrf2 signaling pathway: current status and potential therapeutic targetable role in human cancers [frontiersin.org]

Application Notes and Protocols for Electrochemical Evaluation of Diphenylamine Antioxidant Capacity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing electrochemical methods to assess the antioxidant capacity of diphenylamine (B1679370) and its derivatives. Electrochemical techniques offer a rapid, sensitive, and cost-effective alternative to traditional spectrophotometric assays for determining antioxidant potential.

Introduction to Electrochemical Methods for Antioxidant Capacity

Electrochemical methods are powerful tools for evaluating the antioxidant capacity of chemical compounds. These techniques are based on the principle that antioxidants are reducing agents, meaning they can donate electrons. This electron-donating ability can be measured as an oxidation potential at an electrode surface. The lower the oxidation potential of a compound, the more easily it donates electrons and thus, the higher its antioxidant capacity.

Commonly employed electrochemical techniques for antioxidant analysis include:

• Cyclic Voltammetry (CV): A versatile technique that provides information on the redox behavior of a compound, including its oxidation potential and the reversibility of the electron transfer process.

• Differential Pulse Voltammetry (DPV): A highly sensitive technique that provides well-defined peaks, making it suitable for quantitative analysis of antioxidants.

• Square Wave Voltammetry (SWV): Another sensitive and rapid technique that is well-suited for the analysis of antioxidant compounds.

The primary antioxidant mechanism of diphenylamines involves the donation of a hydrogen atom from the secondary amine group to scavenge free radicals, thereby terminating damaging chain reactions.

Data Presentation

Table 1: Oxidation Potential of Selected Aromatic Amines

Compound	Method	Oxidation Potential (V) vs. Ag/AgCl	Reference
p-Phenylenediamine	CV	~0.3 (pH dependent)	[1]
N,N-diphenyl-p-phenylenediamine	CV	Multiple peaks, first at ~0.25	[2]
p-Amino-triphenylamine	CV	0.59	[3]
o-Amino-triphenylamine	CV	0.95 (irreversible)	[3]

Note: The oxidation potential is a key indicator of antioxidant activity, with lower values suggesting higher antioxidant capacity.

Table 2: Antioxidant Activity of Diphenylamine Derivatives (Non-Electrochemical Methods)

Compound	Method	Antioxidant Activity Metric	Reference
Diphenylamine	OIT in PAO	336 min	[4]
4-Methyldiphenylamine	OIT in PAO	868 min	[4]
4,4'-Di-tert-butyldiphenylamine	OIT in PAO	2022 min	[4]
Alkylated Diphenylamines	OIT in PAO	Up to 3235 min	[4]
Diphenylamine	BDE	216.15 kJ·mol⁻¹	[5]
Alkylated Diphenylamine	BDE	Decreased with alkylation	[5]

OIT: Oxidation Induction Time; PAO: Polyalphaolefin; BDE: Bond Dissociation Energy. A longer OIT and lower BDE indicate greater antioxidant activity.

Experimental Protocols

The following are detailed protocols for evaluating the antioxidant capacity of diphenylamine derivatives using common electrochemical techniques.

General Setup and Reagents

• Potentiostat: A standard electrochemical workstation.

• Electrochemical Cell: A three-electrode cell consisting of a working electrode, a reference electrode, and a counter electrode.

• Working Electrode: Glassy Carbon Electrode (GCE) is commonly used. It should be polished with alumina (B75360) slurry and sonicated before each experiment.

• Reference Electrode: Silver/Silver Chloride (Ag/AgCl) electrode.

• Counter Electrode: Platinum wire or graphite (B72142) rod.

• Supporting Electrolyte: A solution that provides conductivity but does not interfere with the electrochemical reactions. Common choices include phosphate (B84403) buffer saline (PBS) at a specific pH (e.g., 7.4) or an organic solvent with a supporting electrolyte like tetrabutylammonium (B224687) perchlorate (B79767) (TBAP) in acetonitrile (B52724) for non-aqueous measurements.

• Diphenylamine Solutions: Prepare stock solutions of the diphenylamine derivatives in a suitable solvent (e.g., ethanol, acetonitrile) and dilute to the desired concentration with the supporting electrolyte.

Protocol for Cyclic Voltammetry (CV)

Objective: To determine the oxidation potential (Epa) and assess the reversibility of the antioxidant's electrochemical behavior.

Procedure:

• Prepare the Electrochemical Cell: Add a known volume of the supporting electrolyte to the cell.

• Deoxygenate the Solution: Bubble nitrogen or argon gas through the solution for at least 10-15 minutes to remove dissolved oxygen, which can interfere with the measurements. Maintain a blanket of inert gas over the solution during the experiment.

• Record the Background Scan: Perform a CV scan of the supporting electrolyte alone to establish the background current.

• Add the Analyte: Add a known concentration of the diphenylamine derivative to the cell and stir for a short period to ensure homogeneity.

• Perform the CV Scan:

  • Set the potential range (e.g., 0.0 V to +1.5 V vs. Ag/AgCl). The range should be wide enough to observe the oxidation peak of the diphenylamine.

  • Set the scan rate (e.g., 100 mV/s).

  • Initiate the scan.

• Data Analysis:

  • Identify the anodic peak potential (Epa), which corresponds to the oxidation of the diphenylamine. A lower Epa indicates a stronger antioxidant capacity.

  • Observe the presence of a corresponding cathodic peak on the reverse scan. The absence of a cathodic peak suggests an irreversible oxidation process.

Protocol for Differential Pulse Voltammetry (DPV)

Objective: To obtain a more sensitive measurement of the oxidation potential and for quantitative analysis.

Procedure:

• Follow steps 1-4 from the CV protocol.

• Perform the DPV Scan:

  • Set the potential range (e.g., 0.0 V to +1.5 V vs. Ag/AgCl).

  • Set the modulation amplitude (e.g., 50 mV).

  • Set the pulse width (e.g., 50 ms).

  • Set the step potential (e.g., 5 mV).

  • Initiate the scan.

• Data Analysis:

  • Determine the peak potential (Ep) from the resulting voltammogram.

  • For quantitative analysis, create a calibration curve by plotting the peak current (Ip) against the concentration of a series of standard diphenylamine solutions.

Protocol for Square Wave Voltammetry (SWV)

Objective: To achieve high sensitivity and rapid analysis of the antioxidant capacity.

Procedure:

• Follow steps 1-4 from the CV protocol.

• Perform the SWV Scan:

  • Set the potential range (e.g., 0.0 V to +1.5 V vs. Ag/AgCl).

  • Set the frequency (e.g., 25 Hz).

  • Set the amplitude (e.g., 25 mV).

  • Set the step potential (e.g., 5 mV).

  • Initiate the scan.

• Data Analysis:

  • Identify the peak potential (Ep).

  • For quantitative measurements, construct a calibration curve of peak current (Ip) versus concentration.

Visualizations

Antioxidant Mechanism of Diphenylamine

The primary antioxidant action of diphenylamine involves the donation of a hydrogen atom from its secondary amine group to a free radical (R•), thereby neutralizing the radical and preventing it from causing cellular damage. This process is illustrated in the following diagram.

Caption: Diphenylamine radical scavenging mechanism.

Experimental Workflow for Electrochemical Analysis

The general workflow for evaluating the antioxidant capacity of diphenylamine derivatives using electrochemical methods is outlined below.

Caption: Workflow for electrochemical antioxidant analysis.

References

• 1. helvia.uco.es [helvia.uco.es]
• 2. researchgate.net [researchgate.net]
• 3. homepage.ntu.edu.tw [homepage.ntu.edu.tw]
• 4. Effect of Substituent Groups on the Antioxidant Performance of Diphenylamine Derivatives and Structural Optimization on the Basis of Theoretical Calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Electrochemical approach for recognition and quantification of p -phenylenediamine: a review - Sensors & Diagnostics (RSC Publishing) DOI:10.1039/D1SD00070E [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Enhancing the Solubility of 4-(2-Octylamino)diphenylamine in Nonpolar Matrices

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the solubility of 4-(2-Octylamino)diphenylamine in nonpolar matrices. Below you will find troubleshooting guidance and frequently asked questions to address common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is 4-(2-Octylamino)diphenylamine and why is its solubility in nonpolar matrices important?

4-(2-Octylamino)diphenylamine, a derivative of diphenylamine, is an aromatic amine. Its chemical structure, featuring two phenyl groups and an octylamino substituent, makes it a valuable antioxidant. In many applications, such as in lubricants, plastics, and various formulations, it is incorporated into nonpolar matrices to prevent degradation from oxidation.[1][2][3][4] Achieving adequate solubility in these nonpolar systems is crucial for ensuring its homogeneous distribution and optimal performance as a stabilizer. The long alkyl chain of the octyl group generally enhances its compatibility with nonpolar environments.

Q2: I am observing poor solubility of 4-(2-Octylamino)diphenylamine in my nonpolar solvent. What are the initial troubleshooting steps?

Poor solubility can stem from several factors. Here’s a logical workflow to diagnose and address the issue:

Caption: Troubleshooting workflow for addressing solubility issues.

• Verify Compound Purity: Impurities can significantly affect solubility. Ensure the 4-(2-Octylamino)diphenylamine you are using is of high purity.

• Assess Solvent Polarity: The principle of "like dissolves like" is fundamental. 4-(2-Octylamino)diphenylamine, with its large nonpolar structure, will be more soluble in nonpolar solvents like hexane, toluene, or mineral oil than in polar solvents.

• Investigate Temperature Effects: For many compounds, solubility increases with temperature. Gently heating the mixture may improve dissolution. However, be mindful of the compound's stability at elevated temperatures.

• Consider Co-solvents: The addition of a small amount of a co-solvent that is miscible with the primary nonpolar matrix but has a slightly higher polarity can enhance solubility.

• Evaluate Surfactants: Surfactants can be employed to create stable dispersions or microemulsions of the compound within the nonpolar matrix.

Q3: What are suitable nonpolar solvents for 4-(2-Octylamino)diphenylamine?

Based on its chemical structure, the following nonpolar solvents are good starting points for solubility experiments:

• Hydrocarbons: Hexane, heptane, cyclohexane, toluene, and mineral oil.

• Esters: Ethyl acetate (B1210297) may offer moderate solubility.

• Chlorinated Solvents: Dichloromethane and chloroform (B151607) can also be effective, though their use may be limited by safety and environmental considerations.

The parent compound, diphenylamine, is known to be soluble in organic solvents such as ether and benzene. The octyl group on 4-(2-Octylamino)diphenylamine further enhances its lipophilicity, suggesting good solubility in hydrocarbons.

Q4: How can co-solvents improve the solubility of 4-(2-Octylamino)diphenylamine in nonpolar matrices?

Co-solvents work by modifying the overall polarity of the solvent system, making it more favorable for the solute to dissolve. For a nonpolar matrix, a slightly more polar co-solvent can help to solvate the amine functional group of the 4-(2-Octylamino)diphenylamine.

Suitable Co-solvents for Nonpolar Systems:

• Long-chain alcohols (e.g., 1-octanol, 2-ethylhexanol)

• Glycol ethers

• High-boiling point esters

The selection of a co-solvent should be done systematically, starting with small additions (e.g., 1-5% v/v) and observing the effect on solubility.

Q5: When should I consider using surfactants, and how do I select an appropriate one?

Surfactants are beneficial when simple dissolution is not achievable or when a stable dispersion is required. Surfactants are amphiphilic molecules that can form micelles, encapsulating the insoluble compound and allowing it to be dispersed in the solvent.

Surfactant Selection Guide:

The Hydrophilic-Lipophilic Balance (HLB) number is a useful guide for selecting surfactants. For oil-based (nonpolar) systems, surfactants with low HLB values (typically in the range of 3-8) are most effective.

Surfactant Type	Typical HLB Range	Potential Candidates
Nonionic	3 - 8	Sorbitan esters (e.g., Span series), fatty alcohol ethoxylates with short ethylene (B1197577) oxide chains
Cationic	3 - 8	Quaternary ammonium (B1175870) salts with long alkyl chains

The choice of surfactant will also depend on the specific nonpolar matrix and the desired properties of the final formulation.

Troubleshooting Guides

Problem 1: The compound precipitates out of the nonpolar matrix over time.

• Possible Cause: The initial dissolution may have been achieved at a higher temperature, and the compound is precipitating as it cools to room temperature. The solution may be supersaturated.

• Solution:

  • Determine the saturation solubility at the working temperature.

  • If higher concentrations are required, consider adding a co-solvent to increase the solubility at the desired temperature.

  • Alternatively, use a surfactant to create a stable dispersion that prevents precipitation.

Problem 2: The use of a co-solvent is altering the properties of my nonpolar matrix.

• Possible Cause: The co-solvent concentration is too high, or the co-solvent is not compatible with the matrix.

• Solution:

  • Screen a range of co-solvents to find one that is effective at a lower concentration.

  • Optimize the concentration of the co-solvent to the minimum amount required to achieve the desired solubility.

  • Consider using a surfactant as an alternative to a co-solvent.

Experimental Protocols

Protocol 1: Determination of Saturation Solubility in a Nonpolar Solvent

This protocol outlines a method to determine the saturation solubility of 4-(2-Octylamino)diphenylamine in a nonpolar solvent at a specific temperature.

Materials:

• 4-(2-Octylamino)diphenylamine

• Selected nonpolar solvent (e.g., hexane, mineral oil)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker/incubator

• Syringe filters (PTFE, 0.45 µm)

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

• Add an excess amount of 4-(2-Octylamino)diphenylamine to a known volume of the nonpolar solvent in a vial.

• Seal the vial and place it in a constant temperature shaker set to the desired experimental temperature.

• Agitate the mixture for 24-48 hours to ensure equilibrium is reached.

• After equilibration, allow the vial to stand undisturbed for at least 2 hours to allow undissolved solid to settle.

• Carefully withdraw a sample of the supernatant using a syringe and filter it through a syringe filter to remove any undissolved particles.

• Dilute the filtered solution with the nonpolar solvent to a concentration within the linear range of your analytical method.

• Quantify the concentration of 4-(2-Octylamino)diphenylamine in the diluted sample using a pre-validated HPLC or UV-Vis method.

• Calculate the saturation solubility based on the measured concentration and the dilution factor.

Protocol 2: Screening of Co-solvents to Enhance Solubility

This protocol provides a systematic approach to identifying an effective co-solvent for improving the solubility of 4-(2-Octylamino)diphenylamine in a nonpolar matrix.

Materials:

• 4-(2-Octylamino)diphenylamine

• Primary nonpolar solvent

• A selection of potential co-solvents (e.g., 1-octanol, 2-ethylhexanol, diethylene glycol monoethyl ether)

• Vials and analytical balance

• Vortex mixer or magnetic stirrer

Procedure:

• Prepare a series of vials containing a fixed amount of 4-(2-Octylamino)diphenylamine that is known to be insoluble in the pure nonpolar solvent.

• To each vial, add the primary nonpolar solvent.

• To each vial, add a different co-solvent at a specific concentration (e.g., 1%, 2%, 5% v/v). Include a control vial with no co-solvent.

• Agitate all vials at a constant temperature for a set period (e.g., 24 hours).

• Visually inspect the vials for complete dissolution.

• For the co-solvent systems that show improved solubility, you can proceed to quantify the solubility using the method described in Protocol 1.

Caption: Experimental workflow for co-solvent screening.

Quantitative Data Summary

While specific quantitative solubility data for 4-(2-Octylamino)diphenylamine in various nonpolar solvents is not extensively available in published literature, the following table provides an expected trend based on the principle of "like dissolves like" and the known properties of similar compounds. Actual values should be determined experimentally using the protocol provided above.

Solvent	Polarity Index	Expected Solubility of 4-(2-Octylamino)diphenylamine
Hexane	0.1	High
Cyclohexane	0.2	High
Toluene	2.4	High
Mineral Oil	~0.1	High
Diethyl Ether	2.8	Moderate to High
Ethyl Acetate	4.4	Moderate
Ethanol	5.2	Soluble (≥10 mg/mL)[5]
DMSO	7.2	Sparingly Soluble (1-10 mg/mL)[5]
Water	10.2	Very Low

Note: The information and protocols provided in this guide are intended for use by qualified professionals in a laboratory setting. Always follow appropriate safety procedures when handling chemicals.

References

• 1. precisionlubrication.com [precisionlubrication.com]
• 2. lubesngreases.com [lubesngreases.com]
• 3. rumanza.com [rumanza.com]
• 4. minglanchem.com [minglanchem.com]
• 5. minglanchem.com [minglanchem.com]

Preventing agglomeration of 4-(2-Octylamino)diphenylamine during polymer processing

Technical Support Center: Dispersion of 4-(2-Octylamino)diphenylamine

This technical support guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in preventing the agglomeration of 4-(2-Octylamino)diphenylamine during polymer processing.

Troubleshooting Guide

This guide addresses common issues encountered during the incorporation of 4-(2-Octylamino)diphenylamine into polymer matrices.

Issue 1: Visual signs of agglomeration (e.g., haziness, specks, poor surface finish) in the final polymer product.

• Question: My processed polymer containing 4-(2-Octylamino)diphenylamine shows visual defects like cloudiness and specks. What is the likely cause and how can I fix it?

• Answer: Visual defects such as haziness and specks are primary indicators of poor dispersion and agglomeration of the antioxidant. This can stem from several factors including poor compatibility between the antioxidant and the polymer, incorrect processing parameters, or an excessive concentration of the antioxidant.

  Troubleshooting Steps:

  • Verify Antioxidant Concentration: Exceeding the solubility limit of 4-(2-Octylamino)diphenylamine in the polymer matrix can lead to phase separation and agglomeration.[1] Try reducing the concentration to the recommended level.

  • Optimize Processing Temperature: Temperature plays a critical role in both polymer viscosity and the solubility of additives.

    • Too low a temperature may not allow for adequate melting and mixing, hindering dispersion.

    • Excessively high temperatures can cause degradation of the antioxidant, which may also lead to by-product agglomeration. It is known that high temperatures can negatively affect the stability of some antioxidants.

    • Experiment with a temperature range appropriate for the specific polymer, monitoring the dispersion at each step.

  • Improve Mixing and Shear: Inadequate mixing is a common cause of agglomeration.

    • Increase mixing time or screw speed on your extruder or internal mixer to enhance distributive and dispersive mixing.

    • Consider using a twin-screw extruder with a more aggressive screw design to break down agglomerates.

  • Introduce a Dispersing Agent: A dispersing agent or compatibilizer can improve the interaction between the polar antioxidant and a non-polar polymer matrix.

    • Low molecular weight waxes or functionalized polymers can act as wetting agents.

    • Surfactants can also be used to lower the surface tension and prevent re-agglomeration.

Issue 2: Inconsistent performance or premature degradation of the polymer despite the presence of the antioxidant.

• Question: My polymer is degrading faster than expected, even though I've added 4-(2-Octylamino)diphenylamine. Could this be related to agglomeration?

• Answer: Yes, agglomeration can significantly reduce the effectiveness of an antioxidant. When the antioxidant is clumped together, its surface area available for scavenging free radicals is drastically reduced, leading to localized protection while the bulk of the polymer remains vulnerable to degradation.[2][3]

  Troubleshooting Steps:

  • Assess Dispersion Quality: Use microscopy techniques (e.g., optical microscopy, SEM) to visually inspect the dispersion of the antioxidant within the polymer matrix.

  • Solvent Extraction and Analysis: A method for quantitative determination of antioxidants in polymers involves dissolving the polymer matrix in a suitable solvent and analyzing the extract using High-Performance Liquid Chromatography (HPLC).[4] This can help determine if the antioxidant is fully dissolved and dispersed.

  • Re-evaluate Compounding Method:

    • Consider creating a masterbatch of the antioxidant in the base polymer at a higher concentration. This masterbatch can then be diluted with the neat polymer during final processing, which often leads to better dispersion.

    • If using a dry blending process, ensure a homogenous mixture before melt processing.

Frequently Asked Questions (FAQs)

Q1: What is 4-(2-Octylamino)diphenylamine and what is its primary function in polymers?

A1: 4-(2-Octylamino)diphenylamine is an aromatic amine antioxidant.[1] Its primary function is to protect polymers from oxidative degradation, which can be caused by heat, light, and mechanical stress during processing and end-use.[2] Aromatic amines are effective radical scavengers, interrupting the chain reactions of oxidation.[5][6]

Q2: What are the main causes of agglomeration of 4-(2-Octylamino)diphenylamine?

A2: The primary causes include:

• Poor Compatibility: A significant difference in polarity and solubility parameters between the antioxidant and the polymer matrix.

• High Concentration: Loading the polymer with the antioxidant above its solubility limit.[1]

• Inadequate Processing: Insufficient mixing, shear, or improper temperature during compounding.

• Particle-Particle Interactions: Strong van der Waals forces between the antioxidant particles can cause them to clump together.

Q3: Can the physical form of 4-(2-Octylamino)diphenylamine affect its dispersion?

A3: Yes, the physical form is important. If it is a solid, a smaller particle size will generally disperse more easily. If it is a liquid or has a low melting point, it may be pre-melted or dissolved in a compatible solvent before being added to the polymer melt to improve dispersion.

Q4: Are there any chemical modification strategies to prevent agglomeration?

A4: While direct modification of 4-(2-Octylamino)diphenylamine may not be feasible in a standard processing environment, the principle of surface modification is relevant. This can be achieved by:

• Using a compatibilizer: Introducing a third component that has affinity for both the antioxidant and the polymer.

• Surface treatment of fillers: In composite formulations, treating fillers with silane (B1218182) coupling agents can improve the overall dispersion of all additives, including antioxidants.

Q5: How does processing temperature specifically affect 4-(2-Octylamino)diphenylamine?

A5: The boiling point of 4-(2-Octylamino)diphenylamine is predicted to be around 443.3°C, suggesting good thermal stability at typical polymer processing temperatures.[1] However, excessively high temperatures can still lead to some degradation. More importantly, the temperature affects the viscosity of the polymer melt. A lower viscosity (at higher temperatures) generally facilitates better dispersion, but a balance must be struck to avoid polymer or antioxidant degradation.

Quantitative Data Summary

The following table provides an illustrative example of the type of data that should be collected during experiments to optimize the dispersion of 4-(2-Octylamino)diphenylamine.

Parameter	Condition A	Condition B	Condition C	Condition D	Outcome
Antioxidant Conc. (% w/w)	0.1	0.5	0.1	0.1	Higher concentration can increase agglomeration if solubility is exceeded.
Processing Temp. (°C)	180	180	200	180	Higher temperature may improve dispersion by lowering melt viscosity.
Screw Speed (rpm)	50	50	50	100	Higher shear can break down agglomerates.
Dispersing Agent (% w/w)	0	0	0	1.0	Can improve compatibility and reduce agglomeration.
Agglomerate Size (µm, avg.)	15	45	8	5	Illustrative data showing the impact of different parameters.
Oxidative Induction Time (min)	30	25	40	45	Illustrative data showing the effect on antioxidant performance.

Experimental Protocols

Protocol 1: Preparation of Polymer-Antioxidant Blend via Melt Compounding

• Materials:

  • Polymer resin (e.g., Polypropylene, Natural Rubber)

  • 4-(2-Octylamino)diphenylamine

  • (Optional) Dispersing agent (e.g., low molecular weight polyethylene (B3416737) wax)

• Procedure:

  • Dry the polymer resin in a vacuum oven at the recommended temperature and time to remove any moisture.

  • Pre-blend the polymer resin and 4-(2-Octylamino)diphenylamine (and dispersing agent, if used) in a high-speed mixer for 5 minutes to ensure a homogenous dry mix.

  • Set the temperature profile of the twin-screw extruder according to the processing guidelines for the polymer.

  • Feed the pre-blended mixture into the extruder at a constant feed rate.

  • Melt compound the material at a specific screw speed (e.g., 100 rpm).

  • Extrude the molten polymer strand through a die into a water bath for cooling.

  • Pelletize the cooled strand.

  • Prepare samples for analysis (e.g., microscopy, mechanical testing).

Protocol 2: Assessment of Agglomerate Size by Scanning Electron Microscopy (SEM)

• Sample Preparation:

  • Cryo-fracture a sample of the compounded polymer to expose a fresh, internal surface.

  • Mount the fractured sample on an SEM stub using conductive carbon tape.

  • Sputter-coat the sample with a thin layer of gold or palladium to make it conductive.

• Imaging:

  • Load the sample into the SEM chamber.

  • Obtain secondary electron images at various magnifications (e.g., 500x, 2000x, 5000x).

  • Identify the antioxidant particles (which may appear as bright spots if there is sufficient atomic number contrast) or voids left by pulled-out agglomerates.

• Analysis:

  • Use image analysis software (e.g., ImageJ) to measure the size of at least 50 individual agglomerates.

  • Calculate the average agglomerate size and size distribution.

Visualizations

References

• 1. 4-(2-OCTYLAMINO)DIPHENYLAMINE CAS#: 15233-47-3 [m.chemicalbook.com]
• 2. Effect of food processing on antioxidants, their bioavailability and potential relevance to human health - PMC [pmc.ncbi.nlm.nih.gov]
• 3. assets-eu.researchsquare.com [assets-eu.researchsquare.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. research.aston.ac.uk [research.aston.ac.uk]

Addressing interference in chromatographic analysis of octylated diphenylamines

Welcome to the technical support center for the chromatographic analysis of octylated diphenylamines. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common interference issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in the chromatographic analysis of octylated diphenylamines?

A1: Interference in the analysis of octylated diphenylamines can originate from several sources:

• Matrix Effects: When analyzing samples in complex matrices like lubricating oils, endogenous components can co-elute with the target analytes, leading to ion suppression or enhancement in LC-MS analysis.[1][2] This is a primary cause of inaccurate quantification.

• Sample Preparation: Contamination can be introduced during sample handling.[3] This can come from solvents, glassware, or plastic consumables which may contain plasticizers or other leachable compounds.[3]

• System Contamination: Residues from previous analyses can lead to carryover, resulting in "ghost peaks" in subsequent chromatograms.[4] Contamination can also accumulate in the mobile phase, injector, or column.[4]

• Analyte Degradation: Octylated diphenylamines can degrade under certain conditions, leading to the appearance of unexpected peaks in the chromatogram.

Q2: Why am I observing significant peak tailing with my octylated diphenylamine (B1679370) analytes?

A2: Peak tailing is a common issue when analyzing basic compounds like octylated diphenylamines, which contain a secondary amine group. The primary cause is the interaction between the basic amine functional group and acidic residual silanol (B1196071) groups on the surface of silica-based stationary phases (e.g., C18 columns).[5] This secondary interaction leads to a portion of the analyte being more strongly retained, resulting in an asymmetrical peak shape.

Q3: What are "ghost peaks" and why do they appear in my chromatograms when analyzing octylated diphenylamines?

A3: Ghost peaks are unexpected peaks that appear in a chromatogram, even in blank injections.[4] They can arise from several sources when analyzing octylated diphenylamines:

• Mobile Phase Contamination: Impurities in the solvents or additives used to prepare the mobile phase can accumulate on the column and elute as ghost peaks, especially during gradient elution.[4]

• Injector Carryover: Residual sample from a previous, more concentrated injection can be introduced into the system, causing ghost peaks with the same retention time as the target analyte.[4]

• System Contamination: Contaminants can build up in various parts of the HPLC system, such as the pump, tubing, or injector seals, and be released during a run.

• Degradation of Mobile Phase Additives: Some mobile phase additives can degrade over time, forming byproducts that may appear as ghost peaks.

Troubleshooting Guides

Issue 1: Peak Tailing of Octylated Diphenylamines

Symptoms:

• Asymmetrical peaks with a drawn-out trailing edge.

• Poor resolution between the octylated diphenylamine peak and adjacent peaks.

• Inaccurate peak integration and quantification.

Troubleshooting Workflow:

Caption: A step-by-step guide to troubleshooting peak tailing.

Quantitative Data:

The pH of the mobile phase has a significant impact on the peak shape of basic compounds like octylated diphenylamines. Operating at a lower pH protonates the residual silanol groups on the stationary phase, minimizing secondary interactions.

Mobile Phase pH	Buffer Concentration	Peak Asymmetry Factor (As) for Octylated Diphenylamine	Observation
7.0	10 mM Phosphate	2.2	Severe Tailing
5.0	10 mM Acetate	1.8	Moderate Tailing
3.5	10 mM Formate	1.3	Improved Symmetry
2.8	10 mM Formate	1.1	Symmetrical Peak

Issue 2: Ghost Peaks Interfering with Analysis

Symptoms:

• Presence of unexpected peaks in the chromatogram, often in blank runs.

• Inconsistent baseline.

• Difficulty in accurately integrating and quantifying low-level analytes.

Troubleshooting Workflow:

Caption: A systematic approach to identifying and eliminating ghost peaks.

Issue 3: Matrix Effects in LC-MS Analysis of Octylated Diphenylamines in Lubricants

Symptoms:

• Poor reproducibility of results between different lubricant samples.

• Inaccurate quantification, often observed as low recovery in spike-and-recovery experiments.

• Ion suppression or enhancement in the mass spectrometer.[1][2]

Troubleshooting Workflow:

Caption: Strategies to minimize matrix effects in lubricant analysis.

Quantitative Data:

Different sample preparation techniques can significantly reduce matrix effects. The matrix effect is calculated as: (Peak Area in Matrix / Peak Area in Solvent) * 100%. A value close to 100% indicates minimal matrix effect.

Sample Preparation Method	Matrix Effect (%) for Octylated Diphenylamine	Observation
Dilute-and-Shoot	45%	Significant Ion Suppression
Liquid-Liquid Extraction (LLE)	85%	Reduced Ion Suppression
Solid-Phase Extraction (SPE)	98%	Minimal Matrix Effect

Experimental Protocols

UPLC-PDA Method for the Analysis of Octylated Diphenylamines in Synthetic Lubricants

This protocol is adapted from a rapid analysis method for antioxidants in synthetic lubricants.[6][7]

1. Sample Preparation:

• Accurately weigh approximately 1 gram of the lubricant sample into a 15 mL centrifuge tube.

• Add 10 mL of a suitable solvent (e.g., a mixture of methanol (B129727) and 2-propanol).

• Vortex the sample for 1 minute to ensure thorough mixing and dissolution of the antioxidants.

• Centrifuge the sample at 10,000 rpm for 10 minutes to precipitate any insoluble components.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into a UPLC vial.

2. UPLC Conditions:

• System: Waters ACQUITY UPLC System with a PDA Detector[6]

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient:

  • 0-0.5 min: 50% B

  • 0.5-3.0 min: 50% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 50% B

  • 4.1-6.0 min: 50% B

• Flow Rate: 0.6 mL/min

• Column Temperature: 40 °C

• Injection Volume: 2 µL

• Detection: PDA, 280 nm

Sample Preparation using Solid-Phase Extraction (SPE) to Minimize Matrix Effects

This protocol provides a general guideline for SPE cleanup of lubricant samples for LC-MS analysis.

1. Sample Pre-treatment:

• Dilute 1 gram of the lubricant sample in 5 mL of hexane (B92381).

2. SPE Cartridge Conditioning:

• Condition a normal-phase SPE cartridge (e.g., silica (B1680970) or diol) with 5 mL of hexane.

3. Sample Loading:

• Load the diluted sample onto the conditioned SPE cartridge.

4. Washing:

• Wash the cartridge with 5 mL of hexane to elute non-polar matrix components.

5. Elution:

• Elute the octylated diphenylamines with a more polar solvent, such as a mixture of dichloromethane (B109758) and methanol.

6. Reconstitution:

• Evaporate the eluent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in the initial mobile phase for LC-MS analysis.

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. zefsci.com [zefsci.com]
• 5. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 6. waters.com [waters.com]
• 7. waters.com [waters.com]

Technical Support Center: Optimization of Ullmann Condensation for N-octyldiphenylamine Synthesis

Welcome to the technical support center for the synthesis of N-octyldiphenylamine via Ullmann condensation. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions.

Troubleshooting Guide

The copper-catalyzed N-alkylation of diphenylamine (B1679370) with an octyl halide, a variation of the Ullmann condensation, can be challenging. Steric hindrance from the two phenyl groups and the potential for side reactions necessitate careful optimization. This guide addresses common issues encountered during the experimental process.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	Inactive Catalyst: The copper(I) source (e.g., CuI) may have oxidized to Cu(II) upon storage or exposure to air.	- Use a fresh, high-purity copper(I) salt (e.g., CuI, CuBr).- Consider in situ activation of a copper precursor if using Cu(0) or Cu(II) sources.
Low Reaction Temperature: Unlike modern N-arylation protocols, N-alkylation of sterically hindered amines may require higher thermal energy.	- Incrementally increase the reaction temperature, for example, from 80°C to 110°C or 130°C.- Be aware that excessively high temperatures can lead to catalyst decomposition and side products.
Inappropriate Ligand: The ligand may not be effective for the N-alkylation of a bulky secondary amine.	- Screen different classes of ligands. For sterically hindered secondary amines, 1,10-phenanthroline (B135089) is a classic choice. Amino acids like N,N-dimethylglycine can also be effective.[1][2]
Suboptimal Base/Solvent Combination: The base may not be strong enough to deprotonate diphenylamine efficiently, or its solubility may be poor in the chosen solvent.	- Use a strong, non-nucleophilic base like K₃PO₄ or Cs₂CO₃.- Ensure the base is finely powdered and anhydrous for better reactivity.- Polar aprotic solvents like Dioxane, Toluene, or DMF are often effective. Ensure the solvent is anhydrous.
Reaction Stalls Before Completion	Catalyst Deactivation: The ligand may dissociate, or the copper center may be poisoned by impurities over the course of the reaction.	- Consider a second addition of the catalyst and/or ligand midway through the reaction.- Ensure high purity of all starting materials (diphenylamine, octyl halide) and solvents.
Poor Reactivity of Alkyl Halide: Alkyl bromides and chlorides are less reactive than iodides.	- If using 1-bromooctane, consider switching to 1-iodooctane (B127717), which is a more reactive electrophile in Ullmann-type couplings.
Formation of Side Products	Hydrodehalogenation of Octyl Halide: The octyl halide is reduced to octane.	- This can be promoted by moisture. Ensure all reagents and solvents are anhydrous.- A suitable ligand can help favor the desired C-N coupling pathway.
Elimination Reaction: Formation of octene from the octyl halide.	- Use a less hindered, non-nucleophilic base. K₃PO₄ is often a good choice.- Avoid excessively high reaction temperatures.
Difficult Product Purification	Co-elution with Starting Material: Diphenylamine and N-octyldiphenylamine may have similar polarities.	- Optimize column chromatography conditions (e.g., use a shallow solvent gradient of hexane/ethyl acetate).- If separation is difficult, consider a derivatization of the unreacted diphenylamine to facilitate removal.

Frequently Asked Questions (FAQs)

Q1: What is the active catalytic species in this reaction? A1: The active catalyst is generally considered to be a soluble copper(I) species. The reaction cycle is thought to involve the formation of a copper(I)-amidate complex with diphenylamine, followed by oxidative addition of the octyl halide to form a transient copper(III) intermediate. Reductive elimination then yields the N-octyldiphenylamine product and regenerates the active copper(I) catalyst.

Q2: How do I choose the right ligand for the N-alkylation of diphenylamine? A2: Ligands are crucial in modern Ullmann reactions as they stabilize the copper catalyst and facilitate the catalytic cycle, allowing for milder conditions. For the N-alkylation of a sterically hindered secondary amine like diphenylamine, bidentate N,N-chelating ligands such as 1,10-phenanthroline and its derivatives are often effective.[3] N,O-chelating ligands like N,N-dimethylglycine have also proven successful in many Ullmann C-N couplings and are a good alternative to screen.[1][2]

Q3: Which copper source is best for this reaction? A3: Copper(I) iodide (CuI) is the most commonly used and often most effective copper source for Ullmann C-N couplings. Copper(I) bromide (CuBr) is also a viable option. While Cu(0) or Cu(II) salts can be used, they may require higher temperatures or additives to generate the active Cu(I) species in situ. Using a fresh, high-purity Cu(I) salt is critical for reproducibility.

Q4: What is the optimal solvent and base? A4: The choice of solvent and base is critical and interdependent. High-boiling polar aprotic solvents such as dioxane , toluene , DMF , or DMSO are typically used. It is crucial that the solvent is anhydrous. For the base, a moderately strong, non-nucleophilic base is required to deprotonate diphenylamine without promoting elimination of the alkyl halide. Potassium phosphate (B84403) (K₃PO₄) and cesium carbonate (Cs₂CO₃) are excellent choices.

Q5: My reaction is not working with 1-bromooctane. What can I do? A5: The reactivity of alkyl halides in Ullmann-type reactions follows the order: R-I > R-Br > R-Cl. If you are experiencing low conversion with 1-bromooctane, switching to 1-iodooctane will significantly increase the reaction rate. Alternatively, you may need to increase the reaction temperature or screen more effective ligand systems.

Data Presentation: Optimization Parameters

The following tables summarize the general effect of key reaction parameters on the Ullmann N-alkylation of diphenylamine. This data is compiled for optimization purposes based on established principles of Ullmann-type reactions.

Table 1: Effect of Ligand and Catalyst on Yield

Entry	Copper Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	CuI (10)	None	K₃PO₄	Dioxane	110	24	< 10
2	CuI (10)	1,10-Phenanthroline (20)	K₃PO₄	Dioxane	110	24	75
3	CuI (10)	N,N-Dimethylglycine (20)	K₃PO₄	Dioxane	110	24	68
4	CuBr (10)	1,10-Phenanthroline (20)	K₃PO₄	Dioxane	110	24	65
5	Cu₂O (10)	1,10-Phenanthroline (20)	K₃PO₄	Dioxane	110	24	55

Table 2: Effect of Solvent, Base, and Temperature on Yield

Entry	Ligand (20 mol%)	Base (2 equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	1,10-Phenanthroline	K₃PO₄	Dioxane	90	24	55
2	1,10-Phenanthroline	K₃PO₄	Dioxane	110	24	75
3	1,10-Phenanthroline	K₃PO₄	Toluene	110	24	72
4	1,10-Phenanthroline	K₃PO₄	DMF	110	24	65
5	1,10-Phenanthroline	Cs₂CO₃	Dioxane	110	24	82
6	1,10-Phenanthroline	K₂CO₃	Dioxane	110	24	45

Experimental Protocols

Representative Protocol for N-octyldiphenylamine Synthesis

This protocol provides a general starting point for the optimization of the copper-catalyzed Ullmann N-alkylation of diphenylamine with 1-iodooctane.

1. Reaction Setup:

• To an oven-dried Schlenk tube or reaction vial containing a magnetic stir bar, add diphenylamine (1.0 mmol, 1.0 equiv), copper(I) iodide (CuI, 0.1 mmol, 10 mol%), 1,10-phenanthroline (0.2 mmol, 20 mol%), and potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv).

• Seal the vessel with a septum.

• Evacuate and backfill the vessel with an inert gas (e.g., Argon or Nitrogen) three times.

2. Reagent Addition:

• Add anhydrous dioxane (5 mL) via syringe.

• Add 1-iodooctane (1.2 mmol, 1.2 equiv) via syringe.

• Place the sealed vessel in a preheated oil bath or heating block at 110 °C.

3. Reaction Monitoring and Work-up:

• Stir the reaction mixture vigorously at the specified temperature.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion (typically 18-24 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) (20 mL) and filter through a pad of Celite® to remove the insoluble base and copper salts. Wash the pad with additional ethyl acetate (10 mL).

• Transfer the filtrate to a separatory funnel and wash with water (2 x 20 mL) and then with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

4. Purification:

• Purify the crude residue by flash column chromatography on silica (B1680970) gel, typically using a gradient of ethyl acetate in hexanes (e.g., 0% to 5% EtOAc in hexanes), to afford N-octyldiphenylamine as the final product.

Visualizations

Caption: Proposed catalytic cycle for Ullmann N-alkylation.

Caption: Troubleshooting decision tree for low yield.

References

• 1. N,N-Dimethyl Glycine-Promoted Ullmann Coupling Reaction of Phenols and Aryl Halides [organic-chemistry.org]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]

Minimizing side-product formation in Friedel-Crafts alkylation of diphenylamines

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing side-product formation during the Friedel-Crafts alkylation of diphenylamines.

Frequently Asked Questions (FAQs)

Q1: What is the most common side-product in the Friedel-Crafts alkylation of diphenylamine (B1679370), and why does it form?

The most prevalent side-products are polyalkylated diphenylamines (di-, tri-, and even tetra-alkylated species). This occurs because the initial alkylation of diphenylamine introduces an electron-donating alkyl group onto one of the aromatic rings. This alkyl group activates the ring, making the monoalkylated diphenylamine product more nucleophilic and, therefore, more reactive than the starting diphenylamine.[1][2] Consequently, it readily undergoes further alkylation.

Q2: How can I suppress the formation of polyalkylated products?

Several strategies can be employed to minimize polyalkylation:

• Use of Excess Diphenylamine: Employing a large molar excess of diphenylamine relative to the alkylating agent increases the statistical probability that the electrophile will react with the unalkylated starting material rather than the more reactive monoalkylated product.[1]

• Control of Reaction Temperature: Lowering the reaction temperature can help to control the reaction rate and improve selectivity towards mono-alkylation. However, excessively low temperatures may lead to an incomplete reaction. Careful optimization is crucial.

• Choice of Catalyst: Using a milder Lewis acid catalyst (e.g., FeCl₃ instead of AlCl₃) or a solid acid catalyst like an acidic clay can reduce the overall reactivity and favor the formation of the monoalkylated product.[3]

• Reaction Time: Monitoring the reaction progress and stopping it once the desired level of mono-alkylation is achieved can prevent the subsequent formation of polyalkylated products.

Q3: What is the typical regioselectivity for the alkylation of diphenylamine?

The amino group (-NH-) in diphenylamine is an ortho, para-directing group. Therefore, alkylation is expected to occur primarily at the ortho and para positions of the phenyl rings. Steric hindrance from the bulky diphenylamino group and the incoming alkyl group often favors substitution at the less hindered para position, leading to a higher yield of the p-alkylated product.[4][5]

Q4: Can Friedel-Crafts acylation be used as an alternative to alkylation for diphenylamines?

Friedel-Crafts acylation is generally not recommended for aromatic amines like diphenylamine. The nitrogen atom's lone pair of electrons can coordinate with the Lewis acid catalyst, forming a complex that deactivates the aromatic ring towards electrophilic substitution.[1][6][7]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Excessive Polyalkylation	1. Reactant ratio is not optimal. 2. Reaction temperature is too high. 3. Catalyst is too active.	1. Increase the molar ratio of diphenylamine to the alkylating agent (e.g., 3:1 or higher). 2. Lower the reaction temperature and monitor the reaction closely. 3. Switch to a milder Lewis acid (e.g., from AlCl₃ to FeCl₃ or ZnCl₂) or use a solid acid catalyst like an acidic clay.
Low Conversion of Diphenylamine	1. Insufficient catalyst activity. 2. Reaction temperature is too low. 3. Presence of moisture deactivating the catalyst.	1. Use a fresh, anhydrous Lewis acid catalyst. 2. Gradually increase the reaction temperature while monitoring for side-product formation. 3. Ensure all reagents and glassware are thoroughly dried before use.
Formation of Isomeric Products	1. Inherent ortho/para directing nature of the amino group. 2. Carbocation rearrangement of the alkylating agent.	1. Separation of isomers can be achieved by chromatography or crystallization. 2. To avoid rearrangements, use an alkylating agent that forms a stable carbocation or consider alternative synthetic routes.
Complex Product Mixture	1. Multiple side reactions occurring. 2. Dealkylation and realkylation reactions.	1. Optimize reaction conditions (temperature, catalyst, reaction time) to improve selectivity. 2. Consider a two-step process where a mono-alkylated product is isolated and then subjected to a second alkylation under controlled conditions if a di-alkylated product is desired.

Data Presentation

Table 1: Influence of Catalyst and Alkylating Agent on Product Distribution in Diphenylamine Alkylation

Catalyst	Alkylating Agent	Diphenylamine:Alkene Molar Ratio	Temperature (°C)	Product Distribution	Reference
Acidified Clay (FILTROL 20X)	Diisobutylene	1:1.97	130	79% mono-t-octyl DPA, 17% di-t-octyl DPA	[8][9]
AlCl₃	Nonene	1:2.7	145-150	~15% mono-nonyl DPA, ~80% di-nonyl DPA, ~2% unreacted DPA	[10]
AlCl₃	Diisobutylene	1:3	120	>83% di-octyl DPA, <8% mono-octyl DPA, <0.5% unreacted DPA	[10]

Note: The data presented is extracted from patent literature and may represent optimized conditions for specific outcomes (e.g., maximizing di-alkylation). Experimental conditions should be carefully optimized for desired product distribution.

Experimental Protocols

General Protocol for Friedel-Crafts Alkylation of Diphenylamine with an Olefin

This protocol is a generalized procedure based on examples from the literature and should be adapted and optimized for specific substrates and desired outcomes.

1. Materials:

• Diphenylamine (DPA)

• Alkylating agent (e.g., diisobutylene, nonene)

• Lewis acid catalyst (e.g., anhydrous AlCl₃, FeCl₃) or acidic clay catalyst

• Anhydrous solvent (e.g., dichloromethane, nitrobenzene, or solvent-free)

• Inert gas (e.g., nitrogen or argon)

• Quenching solution (e.g., ice-water, dilute HCl)

• Extraction solvent (e.g., ethyl acetate, diethyl ether)

• Drying agent (e.g., anhydrous MgSO₄, Na₂SO₄)

2. Procedure:

• Set up a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a condenser with a drying tube, a dropping funnel, and an inlet for inert gas.

• Charge the flask with diphenylamine and the anhydrous solvent (if used).

• Flush the system with an inert gas.

• Cool the mixture to the desired reaction temperature (e.g., 0-10 °C for highly reactive systems, or heat to a higher temperature for less reactive ones).

• Slowly add the Lewis acid catalyst portion-wise to the stirred solution.

• Add the alkylating agent dropwise from the dropping funnel over a period of time to control the reaction rate and temperature.

• After the addition is complete, allow the reaction to stir at the set temperature for the desired duration. Monitor the reaction progress by TLC or GC.

• Upon completion, quench the reaction by slowly pouring the reaction mixture into a beaker of crushed ice and water (or dilute acid).

• Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent.

• Wash the organic layer sequentially with water, a saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over an anhydrous drying agent, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography, distillation, or recrystallization to isolate the desired alkylated diphenylamine.

Visualizations

Caption: Reaction pathway illustrating the formation of mono- and polyalkylated products.

Caption: A logical workflow for troubleshooting high levels of polyalkylation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. US5734084A - Synthesis of alkylated aromatic amines - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. community.wvu.edu [community.wvu.edu]
• 8. Selective Alkylation Method for Producing p, p'-Di-alkylated Diphenylamine Antioxidants - Eureka | Patsnap [eureka.patsnap.com]
• 9. US9890346B2 - Selective alkylation method for producing p, p′-di-alkylated diphenylamine antioxidants - Google Patents [patents.google.com]
• 10. US3496230A - Process for mixture of mono- and dialkyl-diphenylamines - Google Patents [patents.google.com]

Technical Support Center: Enhancing the Thermal Stability of 4-(2-Octylamino)diphenylamine in Polyolefins

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-(2-Octylamino)diphenylamine (ODPA) as a thermal stabilizer in polyolefins such as polyethylene (B3416737) (PE) and polypropylene (B1209903) (PP).

Frequently Asked Questions (FAQs)

Q1: What is 4-(2-Octylamino)diphenylamine (ODPA) and what is its primary function in polyolefins?

A1: 4-(2-Octylamino)diphenylamine, also known as octylated diphenylamine (B1679370), is an aminic antioxidant. Its primary function in polyolefins is to act as a primary antioxidant, also known as a radical scavenger. During high-temperature processing or long-term heat exposure, it protects the polymer from thermal-oxidative degradation. This degradation can lead to a loss of mechanical properties, discoloration, and brittleness. ODPA works by donating a hydrogen atom to terminate the free radicals that propagate the degradation chain reaction.

Q2: What are the typical loading levels of ODPA in polyolefins?

A2: The optimal loading level of ODPA depends on the specific polyolefin, the processing conditions, and the end-use application's performance requirements. Generally, aminic antioxidants are used in concentrations ranging from 0.1% to 0.5% by weight. It is crucial to conduct a ladder study to determine the most effective and economical concentration for your specific system.

Q3: Can ODPA be used in combination with other antioxidants?

A3: Yes, and it is highly recommended. ODPA, as a primary antioxidant, is often used in synergistic combination with secondary antioxidants, such as phosphites or thioesters.[1][2] Secondary antioxidants function by decomposing hydroperoxides, which are unstable byproducts of the initial oxidation process, into non-radical, stable products. This synergistic approach provides a more comprehensive stabilization package, protecting the polymer during both high-temperature melt processing and its service life.

Q4: What are the main advantages of using ODPA compared to other antioxidants?

A4: Diphenylamine-based antioxidants like ODPA are known for their high thermal stability and effectiveness at elevated temperatures. The octyl group in ODPA enhances its compatibility with the polyolefin matrix, which can reduce issues like migration and blooming.

Q5: Are there any discoloration concerns when using ODPA?

A5: Aminic antioxidants can sometimes lead to color formation in the polymer, especially upon interaction with other additives or environmental factors. The extent of discoloration can be influenced by the processing temperature, the presence of other additives like pigments, and exposure to NOx gases (gas fading). It is advisable to evaluate the color stability of the final compound under end-use conditions.

Troubleshooting Guide

Issue 1: Poor Thermal Stability Despite the Addition of ODPA

Symptoms:

• Significant change in Melt Flow Index (MFI) after processing.

• Low Oxidative Induction Time (OIT) values.

• Brittle final product.

Possible Causes & Solutions:

Possible Cause	Recommended Action
Inadequate Dispersion	Ensure thorough mixing of ODPA with the polyolefin powder or pellets before and during melt processing. Consider using a masterbatch for more uniform distribution. Optimize screw design and mixing parameters on your extruder.
Insufficient Loading Level	The concentration of ODPA may be too low for the processing conditions or the inherent instability of the polyolefin grade. Conduct a ladder study to determine the optimal loading level.
Thermal Degradation of ODPA	While ODPA has good thermal stability, excessively high processing temperatures can lead to its degradation. Review your processing temperature profile and consider if it can be lowered without compromising melt quality.
Absence of a Synergistic Antioxidant	ODPA works best as part of a stabilization package. Introduce a secondary antioxidant (e.g., a phosphite (B83602) like Tris(2,4-di-tert-butylphenyl)phosphite or a thioester like Distearyl thiodipropionate) to work in synergy with ODPA.[1]
Interaction with Other Additives	Some fillers or pigments can interact with antioxidants, reducing their effectiveness. For instance, some carbon blacks can adsorb antioxidants, while certain pigments might catalyze degradation.[3] Review your formulation and consider pre-treating fillers or selecting alternative additives.

Issue 2: Discoloration or "Gas Fading" of the Final Product

Symptoms:

• Yellowing or browning of the polyolefin part after processing or during storage.

• Color change upon exposure to combustion gases (e.g., from gas-fired heaters).

Possible Causes & Solutions:

Possible Cause	Recommended Action
Oxidation of the Amine Group	The antioxidant mechanism of diphenylamines involves the formation of colored transformation products.
High Processing Temperatures	Excessive heat can accelerate the formation of colored species. Optimize your processing temperature to the lowest possible value that still ensures good melt homogeneity.
Interaction with Other Additives	Certain additives can exacerbate discoloration. Evaluate the color contribution of each component in your formulation.
Gas Fading	The reaction of the antioxidant with nitrogen oxides (NOx) in the atmosphere can cause yellowing. If gas fading is a concern, consider using a combination of antioxidants that includes a more gas-fade resistant hindered phenolic antioxidant.

Issue 3: Surface Blooming or Migration of ODPA

Symptoms:

• A hazy, waxy, or crystalline layer on the surface of the molded part, which can feel greasy to the touch.[4]

Possible Causes & Solutions:

Possible Cause	Recommended Action
Exceeding Solubility Limit	The concentration of ODPA is higher than its solubility in the polyolefin at room temperature.[4] Reduce the loading level of ODPA.
Incompatibility with the Polymer Matrix	The octyl group in ODPA improves compatibility, but at very high concentrations, it may still migrate. Ensure the chosen polyolefin grade is compatible with ODPA.
Low Molecular Weight of ODPA	Lower molecular weight additives tend to migrate more readily. While ODPA is not a particularly small molecule, consider this if the issue persists at low concentrations.
Processing and Cooling Conditions	Rapid cooling can sometimes trap additives at the surface. Experiment with cooling rates to see if this mitigates the issue.

Quantitative Data

The following tables provide illustrative data on the performance of aminic antioxidants in polyolefins. The actual performance of 4-(2-Octylamino)diphenylamine should be determined experimentally in your specific formulation.

Table 1: Illustrative Oxidative Induction Time (OIT) Data for Polyethylene

Formulation	OIT at 200°C (minutes)
PE (unstabilized)	< 1
PE + 0.2% Hindered Phenolic AO	25
PE + 0.2% Aminic AO (e.g., ODPA type)	45
PE + 0.1% Aminic AO + 0.1% Phosphite AO	> 60

Note: OIT values are highly dependent on the test temperature and the specific grade of polyethylene.

Table 2: Illustrative Melt Flow Index (MFI) Data for Polypropylene After Multiple Extrusions

Formulation	MFI (g/10 min) after 1st Pass	MFI (g/10 min) after 5th Pass	% Change in MFI
PP (unstabilized)	4.0	15.0	+275%
PP + 0.2% Hindered Phenolic AO	4.1	6.5	+58%
PP + 0.2% Aminic AO (e.g., ODPA type)	4.0	5.2	+30%
PP + 0.1% Aminic AO + 0.1% Phosphite AO	4.0	4.5	+12.5%

Note: MFI is measured at 230°C with a 2.16 kg load. An increase in MFI indicates polymer chain scission (degradation).[5][6][7]

Experimental Protocols

Protocol 1: Melt Compounding of ODPA into Polyolefins

Objective: To achieve a homogeneous dispersion of ODPA in the polyolefin matrix.

Apparatus:

• Twin-screw extruder

• Gravimetric or volumetric feeders

• Strand pelletizer

• Drying oven

Procedure:

• Dry the polyolefin resin to the manufacturer's recommended moisture content.

• Pre-blend the polyolefin powder/pellets with the desired concentration of ODPA powder and any other additives (e.g., secondary antioxidant) in a bag or a tumble blender.

• Set the temperature profile of the twin-screw extruder. A typical profile for polyethylene would be 160-180°C, and for polypropylene, 180-220°C.

• Feed the pre-blended material into the extruder at a constant rate.

• The molten polymer strand exiting the die is cooled in a water bath and then fed into the pelletizer.

• Collect the compounded pellets and dry them thoroughly before subsequent analysis or molding.

Protocol 2: Determination of Oxidative Induction Time (OIT) by DSC

Objective: To assess the thermal stability of the stabilized polyolefin. This protocol is based on ASTM D3895.[8]

Apparatus:

• Differential Scanning Calorimeter (DSC)

• Aluminum sample pans

• Gas supply (high purity nitrogen and oxygen)

Procedure:

• Weigh 5-10 mg of the compounded polyolefin pellet or a sample cut from a molded part into an open aluminum DSC pan.

• Place the pan in the DSC cell.

• Heat the sample to the desired isothermal test temperature (e.g., 200°C for PE, 190°C for PP) under a nitrogen atmosphere at a heating rate of 20°C/min.

• Once the isothermal temperature is reached and the heat flow signal has stabilized, switch the purge gas from nitrogen to oxygen at the same flow rate.

• Continue to hold the sample at the isothermal temperature until the exothermic oxidation peak is observed.

• The OIT is the time elapsed from the introduction of oxygen to the onset of the exothermic peak.[9][10][11]

Protocol 3: Determination of ODPA Concentration by HPLC

Objective: To quantify the amount of ODPA present in the polyolefin.

Apparatus:

• High-Performance Liquid Chromatograph (HPLC) with a UV detector

• Reverse-phase C18 column

• Soxhlet extraction apparatus or microwave-assisted extraction system

• Analytical balance, volumetric flasks, and pipettes

Procedure:

• Extraction:

  • Accurately weigh a known amount of the compounded polyolefin.

  • Extract the ODPA from the polymer using a suitable solvent (e.g., dichloromethane (B109758) or a mixture of cyclohexane (B81311) and isopropanol) via Soxhlet extraction for several hours.

  • After extraction, evaporate the solvent and re-dissolve the residue in a known volume of the mobile phase.

• HPLC Analysis:

  • Prepare a series of standard solutions of ODPA of known concentrations.

  • Inject the standards into the HPLC to create a calibration curve.

  • Inject the extracted sample solution into the HPLC.

  • Detect the ODPA using the UV detector at its maximum absorbance wavelength.

  • Quantify the concentration of ODPA in the sample by comparing its peak area to the calibration curve.

Visualizations

Caption: Experimental workflow for evaluating ODPA in polyolefins.

Caption: Antioxidant mechanism of ODPA as a radical scavenger.

Caption: Troubleshooting logic for poor thermal stability.

References

• 1. Antioxidant synergism between synthesised alkylated diphenylamine and dilauryl thiodipropionate in polyolefin base fluid: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. specialchem.com [specialchem.com]
• 5. bitmesra.ac.in [bitmesra.ac.in]
• 6. specialchem.com [specialchem.com]
• 7. Melt Flow Index of Polypropylene Manufacturer [prestogroup.com]
• 8. researchgate.net [researchgate.net]
• 9. repository.up.ac.za [repository.up.ac.za]
• 10. hitachi-hightech.com [hitachi-hightech.com]
• 11. setaramsolutions.com [setaramsolutions.com]

Overcoming challenges in the purification of synthesized 4-(2-Octylamino)diphenylamine

Welcome to the technical support center for the synthesis and purification of 4-(2-Octylamino)diphenylamine. This guide is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of this and structurally similar diarylamines.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 4-(2-Octylamino)diphenylamine, presented in a question-and-answer format.

Problem	Potential Cause	Recommended Solution
Low Yield After Column Chromatography	The compound is highly retained on the silica (B1680970) gel due to the basicity of the amine.	Add a small amount of a volatile base, such as triethylamine (B128534) (0.1-1%), to the mobile phase to neutralize the acidic sites on the silica gel, which can improve elution and reduce tailing.[1]
The polarity of the eluent is too low.	Gradually increase the polarity of the mobile phase. A gradient elution from a non-polar solvent like hexane (B92381) to a more polar solvent like ethyl acetate (B1210297) is often effective.[2]
Product is a Persistent Yellow or Brown Oil/Solid	The product may be oxidized. Aromatic amines can be sensitive to air and light.	Work under an inert atmosphere (nitrogen or argon) when possible. Use solvents that have been degassed. Storing the purified product under an inert atmosphere and in the dark is also recommended.
Residual palladium catalyst from the synthesis (e.g., Buchwald-Hartwig amination) may be present.	During the work-up, wash the organic layer with an aqueous solution of a sulfur-containing compound like sodium thiosulfate (B1220275) or use a scavenger resin designed to remove palladium.
"Oiling Out" During Recrystallization	The solute is precipitating from the solution at a temperature above its melting point.	Use a larger volume of solvent to ensure the compound remains in solution until the temperature is below its melting point. Allow the solution to cool slowly to room temperature before further cooling in an ice bath. Using a solvent pair (a "good" solvent and a "poor" solvent) can also be effective.[3]
Multiple Spots on TLC Close to the Product Spot	Presence of structurally similar impurities, such as isomers or starting materials.	Optimize the mobile phase for Thin Layer Chromatography (TLC) to achieve better separation. Try different solvent systems. A two-dimensional TLC may help to resolve the spots. For column chromatography, a shallower solvent gradient and a longer column can improve separation.
Incomplete reaction leading to the presence of starting materials.	Ensure the synthesis reaction has gone to completion by monitoring with TLC or another analytical technique before starting the purification.
Product Crystallizes with Impurities	The chosen recrystallization solvent is not ideal, dissolving both the product and the impurity.	Screen a variety of solvents or solvent mixtures to find one that dissolves the product well at high temperatures but poorly at low temperatures, while the impurity remains soluble at low temperatures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 4-(2-Octylamino)diphenylamine?

A1: Common impurities depend on the synthetic route. If synthesized via a Buchwald-Hartwig amination of diphenylamine (B1679370) and a 2-octyl halide/tosylate, potential impurities include unreacted starting materials, diarylated diphenylamine, and byproducts from beta-hydride elimination. If a reductive amination route is used with a p-phenylenediamine (B122844) derivative and 2-octanone, impurities could include the corresponding imine intermediate and over-alkylated products.[4]

Q2: What is a good starting point for a mobile phase in flash column chromatography on silica gel?

A2: For a non-polar compound like 4-(2-Octylamino)diphenylamine, a good starting point for the mobile phase is a mixture of a non-polar solvent and a moderately polar solvent. A common and effective system is a gradient of ethyl acetate in hexanes. You can start with a low percentage of ethyl acetate (e.g., 2-5%) and gradually increase the concentration. The addition of a small amount of triethylamine (~0.1-1%) to the mobile phase can prevent streaking and improve the peak shape of the amine.[1]

Q3: What are suitable solvents for the recrystallization of 4-(2-Octylamino)diphenylamine?

A3: Given the long alkyl chain, the molecule will have significant non-polar character. Good single solvents to try for recrystallization would be those in which the compound is soluble when hot but sparingly soluble when cold, such as heptane, hexane, or isopropanol. Solvent pairs, like ethanol/water or dichloromethane (B109758)/hexane, can also be effective.[3][5] A small-scale solvent screen is always recommended.

Q4: My purified product is still colored. How can I decolorize it?

A4: If the color is due to minor, highly colored impurities, you can try treating a solution of your compound with activated charcoal. Dissolve the product in a suitable solvent, add a small amount of activated charcoal, heat briefly, and then filter the hot solution through a pad of celite to remove the charcoal before crystallization. Be aware that this can sometimes lead to a loss of product due to adsorption on the charcoal.

Q5: How can I monitor the purity of my fractions during column chromatography?

A5: Thin-layer chromatography (TLC) is the most common method. Spot a small amount of each collected fraction onto a TLC plate and elute with the same or a slightly more polar solvent system than the one you are using for the column. Visualize the spots under a UV lamp or by using a staining agent. Combine the fractions that contain only the pure product.

Experimental Protocols

Protocol 1: Flash Column Chromatography

This protocol provides a general procedure for the purification of 4-(2-Octylamino)diphenylamine using flash column chromatography on silica gel.

• Preparation of the Column:

  • Select an appropriately sized column for the amount of crude product.

  • Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 98:2 hexanes:ethyl acetate with 0.1% triethylamine).

  • Pack the column with the slurry, ensuring there are no air bubbles or cracks in the stationary phase.

• Sample Loading:

  • Dissolve the crude 4-(2-Octylamino)diphenylamine in a minimal amount of a suitable solvent (e.g., dichloromethane or the initial mobile phase).

  • Adsorb the dissolved sample onto a small amount of silica gel by evaporating the solvent.

  • Carefully add the dried, adsorbed sample to the top of the packed column.

• Elution and Fraction Collection:

  • Begin eluting the column with the initial mobile phase.

  • Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate).

  • Collect fractions and monitor their composition by TLC.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified 4-(2-Octylamino)diphenylamine.

Protocol 2: Recrystallization

This protocol outlines a general procedure for the purification of 4-(2-Octylamino)diphenylamine by recrystallization.

• Solvent Selection:

  • In a small test tube, dissolve a small amount of the crude product in a few drops of a potential solvent at room temperature and then with heating. A good solvent will dissolve the compound when hot but not at room temperature.

• Dissolution:

  • Place the crude product in an Erlenmeyer flask.

  • Add a minimal amount of the chosen hot solvent and heat the mixture with stirring until the compound is completely dissolved.

• Decolorization (Optional):

  • If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

  • Filter the hot solution through a fluted filter paper or a pad of celite to remove the charcoal.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the crystals under vacuum to remove any residual solvent.

Visualizations

References

• 1. biotage.com [biotage.com]
• 2. kinglab.chemistry.wfu.edu [kinglab.chemistry.wfu.edu]
• 3. researchgate.net [researchgate.net]
• 4. A study of impurities in intermediates and 3,4-methylenedioxymethamphetamine (MDMA) samples produced via reductive amination routes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Mitigating Photodegradation of Aminic Antioxidants in Polymer Films

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on mitigating the photodegradation of aminic antioxidants in polymer films. Below, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your experiments.

Troubleshooting Guide

This section addresses common issues encountered during the preparation, handling, and analysis of polymer films containing aminic antioxidants.

Issue	Potential Cause(s)	Recommended Solutions
Inconsistent or non-reproducible results in photodegradation studies.	- Variable Light Exposure: Samples receiving inconsistent light intensity or duration.[1] - Inconsistent Sample Preparation: Variations in film thickness, antioxidant concentration, or dispersion. - Fluctuations in Environmental Conditions: Changes in temperature or humidity during the experiment.	- Standardize Light Source: Use a calibrated light source with consistent output and ensure all samples are equidistant from the source. - Control Sample Preparation: Precisely control film thickness and ensure uniform dispersion of the antioxidant. Use a consistent solvent and drying procedure. - Maintain Stable Environment: Conduct experiments in a controlled environment with stable temperature and humidity.
Rapid degradation of the polymer film despite the presence of an aminic antioxidant.	- Incompatible Antioxidant: The chosen aminic antioxidant may not be effective for the specific polymer or under the experimental conditions. - Low Antioxidant Concentration: The concentration of the antioxidant may be too low to provide adequate protection. - Antioxidant "Blooming": The antioxidant may have migrated to the surface of the polymer film, leaving the bulk of the material unprotected.	- Select Appropriate Antioxidant: Aromatic amines are generally more active than hindered phenols.[1] Consider the polymer type and the expected degradation mechanism when selecting an antioxidant. - Optimize Concentration: Increase the antioxidant concentration in increments to find the optimal level for protection. - Address Blooming: Consider using a higher molecular weight antioxidant to reduce migration. Analyze the film surface using techniques like FTIR to confirm blooming.
Discoloration or yellowing of the polymer film.	- Antioxidant Degradation Products: The degradation products of the aminic antioxidant itself may be colored. - Polymer Degradation: The polymer itself is degrading, leading to the formation of chromophores.	- Analyze Degradation Products: Use techniques like UV-Vis spectroscopy to identify the chemical species causing discoloration. - Synergistic Stabilization: Consider using a combination of stabilizers, such as a UV absorber along with the aminic antioxidant, to reduce overall degradation.
Baseline drift or noise in Differential Scanning Calorimetry (DSC) analysis for Oxidative Induction Time (OIT).	- Improper Sample Preparation: Inconsistent sample mass or poor thermal contact with the DSC pan.[2] - Instrument Contamination: Residue in the DSC cell from previous experiments. - Gas Flow Instability: Fluctuations in the nitrogen or oxygen purge gas flow rate.	- Standardize Sample Preparation: Use a consistent sample mass (typically 5-10 mg) and ensure the sample is flat at the bottom of the pan.[3] - Clean DSC Cell: Perform a "burn-out" cleaning cycle on the DSC cell as per the manufacturer's instructions. - Check Gas Flow: Ensure a stable and correct flow rate for both nitrogen and oxygen purges.
Appearance of unexpected peaks in analytical chromatograms (e.g., HPLC, GC).	- Formation of Degradation Products: New peaks may represent byproducts from the photodegradation of the polymer or the antioxidant. - Solvent Impurities: Impurities in the solvents used for extraction or analysis.	- Conduct Control Experiments: Analyze control samples (polymer without antioxidant and antioxidant alone) under the same conditions to identify the source of the peaks. - Use High-Purity Solvents: Employ high-purity, HPLC or GC-grade solvents for all analyses.

Frequently Asked Questions (FAQs)

Q1: What are aminic antioxidants and how do they protect polymers from photodegradation?

A1: Aminic antioxidants are organic compounds containing an amine functional group that protect polymers from degradation caused by light and oxygen. They function primarily as radical scavengers. During photodegradation, UV radiation creates free radicals within the polymer matrix. Aminic antioxidants donate a hydrogen atom to these highly reactive radicals, neutralizing them and preventing them from causing further degradation of the polymer chains.[1][4]

Q2: What is the difference between primary and secondary aminic antioxidants?

A2: Secondary aromatic amines are a major class of primary antioxidants that act as hydrogen donors to scavenge free radicals.[1]

Q3: What are Hindered Amine Light Stabilizers (HALS) and how do they differ from other aminic antioxidants?

A3: Hindered Amine Light Stabilizers (HALS) are a specific class of aminic antioxidants that are highly efficient at protecting polymers from photodegradation. Unlike traditional aminic antioxidants that are consumed in the process, HALS are regenerative. They are converted to stable nitroxyl (B88944) radicals that can trap polymer radicals. These can then react further to regenerate the nitroxyl radicals, allowing a single HALS molecule to neutralize multiple free radicals in a process known as the Denisov Cycle.

Q4: How do I choose the right aminic antioxidant for my polymer film?

A4: The choice of aminic antioxidant depends on several factors, including the type of polymer, the processing conditions, the expected environmental exposure (wavelength and intensity of light), and the required service life of the product. It is often necessary to experimentally screen several antioxidants to find the most effective one for a specific application.

Q5: What is the Oxidative Induction Time (OIT) and how is it used to evaluate antioxidant effectiveness?

A5: The Oxidative Induction Time (OIT) is a measure of the thermal stability of a material against oxidation. It is determined using Differential Scanning Calorimetry (DSC). A sample is heated to a specific temperature in an inert atmosphere (nitrogen), after which the atmosphere is switched to oxygen. The OIT is the time until the onset of the exothermic oxidation of the material. A longer OIT indicates greater resistance to oxidation and, therefore, a more effective antioxidant system.

Quantitative Data on Antioxidant Performance

The following table summarizes the Oxidative Induction Time (OIT) for high-density polyethylene (B3416737) (HDPE) with different aminic antioxidants.

Antioxidant Type	Polymer Matrix	Antioxidant Concentration (wt%)	OIT (minutes) at 200°C	Reference
None	HDPE	0	~3-5	[5]
Hindered Amine Light Stabilizer (HALS)	HDPE	0.1	> 600 (HP-OIT at 150°C)	[6]
Aromatic Amine	HDPE	0.5	Significantly increased (specific values vary by type)	[1]
Vitamin E (a natural antioxidant)	HDPE	0.1	Superior to Irganox 1010 at the same dosage	[7]

Experimental Protocols

Protocol 1: Determination of Oxidative Induction Time (OIT)

Objective: To assess the effectiveness of an aminic antioxidant in preventing the thermo-oxidative degradation of a polymer film using Differential Scanning Calorimetry (DSC).

Materials:

• Polymer film sample with and without aminic antioxidant (5-10 mg)

• Differential Scanning Calorimeter (DSC)

• Aluminum DSC pans (open)

• Nitrogen and Oxygen gas cylinders with regulators

Procedure:

• Sample Preparation: Cut a small, flat section of the polymer film (5-10 mg) and place it in an open aluminum DSC pan. Ensure the sample lies flat at the bottom of the pan for good thermal contact.

• Instrument Setup:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Purge the DSC cell with nitrogen at a flow rate of 50 mL/min for at least 5 minutes to create an inert atmosphere.

• Heating Phase:

  • Heat the sample from ambient temperature to the isothermal test temperature (e.g., 200°C for polyethylene) at a heating rate of 20°C/min under the nitrogen atmosphere.

• Isothermal and Oxidation Phase:

  • Once the isothermal temperature is reached and the heat flow signal has stabilized, switch the purge gas from nitrogen to oxygen at the same flow rate (50 mL/min).

  • Start recording the time at the moment of the gas switch.

  • Continue to hold the sample at the isothermal temperature until the exothermic oxidation peak is observed in the DSC thermogram.

• Data Analysis:

  • The OIT is determined as the time from the switch to oxygen to the onset of the exothermic oxidation peak. The onset is typically calculated by the intersection of the baseline with the tangent of the exothermic peak.

  • Compare the OIT values of the polymer with and without the aminic antioxidant. A longer OIT indicates a higher level of stabilization.

Visualizations

Photodegradation and Mitigation Pathway

Experimental Workflow for OIT Measurement

HALS (Denisov) Cycle for Polymer Stabilization

References

• 1. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 2. Common challenges and troubleshooting techniques in DSC measurement [redthermo.com]
• 3. Photodegradation and photostabilization of polymers, especially polystyrene: review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. antiox.org [antiox.org]
• 5. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 6. abg-geosynthetics.com [abg-geosynthetics.com]
• 7. Impact of Natural and Synthetic Antioxidants on the Stability of High-Density Polyethylene - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: HPLC Analysis of Low Concentration 4-(2-Octylamino)diphenylamine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving baseline noise issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of low concentrations of 4-(2-Octylamino)diphenylamine.

Troubleshooting Guides

High baseline noise can significantly impact the sensitivity and accuracy of your analysis, making it difficult to detect and quantify low-concentration analytes. This guide provides a systematic approach to identifying and resolving the root cause of baseline noise.

Initial Checks & Observations

Before diving into extensive troubleshooting, it's crucial to characterize the noise.

• Q1: What does the baseline noise look like? Is it random or periodic?

  • Random Noise: Appears as erratic, non-reproducible fluctuations in the baseline. It is often associated with the detector, contaminated mobile phase, or a dirty flow cell.

  • Periodic Noise: Exhibits a regular, repeating pattern. This type of noise is typically linked to the pump or other mechanical components of the HPLC system that have a cyclical operation.[1]

• Q2: Has the system been properly equilibrated?

  • Ensure the column has been thoroughly flushed with the mobile phase to remove any storage solvents or contaminants from previous analyses. Inadequate equilibration can lead to a drifting or noisy baseline.

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting baseline noise in your HPLC system.

Caption: A step-by-step workflow for diagnosing and resolving HPLC baseline noise.

Frequently Asked Questions (FAQs)

Mobile Phase

• Q3: Can the choice of organic solvent affect baseline noise?

  • Yes. Acetonitrile (B52724) generally has a lower UV cutoff and lower viscosity compared to methanol (B129727), which can result in a more stable baseline, especially at lower wavelengths.[2][3][4][5][6] When mixing with water, methanol releases heat which can aid in degassing, while acetonitrile absorbs heat, potentially leading to bubble formation and noise if not properly equilibrated.[3]

• Q4: How important is mobile phase pH when analyzing aromatic amines?

  • The pH of the mobile phase is critical as it influences the ionization state of the analyte.[7] For an amine like 4-(2-Octylamino)diphenylamine, a mobile phase pH below its pKa will result in the protonated, charged form, which can affect retention time and peak shape. Inconsistent pH can lead to baseline drift and poor reproducibility.

• Q5: What is the purpose of degassing the mobile phase?

  • Dissolved gases in the mobile phase can form bubbles as the pressure changes throughout the HPLC system, particularly in the detector flow cell.[8] These bubbles can cause significant baseline noise and spikes.[8]

Column

• Q6: Which column is better for analyzing 4-(2-Octylamino)diphenylamine: C18 or Phenyl-Hexyl?

  • Both C18 and Phenyl-Hexyl columns can be used for the analysis of hydrophobic aromatic compounds. A C18 column provides strong hydrophobic retention. A Phenyl-Hexyl column, in addition to hydrophobic interactions, can offer alternative selectivity through π-π interactions with the aromatic rings of the analyte.[9][10][11][12] The choice depends on the specific separation requirements and the presence of any interfering compounds. A Phenyl-Hexyl column may provide better resolution for aromatic compounds.[7][9]

• Q7: Can a contaminated column cause baseline noise?

  • Yes, a contaminated column can leach strongly retained compounds from previous injections, leading to a noisy or drifting baseline.[13] It is good practice to use a guard column and to flush the column with a strong solvent regularly.

Detector

• Q8: How do I choose the optimal detector settings for low-concentration analysis?

  • For UV detectors, select a wavelength where the analyte has maximum absorbance to improve the signal-to-noise ratio. For fluorescent compounds, a fluorescence detector can offer significantly higher sensitivity and selectivity compared to a UV detector.[14] Optimizing the data acquisition rate is also important; a rate that is too high can increase noise, while a rate that is too low can lead to poor peak definition.[8]

• Q9: Could the detector lamp be the source of the noise?

  • An aging detector lamp can lose intensity, leading to increased baseline noise.[8] Most HPLC systems have diagnostics to check the lamp's energy output.

Sample & Carryover

• Q10: How can I minimize carryover for a hydrophobic compound like 4-(2-Octylamino)diphenylamine?

  • Carryover, where a portion of the analyte from a previous injection appears in a subsequent run, can be a problem for hydrophobic compounds. To minimize carryover, ensure the injector and sample loop are thoroughly washed with a strong solvent between injections. The wash solvent should be strong enough to dissolve the analyte completely. Using a needle wash function on the autosampler is also recommended.

Data Presentation

The following tables provide a summary of expected performance and troubleshooting parameters.

Table 1: HPLC Method Parameters for Diphenylamine (B1679370) Derivatives

Parameter	Recommended Setting	Rationale
Column	C18 or Phenyl-Hexyl (e.g., 4.6 x 150 mm, 5 µm)	Good retention for hydrophobic compounds. Phenyl-Hexyl offers alternative selectivity for aromatics.[7][9][10][11][12]
Mobile Phase	Acetonitrile/Water with 0.1% Formic Acid (gradient)	Acetonitrile provides a stable baseline. Formic acid improves peak shape for amines.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30-40 °C	Improves peak shape and reduces viscosity.
Injection Vol.	10-20 µL	A balance between sensitivity and potential for band broadening.
UV Wavelength	~254 nm or ~280 nm	Based on the UV absorbance maxima of diphenylamine derivatives.
Fluorescence	Excitation: ~280 nm, Emission: ~340 nm	Offers higher sensitivity for fluorescent compounds.[14]

Table 2: Troubleshooting Baseline Noise - Cause and Effect

Symptom	Potential Cause	Recommended Action	Expected Outcome
Random, high-frequency noise	Contaminated mobile phase	Prepare fresh mobile phase with HPLC-grade solvents and degas thoroughly.	Reduction in baseline noise.
Dirty detector flow cell	Flush the flow cell with a strong, appropriate solvent (e.g., isopropanol).	Smoother baseline.
Aging detector lamp	Check lamp energy and replace if necessary.	Lower baseline noise and increased sensitivity.
Periodic, regular noise (pulsations)	Pump issues (e.g., worn seals, check valves)	Perform pump maintenance, including seal and check valve replacement.	Elimination of baseline pulsations.
Air bubbles in the pump	Purge the pump thoroughly.	Stable baseline without pulsations.
Drifting baseline	Inadequate column equilibration	Equilibrate the column for a longer period.	Stable, flat baseline.
Temperature fluctuations	Use a column oven and ensure stable lab temperature.	Consistent baseline throughout the run.
Mobile phase composition changing	Ensure proper mixing of mobile phase components.	Level baseline.

Experimental Protocols

Protocol 1: HPLC-UV Analysis of 4-(2-Octylamino)diphenylamine

• Preparation of Mobile Phase:

  • Mobile Phase A: 0.1% (v/v) formic acid in HPLC-grade water.

  • Mobile Phase B: 0.1% (v/v) formic acid in HPLC-grade acetonitrile.

  • Filter both mobile phases through a 0.45 µm membrane filter and degas for at least 15 minutes using an ultrasonic bath or an inline degasser.

• Standard Solution Preparation:

  • Prepare a stock solution of 4-(2-Octylamino)diphenylamine in acetonitrile at a concentration of 1 mg/mL.

  • Perform serial dilutions with the mobile phase (at initial gradient conditions) to prepare working standards at the desired low concentrations (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

• Sample Preparation:

  • Dissolve the sample in a suitable solvent, ensuring the final concentration of the analyte is within the calibration range.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase Gradient:

    • 0-2 min: 70% A, 30% B

    • 2-15 min: Linear gradient to 10% A, 90% B

    • 15-18 min: Hold at 10% A, 90% B

    • 18.1-25 min: Return to 70% A, 30% B (equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Injection Volume: 20 µL.

  • UV Detection: 254 nm.

• Data Analysis:

  • Identify the peak for 4-(2-Octylamino)diphenylamine based on the retention time of the standard.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Quantify the analyte in the sample using the calibration curve.

References

• 1. support.waters.com [support.waters.com]
• 2. Switching the Mobile Phase from Acetonitrile to Methanol : Shimadzu (Europe) [shimadzu.eu]
• 3. chromtech.com [chromtech.com]
• 4. pharmagrowthhub.com [pharmagrowthhub.com]
• 5. Differences Between Using Acetonitrile and Methanol for Reverse Phase Chromatography : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. Acetonitrile vs Methanol in Reverse Phase Chromatography [masontechnology.ie]
• 7. Comparison of reversed-phase, hydrophilic interaction, and porous graphitic carbon chromatography columns for an untargeted toxicometabolomics study in pooled human liver microsomes, rat urine, and rat plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]
• 12. lcms.cz [lcms.cz]
• 13. mastelf.com [mastelf.com]
• 14. Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification - PubMed [pubmed.ncbi.nlm.nih.gov]

Stabilizing 4-(2-Octylamino)diphenylamine against premature degradation

Welcome to the technical support center for 4-(2-Octylamino)diphenylamine. This resource is designed for researchers, scientists, and drug development professionals to address common issues related to the stability and premature degradation of this compound. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to assist in your experiments.

Troubleshooting Guide: Premature Degradation

Issue: You are observing a change in the physical appearance of your 4-(2-Octylamino)diphenylamine sample, such as color change (e.g., yellowing, browning), or a decrease in purity over a shorter-than-expected timeframe.

Potential Cause	Troubleshooting Steps
Oxidation	1. Inert Atmosphere: Store and handle the compound under an inert atmosphere (e.g., nitrogen or argon). 2. Degas Solvents: Use solvents that have been thoroughly degassed to remove dissolved oxygen. 3. Antioxidant Addition: Consider the addition of a suitable antioxidant to your formulation. A combination of antioxidants may be more effective.[1]
Light Exposure	1. Amber Vials: Store the compound in amber glass vials or containers that block UV and visible light. 2. Minimize Exposure: During experiments, minimize the exposure of the compound to direct light. 3. Photostability Studies: If the compound is intended for a light-exposed application, conduct formal photostability studies.
Thermal Stress	1. Controlled Temperature: Store the compound at the recommended temperature (-20°C for long-term storage). Avoid repeated freeze-thaw cycles. 2. Monitor Experimental Temperature: Ensure that the temperature during your experiments does not exceed the known stability limits of the compound.
Incompatible Excipients or Formulation Components	1. Compatibility Studies: Perform compatibility studies with all excipients and formulation components. 2. pH Control: If in solution, ensure the pH is within a stable range for the compound. Aromatic amines can be sensitive to acidic or basic conditions.
Presence of Metal Ions	1. Chelating Agents: If metal ion contamination is suspected, consider the use of a chelating agent (e.g., EDTA) in your formulation. 2. High-Purity Reagents: Use high-purity solvents and reagents to minimize metal ion contamination.

Frequently Asked Questions (FAQs)

Q1: What are the common signs of 4-(2-Octylamino)diphenylamine degradation?

A1: The most common sign of degradation is a visible color change, often to yellow or brown.[1] Other indicators include a decrease in the purity of the compound as determined by analytical techniques such as HPLC, and the appearance of new peaks in the chromatogram corresponding to degradation products.

Q2: What is the primary degradation pathway for 4-(2-Octylamino)diphenylamine?

A2: As an aromatic amine, 4-(2-Octylamino)diphenylamine is susceptible to oxidation. The secondary amine group is a primary site for oxidation, which can lead to the formation of colored quinone-imine type structures and other complex radical-mediated reaction products.[2][3]

Q3: How can I prevent the oxidation of 4-(2-Octylamino)diphenylamine during storage and in my experimental setup?

A3: To prevent oxidation, it is crucial to minimize exposure to oxygen. This can be achieved by storing the compound under an inert atmosphere like nitrogen or argon.[4] When preparing solutions, use degassed solvents. For formulated products, the inclusion of antioxidants can be beneficial.

Q4: What type of antioxidants are effective in stabilizing aromatic amines like 4-(2-Octylamino)diphenylamine?

A4: A combination of antioxidants is often more effective than a single one. A complex antioxidant system may include a deoxidant (oxygen scavenger), a free radical scavenger (like hindered phenols), a peroxide decomposer, and a light stabilizer.[1]

Q5: Is 4-(2-Octylamino)diphenylamine sensitive to light?

A5: Yes, many aromatic amines are sensitive to light, which can accelerate degradation. It is recommended to store the compound in light-protective containers, such as amber vials, and to avoid unnecessary exposure to light during handling and experiments.

Q6: What are the optimal storage conditions for 4-(2-Octylamino)diphenylamine?

A6: For long-term stability, it is recommended to store 4-(2-Octylamino)diphenylamine at -20°C in a tightly sealed container, preferably under an inert atmosphere.

Quantitative Data Summary

The following tables provide illustrative data on the stability of 4-(2-Octylamino)diphenylamine under various stress conditions. These are representative examples to guide experimental design.

Table 1: Thermal Stability of 4-(2-Octylamino)diphenylamine

Temperature	Time (days)	Purity (%)	Appearance
4°C	30	99.5	No change
25°C (Room Temp)	30	97.2	Slight yellowing
40°C	30	92.1	Noticeable yellowing
60°C	30	85.6	Brown discoloration

Table 2: Photostability of 4-(2-Octylamino)diphenylamine (in solution)

Light Condition	Exposure Time (hours)	Purity (%)	Appearance
Dark Control	24	99.8	No change
Ambient Light	24	98.1	Faint yellow tint
UV Light (254 nm)	24	90.3	Yellow-brown

Experimental Protocols

Protocol 1: Forced Degradation Study (Oxidative Stress)

This protocol outlines a method for inducing and analyzing the oxidative degradation of 4-(2-Octylamino)diphenylamine.

1. Materials:

• 4-(2-Octylamino)diphenylamine
• Hydrogen peroxide (30% solution)
• Methanol (B129727) (HPLC grade)
• Water (HPLC grade)
• Acetonitrile (HPLC grade)
• Trifluoroacetic acid (TFA)
• HPLC system with UV detector
• C18 HPLC column

2. Procedure:

• Prepare a stock solution of 4-(2-Octylamino)diphenylamine in methanol at a concentration of 1 mg/mL.
• To 1 mL of the stock solution, add 100 µL of 3% hydrogen peroxide.
• Incubate the solution at room temperature, protected from light, for 24 hours.
• At various time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.
• Quench the reaction by adding a small amount of sodium bisulfite solution.
• Dilute the sample with the mobile phase and inject it into the HPLC system.

3. HPLC Analysis:

• Mobile Phase A: 0.1% TFA in Water
• Mobile Phase B: 0.1% TFA in Acetonitrile
• Gradient: Start with 50% B, ramp to 95% B over 20 minutes, hold for 5 minutes, and then return to initial conditions.
• Flow Rate: 1.0 mL/min
• Detection Wavelength: 254 nm
• Column Temperature: 30°C

4. Data Analysis:

• Monitor the decrease in the peak area of the parent compound and the formation of new peaks corresponding to degradation products.
• Calculate the percentage of degradation over time.

Protocol 2: Stabilization with an Antioxidant Blend

This protocol describes a method to evaluate the effectiveness of an antioxidant blend in preventing the degradation of 4-(2-Octylamino)diphenylamine.

1. Materials:

• 4-(2-Octylamino)diphenylamine
• Antioxidant Blend (e.g., a mixture of a hindered phenol (B47542) like BHT and a phosphite (B83602) antioxidant)
• Solvent (appropriate for the intended application, e.g., ethanol)
• Forced degradation stressor (e.g., hydrogen peroxide as in Protocol 1 or a heat source)
• Analytical equipment (e.g., HPLC-UV or UV-Vis spectrophotometer)

2. Procedure:

• Prepare two sets of samples of 4-(2-Octylamino)diphenylamine in the chosen solvent at a concentration of 1 mg/mL.
• To one set of samples (the stabilized group), add the antioxidant blend at a predetermined concentration (e.g., 0.1% w/v).
• The other set of samples will serve as the unstabilized control.
• Expose both sets of samples to a stress condition (e.g., add hydrogen peroxide and incubate as described in Protocol 1, or place in an oven at a specific temperature).
• At regular intervals, take aliquots from both the stabilized and unstabilized samples.
• Analyze the samples using a suitable analytical method (e.g., HPLC) to determine the concentration of remaining 4-(2-Octylamino)diphenylamine.

3. Data Analysis:

• Compare the degradation rate of 4-(2-Octylamino)diphenylamine in the stabilized samples to that in the unstabilized control samples.
• Plot the concentration of the parent compound versus time for both sets of samples to visualize the stabilizing effect.

Visualizations

Caption: Oxidative degradation pathway of 4-(2-Octylamino)diphenylamine.

Caption: Workflow for evaluating stabilizer effectiveness.

Caption: Troubleshooting logic for premature degradation.

References

• 1. CN105037178B - Complex antioxidant composition for preventing aromatic amine from discoloring - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Adjusting pH to improve extraction efficiency of diphenylamine derivatives

Welcome to the technical support center for the analysis of diphenylamine (B1679370) and its derivatives. This resource provides in-depth guidance on improving extraction efficiency through pH adjustment, featuring troubleshooting advice and frequently asked questions to support your research and development endeavors.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of using pH adjustment to improve the extraction of diphenylamine derivatives?

A1: The principle lies in altering the charge state of the diphenylamine molecule. Diphenylamine and its derivatives are weak bases.[1] By adjusting the pH of the aqueous phase, we can control whether the molecule is in its neutral form or its protonated (charged) form. The neutral form is more soluble in organic solvents, while the charged (salt) form is more soluble in the aqueous phase. This difference in solubility is exploited in liquid-liquid extraction to separate the target compound from impurities.[2]

Q2: How do I determine the optimal pH for my extraction?

A2: The optimal pH is determined by the pKa of your specific diphenylamine derivative. The pKa of the conjugate acid of diphenylamine is approximately 0.79.[1]

• To extract the diphenylamine derivative from an aqueous solution into an organic solvent , you should adjust the pH of the aqueous solution to be at least 2 pH units above the pKa of the conjugate acid. This ensures the compound is in its neutral, organic-soluble form.

• To extract the diphenylamine derivative from an organic solution into an aqueous solution (back-extraction) , you should use an aqueous solution with a pH at least 2 pH units below the pKa of the conjugate acid. This protonates the amine, making it a charged salt that is soluble in the aqueous phase.

Q3: Which acids and bases are typically used for pH adjustment in these extractions?

A3: The choice of acid or base depends on the desired pH and the stability of your compound.

• For creating acidic conditions (to protonate the amine), dilute solutions of strong acids like hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) are commonly used.

• For creating basic (alkaline) conditions (to ensure the amine is neutral), dilute solutions of strong bases like sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH) are often employed. For some applications, a weaker base like sodium bicarbonate may be sufficient.

Q4: Can pH adjustment help in removing impurities?

A4: Yes, pH adjustment is a powerful tool for purification. If your sample contains acidic or neutral impurities, you can selectively extract your basic diphenylamine derivative. By adjusting the pH to be acidic, your basic compound will move to the aqueous phase, leaving neutral impurities in the organic phase. Acidic impurities would also remain in the organic phase in their neutral form at a low pH. Subsequent basification of the aqueous layer and re-extraction into an organic solvent will then isolate your purified diphenylamine derivative.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Recovery of Diphenylamine Derivative	1. Incorrect pH of the aqueous phase. 2. Insufficient mixing of the two phases. 3. Inappropriate organic solvent. 4. The compound is partially soluble in the aqueous phase even in its neutral form.	1. Verify the pH of the aqueous phase is at least 2 units above the pKa for extraction into the organic phase, or 2 units below for back-extraction. 2. Ensure thorough mixing by inverting the separatory funnel multiple times, but avoid vigorous shaking that can lead to emulsions. 3. Choose a solvent in which your compound is highly soluble and that is immiscible with water (e.g., dichloromethane (B109758), diethyl ether, ethyl acetate). 4. Perform multiple extractions with smaller volumes of the organic solvent. Adding a salt (salting out) to the aqueous phase can also decrease the solubility of the organic compound.
Emulsion Formation at the Interface	1. Vigorous shaking. 2. High concentration of the analyte or impurities. 3. Presence of surfactants or particulate matter.	1. Gently swirl or invert the separatory funnel instead of shaking vigorously. 2. Dilute the sample. 3. Add a small amount of brine (saturated NaCl solution) to the separatory funnel to increase the ionic strength of the aqueous phase and help break the emulsion. 4. Centrifugation can also be effective in breaking emulsions.
Precipitation of Compound at the Interface	1. The salt form of the diphenylamine derivative may not be fully soluble in the aqueous phase. 2. The neutral form may have limited solubility in the organic solvent.	1. Add more of the aqueous phase to dissolve the precipitate. 2. Add more of the organic solvent. If solubility is still an issue, consider a different solvent system.
Difficulty in Back-Extraction (from organic to aqueous)	1. Incomplete protonation of the amine. 2. The organic solvent has some miscibility with the acidic aqueous phase.	1. Ensure the pH of the aqueous acid solution is sufficiently low (at least 2 units below the pKa). 2. Use a more non-polar organic solvent. Perform multiple back-extractions with fresh aqueous acid.

Data on pH and Extraction Efficiency

The following table provides illustrative data on the effect of aqueous phase pH on the liquid-liquid extraction recovery of a typical diphenylamine derivative from an aqueous solution into an organic solvent (e.g., dichloromethane).

Aqueous Phase pH	State of the Amine	Expected Predominant Phase	Illustrative Recovery in Organic Phase (%)
1.0	Protonated (R₂NH₂⁺)	Aqueous	< 5%
3.0	Partially Protonated	Aqueous/Organic	30 - 50%
5.0	Mostly Neutral (R₂NH)	Organic	75 - 85%
7.0	Neutral (R₂NH)	Organic	> 95%
9.0	Neutral (R₂NH)	Organic	> 99%
11.0	Neutral (R₂NH)	Organic	> 99%

Note: This data is illustrative and the optimal pH and recovery rates will vary depending on the specific diphenylamine derivative, solvent system, and experimental conditions.

Experimental Protocols

Protocol 1: Extraction of a Diphenylamine Derivative from an Aqueous Solution

This protocol describes the extraction of a diphenylamine derivative from a neutral or acidic aqueous solution into an organic solvent.

• Sample Preparation: Start with the aqueous solution containing the diphenylamine derivative in a separatory funnel.

• pH Adjustment: Measure the pH of the aqueous solution. Adjust the pH to be ≥ 9.0 by adding a dilute solution of sodium hydroxide (e.g., 1 M NaOH) dropwise while swirling.

• Solvent Addition: Add an equal volume of a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate) to the separatory funnel.

• Extraction: Stopper the funnel and gently invert it several times, venting frequently to release any pressure buildup. Avoid vigorous shaking to prevent emulsion formation.

• Phase Separation: Place the separatory funnel in a ring stand and allow the layers to fully separate. The organic layer will be the bottom layer if using a chlorinated solvent like dichloromethane, and the top layer for less dense solvents like ethyl acetate.

• Collection: Carefully drain the organic layer into a clean flask.

• Repeat Extraction: For optimal recovery, repeat the extraction (steps 3-6) of the aqueous layer with a fresh portion of the organic solvent.

• Drying and Concentration: Combine the organic extracts and dry them over an anhydrous salt (e.g., anhydrous sodium sulfate). Filter or decant the dried solvent and evaporate it under reduced pressure to obtain the extracted diphenylamine derivative.

Protocol 2: Back-Extraction for Purification

This protocol is for purifying a diphenylamine derivative by moving it from an organic solution to an aqueous solution and then back into a fresh organic solvent.

• Initial State: The diphenylamine derivative is dissolved in an organic solvent in a separatory funnel.

• Acidic Wash (Forward Extraction):

  • Add an equal volume of a dilute acidic solution (e.g., 1 M HCl, pH ≈ 0-1) to the separatory funnel.

  • Gently mix the layers as described in Protocol 1. The protonated diphenylamine derivative will move into the aqueous layer.

  • Allow the layers to separate and drain the aqueous layer (which now contains the target compound) into a separate beaker. The organic layer containing neutral impurities can be discarded.

• Basification:

  • Transfer the acidic aqueous extract to a clean separatory funnel.

  • Slowly add a dilute basic solution (e.g., 1 M NaOH) to neutralize the acid and deprotonate the diphenylamine derivative, bringing the pH to ≥ 9.0.

• Re-extraction into Organic Solvent:

  • Add a fresh portion of an organic solvent to the separatory funnel.

  • Mix the layers to extract the now-neutral diphenylamine derivative back into the organic phase.

  • Allow the layers to separate and collect the organic layer.

• Final Processing: Dry the organic layer and evaporate the solvent as described in Protocol 1 to obtain the purified compound.

Visualized Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. utm.mx [utm.mx]

Technical Support Center: Quantitative Analysis of Technical Grade Octylated Diphenylamines

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantitative analysis of technical grade octylated diphenylamines.

Frequently Asked Questions (FAQs)

Q1: What are technical grade octylated diphenylamines and why are they challenging to analyze?

A1: Technical grade octylated diphenylamines are antioxidant additives used in various industrial applications, such as lubricants.[1] Unlike high-purity analytical standards, technical grade materials are complex mixtures. The manufacturing process, typically involving the alkylation of diphenylamine (B1679370), results in a product containing various isomers and related substances.[2]

Key components and potential impurities in technical grade octylated diphenylamines can include:

• Mono-octylated diphenylamine

• Di-octylated diphenylamine (often the major component)

• Tri-octylated diphenylamine

• Octylbutyldiphenylamine

• Unreacted diphenylamine

• Cleavage products of the alkylating agent (e.g., diisobutylene)

This inherent heterogeneity presents a significant analytical challenge, as these closely related compounds can co-elute or interfere with the quantification of the primary analyte, leading to calibration and accuracy issues.

Q2: My calibration curve for octylated diphenylamine is non-linear. What are the common causes?

A2: Non-linear calibration curves are a frequent issue in the analysis of complex mixtures like technical grade octylated diphenylamines. Several factors can contribute to this:

• Detector Saturation: At high concentrations, the detector response may no longer be proportional to the analyte concentration, leading to a plateauing of the curve. Diluting your standards and samples to fall within the linear dynamic range of the detector is the recommended solution.

• Matrix Effects: Components of the sample matrix can interfere with the ionization of the target analyte in mass spectrometry, or absorb at the same wavelength in UV detection, causing signal suppression or enhancement.[3]

• Presence of Isomers and Impurities: In technical grade samples, unresolved isomeric impurities under the main analyte peak can contribute to the signal, leading to a non-linear response, especially at higher concentrations where these impurities are more abundant.

• Analyte-Surface Interactions: Diphenylamines can exhibit secondary interactions with the stationary phase or active sites in the HPLC system, leading to peak tailing and non-linearity.

Q3: I'm observing significant peak tailing for my octylated diphenylamine peaks. How can I improve peak shape?

A3: Peak tailing is a common problem when analyzing amine-containing compounds like diphenylamines. It is often caused by strong interactions between the basic amine groups and acidic residual silanols on the silica-based stationary phase of the HPLC column.

Here are some strategies to mitigate peak tailing:

• Mobile Phase Modification: Adding a small amount of a basic modifier, such as triethylamine (B128534) (TEA), to the mobile phase can help to mask the active sites on the stationary phase and improve peak shape.

• Use of a Bidentate or End-capped Column: Modern HPLC columns with advanced end-capping or bidentate bonding technologies are designed to minimize exposed silanol (B1196071) groups and are often more suitable for the analysis of basic compounds.

• Adjusting Mobile Phase pH: The retention of ionizable compounds is influenced by the mobile phase pH.[4] Experimenting with the pH of the aqueous component of your mobile phase can help to improve peak symmetry.

• Lower Injection Volume/Concentration: Injecting a smaller volume or a more dilute sample can sometimes reduce peak tailing, as it minimizes overloading of the column.

Q4: My retention times are shifting between injections. What should I investigate?

A4: Retention time instability can be caused by a variety of factors in your HPLC system. Here's a systematic approach to troubleshooting:

• Check for Leaks: Inspect all fittings and connections for any signs of leaks, as this can cause fluctuations in system pressure and flow rate.

• Ensure Proper Mobile Phase Degassing: Dissolved gases in the mobile phase can form bubbles in the pump, leading to inconsistent flow rates. Ensure your mobile phase is adequately degassed.

• Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting your analytical run. Inconsistent equilibration can lead to drifting retention times.

• Pump Performance: A faulty pump or worn-out seals can cause pressure fluctuations and, consequently, retention time variability.

• Mobile Phase Composition: If you are mixing solvents online, ensure the solvent proportioning valve is functioning correctly.

Troubleshooting Guides

Guide 1: Inaccurate Quantification and Poor Recovery

This guide provides a step-by-step approach to diagnosing and resolving issues related to inaccurate quantitative results and low analyte recovery.

Troubleshooting Workflow for Inaccurate Quantification

Caption: A logical workflow for troubleshooting inaccurate quantitative results.

Quantitative Data Summary

The following table presents an example of a calibration curve for the quantitative analysis of a di-octylated diphenylamine standard using HPLC-UV.

Concentration (µg/mL)	Peak Area (mAU*s)
1.0	15,234
5.0	76,170
10.0	151,980
25.0	379,500
50.0	758,900
100.0	1,515,000

Note: This is illustrative data. Actual values will vary depending on the specific instrument and method conditions. A linear regression of this data should yield a correlation coefficient (R²) of >0.995 for a reliable calibration.

Experimental Protocols

Protocol 1: Quantitative Analysis of Octylated Diphenylamines by HPLC-PDA

This protocol is adapted from a method for the analysis of antioxidants in synthetic lubricants and is suitable for the quantitative determination of octylated diphenylamines.[1]

1. Sample Preparation:

• Accurately weigh approximately 100 mg of the technical grade octylated diphenylamine sample into a 10 mL volumetric flask.

• Dissolve the sample in isopropanol (B130326) and bring to volume.

• Filter the solution through a 0.45 µm PTFE syringe filter prior to injection.

2. HPLC-PDA Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size) is recommended.

• Mobile Phase A: Water

• Mobile Phase B: Methanol/Acetonitrile (50:50, v/v)

• Gradient:

  • 0-0.5 min: 80% A, 20% B

  • 0.5-3.0 min: Linear gradient to 100% B

  • 3.0-5.0 min: Hold at 100% B

  • 5.0-5.1 min: Return to initial conditions (80% A, 20% B)

  • 5.1-6.0 min: Equilibrate at initial conditions

• Flow Rate: 0.6 mL/min

• Injection Volume: 2 µL

• Column Temperature: 40 °C

• PDA Detection: Monitor at 254 nm and 280 nm.

3. Calibration:

• Prepare a series of calibration standards of a certified reference material of the specific octylated diphenylamine isomer of interest (e.g., di-octylated diphenylamine) in isopropanol.

• The concentration range should bracket the expected concentration in the samples.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

Experimental Workflow Diagram

References

• 1. waters.com [waters.com]
• 2. CN113045429A - Method for simultaneously preparing antioxidant of butyl octyl diphenylamine and dioctyl diphenylamine and obtained product - Google Patents [patents.google.com]
• 3. Chemical analysis of additives included in fully formulated oils using high‐performance liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Retention behaviour of analytes in reversed-phase high-performance liquid chromatography-A review - PubMed [pubmed.ncbi.nlm.nih.gov]

Sample preparation techniques for analyzing 4-(2-Octylamino)diphenylamine in complex matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the sample preparation and analysis of 4-(2-Octylamino)diphenylamine in complex matrices. The information is tailored for researchers, scientists, and professionals in drug development and related fields.

Troubleshooting Guides

This section addresses specific issues that may arise during the extraction and analysis of 4-(2-Octylamino)diphenylamine.

Low Analyte Recovery

Q1: We are experiencing low recovery of 4-(2-Octylamino)diphenylamine from our lubricant oil samples using Solid-Phase Extraction (SPE). What are the potential causes and solutions?

A1: Low recovery in SPE can stem from several factors related to the sorbent, solvents, and the analyte's chemical properties. 4-(2-Octylamino)diphenylamine is a lipophilic, basic compound, which will influence the choice of SPE methodology.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Incomplete Elution	The elution solvent may not be strong enough to desorb the analyte from the SPE sorbent. For a non-polar compound like 4-(2-Octylamino)diphenylamine on a C18 reversed-phase cartridge, a stronger, less polar solvent is needed. Solution: Increase the organic solvent percentage in the elution step. Consider using a solvent stronger than methanol (B129727), such as acetonitrile (B52724) or a mixture of methanol/acetonitrile. Adding a small percentage of a basic modifier like ammonium (B1175870) hydroxide (B78521) (e.g., 0.5-2%) to the elution solvent can improve the recovery of basic compounds by neutralizing any secondary ionic interactions with the sorbent.
Analyte Breakthrough during Loading	If the sample is loaded in a solvent that is too strong, the analyte may not be retained on the sorbent and will be lost in the loading effluent. Solution: Ensure the sample is diluted with a weaker solvent (e.g., water or a low percentage of organic solvent) before loading onto a reversed-phase SPE cartridge.
Irreversible Binding to Sorbent	Highly active sites on the sorbent can lead to irreversible binding of the analyte. Solution: Ensure proper conditioning and equilibration of the SPE cartridge. Consider using a polymeric SPE sorbent, which can offer higher and more reproducible recoveries for a broad range of compounds.
Insufficient Sample pH Adjustment	For basic compounds like 4-(2-Octylamino)diphenylamine, the sample pH should be adjusted to ensure the analyte is in a neutral state for optimal retention on a reversed-phase sorbent. Solution: Adjust the sample pH to be at least 2 units above the pKa of the amine group before loading.

Q2: Our Liquid-Liquid Extraction (LLE) is yielding poor and inconsistent recovery for 4-(2-Octylamino)diphenylamine from a polymer matrix. How can we improve this?

A2: Inconsistent LLE recovery is often due to issues with phase separation, solvent choice, and pH control.

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Poor Partitioning into Organic Phase	The chosen organic solvent may not have the optimal polarity to efficiently extract the analyte from the aqueous or initial solvent phase. Solution: Select a solvent that is immiscible with the sample solvent and in which 4-(2-Octylamino)diphenylamine has high solubility. Given its non-polar nature, solvents like hexane (B92381), ethyl acetate, or dichloromethane (B109758) are good candidates. Perform a series of extractions with fresh organic solvent (e.g., 3 x 10 mL) instead of a single large volume extraction to improve efficiency.
Emulsion Formation	Emulsions at the solvent interface can trap the analyte and prevent clean phase separation. Solution: To break emulsions, try adding salt (salting out), gently swirling or rocking the separation funnel instead of vigorous shaking, or centrifuging the sample if feasible.
Incorrect pH of Aqueous Phase	The pH of the aqueous phase dictates the ionization state of the analyte. For efficient extraction of a basic compound into an organic solvent, it should be in its neutral, uncharged form. Solution: Adjust the pH of the aqueous phase to be basic (at least 2 pH units above the pKa of the amine) to ensure the analyte is not protonated.

Matrix Effects in LC-MS/MS Analysis

Q3: We are observing significant ion suppression for 4-(2-Octylamino)diphenylamine when analyzing lubricant oil extracts via LC-MS/MS. How can we mitigate this?

A3: Matrix effects, particularly ion suppression, are common in complex matrices like lubricant oils due to the presence of co-eluting endogenous components.[1]

Strategies to Mitigate Matrix Effects:

Strategy	Implementation
Improve Sample Cleanup	The most effective way to reduce matrix effects is to remove interfering components before analysis. Solution: Optimize the SPE wash step by using the strongest possible organic solvent that does not elute the analyte. A systematic approach involves testing a series of wash solutions with increasing organic content to find the optimal balance.[2] Using a mixed-mode SPE sorbent with both reversed-phase and ion-exchange properties can provide superior cleanup for complex samples.[1]
Optimize Chromatographic Separation	Increasing the separation between the analyte and co-eluting matrix components can reduce ion suppression. Solution: Modify the LC gradient to be shallower, increase the run time, or use a column with a different selectivity (e.g., a pentafluorophenyl - PFP - column for aromatic amines).
Dilute the Sample	Diluting the final extract can reduce the concentration of interfering matrix components. Solution: While this may reduce matrix effects, it also lowers the analyte concentration, which could compromise sensitivity. This approach is only feasible if the initial analyte concentration is high enough.
Use a Stable Isotope-Labeled Internal Standard (SIL-IS)	A SIL-IS that co-elutes with the analyte will experience similar matrix effects, allowing for accurate correction during quantification. Solution: If a SIL-IS for 4-(2-Octylamino)diphenylamine is available, its use is highly recommended as it is the most reliable way to compensate for matrix effects.
Matrix-Matched Calibrants	Preparing calibration standards in a blank matrix extract that is free of the analyte can help to compensate for matrix effects. Solution: Obtain a representative blank matrix (e.g., the same type of lubricant oil without the antioxidant additive) and process it using the same sample preparation method. Use the resulting extract to prepare calibration standards.

Peak Shape Problems in GC-MS Analysis

Q4: We are observing significant peak tailing for 4-(2-Octylamino)diphenylamine during GC-MS analysis. What could be the cause and how can we fix it?

A4: Peak tailing for basic compounds like aromatic amines in GC is a common issue, often caused by interactions with active sites in the GC system.[3][4]

Potential Causes and Solutions for Peak Tailing:

Potential Cause	Troubleshooting Steps
Active Sites in the Injector Liner	Silanol groups on the surface of a standard glass liner can interact with the amine functionality of the analyte, causing peak tailing. Solution: Use a deactivated or ultra-inert injector liner. Regularly replace the liner, as its deactivation can degrade over time, especially with complex matrices.[5]
Column Contamination or Degradation	The accumulation of non-volatile matrix components at the head of the column can create active sites. Solution: Trim the first 10-20 cm from the front of the column. If tailing persists, the column may be irreversibly damaged and require replacement.[6]
Improper Column Installation	A poor column cut or incorrect installation depth in the injector or detector can create dead volume, leading to peak tailing. Solution: Ensure the column is cut cleanly and squarely. Re-install the column according to the manufacturer's instructions for your specific GC model.[5]
Analyte-Stationary Phase Interaction	The stationary phase of the column may have an inherent activity towards basic compounds. Solution: Use a column specifically designed for the analysis of basic compounds, which has a more inert stationary phase.

Frequently Asked Questions (FAQs)

Q5: What is the most suitable initial extraction technique for 4-(2-Octylamino)diphenylamine in a polymer matrix?

A5: For extracting additives like 4-(2-Octylamino)diphenylamine from a polymer, solvent extraction is a common first step.[7] The choice of solvent is critical and depends on the polymer type. A good starting point is to dissolve the polymer in a suitable solvent (e.g., dichloromethane or toluene (B28343) for many plastics) and then precipitate the polymer by adding a non-solvent (e.g., methanol). This will leave the additives, including 4-(2-Octylamino)diphenylamine, in the solution for further cleanup and analysis.

Q6: Can QuEChERS be used for the analysis of 4-(2-Octylamino)diphenylamine in food or environmental samples?

A6: Yes, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a viable option, particularly for food and environmental matrices. Given the non-polar nature of 4-(2-Octylamino)diphenylamine, a standard QuEChERS protocol with acetonitrile extraction followed by a dispersive SPE (d-SPE) cleanup step using C18 sorbent to remove non-polar interferences would be a suitable starting point. The d-SPE step may need to be optimized depending on the specific matrix.

Q7: How can I confirm that the observed signal suppression is due to matrix effects?

A7: A post-column infusion experiment is a qualitative method to identify regions of ion suppression in your chromatogram. This involves infusing a standard solution of 4-(2-Octylamino)diphenylamine at a constant rate into the mobile phase flow after the analytical column, while injecting a blank matrix extract. A stable baseline signal will be observed, and any dips in this baseline correspond to retention times where co-eluting matrix components are causing ion suppression.

Q8: What are the expected challenges when developing a quantitative method for 4-(2-Octylamino)diphenylamine in new engine oil?

A8: New engine oil is a complex matrix containing a variety of additives that can interfere with the analysis.[6] Key challenges include:

• Matrix Effects: High concentrations of other additives and the base oil can cause significant ion suppression in LC-MS/MS.

• Co-elution of Isomers: Commercial antioxidant packages may contain isomers of octylated diphenylamine (B1679370), which could co-elute and interfere with quantification if not chromatographically resolved.

• Lack of a True Blank Matrix: Finding an engine oil that does not contain any diphenylamine antioxidants to use as a blank for matrix-matched calibration can be difficult.

Quantitative Data Summary

The following tables summarize typical performance data for the analysis of octylated diphenylamine antioxidants in complex matrices. Note: Data for the specific isomer 4-(2-Octylamino)diphenylamine is limited; therefore, data for closely related octylated diphenylamine compounds are presented as a reference.

Table 1: Representative Recovery Data for Alkylated Diphenylamine Antioxidants

Technique	Matrix	Analyte	Average Recovery (%)	RSD (%)
SPE	Lubricant Oil	Octylated Diphenylamine	95	< 5
LLE	Polymer Extract	Aromatic Amines	85 - 105	< 10
QuEChERS	Food Simulant	Diphenylamine	92	7

Table 2: Representative Limits of Detection (LOD) and Quantification (LOQ)

Technique	Matrix	Analyte	LOD	LOQ
LC-MS/MS	Lubricant Oil	Octylated Diphenylamine	0.1 - 1 ng/mL	0.5 - 5 ng/mL
GC-MS	Polymer Extract	Diphenylamine	5 - 10 ng/g	15 - 30 ng/g

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 4-(2-Octylamino)diphenylamine from Lubricant Oil

This protocol is a general guideline for the extraction of octylated diphenylamine antioxidants from a lubricant oil matrix using a reversed-phase SPE cartridge.

1. Sample Pre-treatment:

• Accurately weigh 0.1 g of the oil sample into a 15 mL centrifuge tube.
• Add 10 mL of hexane and vortex for 1 minute to dissolve the oil.

2. SPE Cartridge Conditioning:

• Place a C18 SPE cartridge (e.g., 500 mg, 6 mL) on an SPE manifold.
• Condition the cartridge by passing 5 mL of methanol, followed by 5 mL of hexane. Do not allow the sorbent to go dry.

3. Sample Loading:

• Load the dissolved oil sample onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

4. Wash Step (Interference Elution):

• Wash the cartridge with 5 mL of hexane to remove the bulk of the oil matrix.
• Further wash with 5 mL of a 50:50 (v/v) mixture of hexane and acetonitrile to remove less non-polar interferences.

5. Analyte Elution:

• Elute the 4-(2-Octylamino)diphenylamine from the cartridge with 2 x 4 mL of methanol containing 1% ammonium hydroxide into a clean collection tube.

6. Evaporation and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
• Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: QuEChERS Extraction of 4-(2-Octylamino)diphenylamine from a Food Simulant

This protocol is adapted for the extraction of non-polar compounds from an aqueous or low-fat food matrix.

1. Sample Extraction:

• Place 10 mL of the liquid sample into a 50 mL centrifuge tube.
• Add 10 mL of acetonitrile.
• Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).
• Shake vigorously for 1 minute and centrifuge at >3000 g for 5 minutes.

2. Dispersive SPE (d-SPE) Cleanup:

• Transfer a 6 mL aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing 900 mg MgSO₄ and 150 mg C18 sorbent.
• Vortex for 30 seconds and centrifuge at >3000 g for 5 minutes.

3. Final Extract Preparation:

• Take an aliquot of the cleaned extract for direct analysis or for evaporation and reconstitution in a suitable solvent for the analytical instrument.

Visualizations

References

• 1. Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Testing Methods for Detecting Antioxidants in Lubricants - Strategic Reliability Solutions Ltd [strategicreliabilitysolutions.com]
• 4. researchgate.net [researchgate.net]
• 5. Chemical analysis of additives included in fully formulated oils using high‐performance liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. Machine Learning-Assisted Design of Molecular Structure of Diphenylamine Antioxidants - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting poor reproducibility in antioxidant performance testing

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals address issues of poor reproducibility in antioxidant performance testing.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

General Issues

Q1: My antioxidant assay results show high variability between replicates. What are the common causes?

High standard deviations in antioxidant assays can arise from several factors, including inconsistent sample preparation, reagent quality issues, and environmental variables.[1] Key areas to investigate include:

• Pipetting Errors: Ensure micropipettes are properly calibrated and that you are using fresh tips for each replicate to ensure accurate and reproducible volumes.[2]

• Incomplete Mixing: Thoroughly mix reagents and samples after each addition, either by gentle vortexing or pipetting.[2]

• Temperature Fluctuations: Perform assays at a constant, controlled room temperature as reaction kinetics are sensitive to temperature changes.[1]

• Light Sensitivity of Reagents: Reagents like DPPH are light-sensitive. Prepare these solutions fresh daily and store them protected from light, for instance, in an amber bottle or a container wrapped in aluminum foil.[3]

• Instrument Inconsistencies: Regularly calibrate spectrophotometers or plate readers and ensure proper blanking before taking measurements.[1]

DPPH Assay-Specific Issues

Q2: My DPPH assay is showing inconsistent results or lower-than-expected activity. What should I check?

Beyond the general issues, DPPH assays have specific sensitivities:

• Reaction Time: The reaction between DPPH and some antioxidants, particularly those with complex structures, can be slow. A fixed, short incubation time may not be sufficient to reach the reaction's endpoint, leading to an underestimation of antioxidant capacity. Consider performing a kinetic study by taking readings at multiple time points (e.g., 30, 60, or even 180 minutes) to determine the optimal incubation time.[4]

• Solvent Choice: The solvent used to dissolve the sample and the DPPH reagent can significantly impact the results. The polarity of the solvent can affect the reactivity of both the antioxidant and the DPPH radical.[5] Ensure consistency in the solvent system used for all samples and standards.

• Sample Concentration: Very high sample concentrations can lead to inaccurate results by scavenging the DPPH radical almost instantaneously. It is advisable to test a range of dilutions to find a concentration that falls within the linear range of the assay.[6]

• pH of the Medium: The DPPH assay's stability is influenced by pH. The optimal stability is generally observed between pH 4 and 8. Acidic conditions can lead to false-positive results due to the instability of the DPPH radical itself.[7]

ABTS Assay-Specific Issues

Q3: I'm observing poor reproducibility in my ABTS assay. What are the likely causes?

Key factors affecting ABTS assay reproducibility include:

• ABTS•+ Generation: The generation of the ABTS radical cation (ABTS•+) by reacting ABTS with an oxidizing agent like potassium persulfate is a slow process. A consistent incubation period of 12-16 hours in the dark is crucial for the complete formation and stability of the radical.[8]

• Initial Absorbance of ABTS•+ Solution: Before starting the assay, it is critical to dilute the ABTS•+ stock solution to a standardized absorbance of 0.700 ± 0.02 at 734 nm. This ensures a consistent starting concentration of the radical for all experiments.[8][9]

• Reaction Kinetics: Similar to the DPPH assay, different antioxidants react with ABTS•+ at different rates. For slow-reacting compounds like certain peptides or complex polyphenols, a standard 6-minute incubation may be insufficient. A kinetic analysis is recommended to determine the time required to reach a stable endpoint.[4][10]

• pH Sensitivity: The antioxidant activity of some compounds, particularly peptides and amino acids, can be highly dependent on the pH of the reaction mixture. Maintaining a consistent and appropriate buffer system is essential for reproducible results.[10]

ORAC Assay-Specific Issues

Q4: My ORAC assay results are inconsistent. What troubleshooting steps should I take?

For the ORAC assay, consider the following:

• Temperature Control: The generation of peroxyl radicals from AAPH is temperature-dependent. Small temperature variations across the microplate wells can decrease the reproducibility of the assay. Ensure the plate reader's incubation chamber is equilibrated to 37°C before starting.[11]

• Reagent Preparation: Prepare the fluorescein (B123965) probe and AAPH (free radical initiator) solutions fresh before each experiment. Do not store diluted solutions.[12]

• Kinetic Readings: The ORAC assay is a kinetic assay. Ensure that you are taking readings at regular intervals over a sufficient period (e.g., 60-90 minutes) to accurately determine the area under the curve (AUC).[13]

• Sample Dilution: Blood plasma or serum samples should be diluted (e.g., 100-fold or more) with the assay buffer before performing the assay to avoid interference.[12]

Cellular Antioxidant Assay (CAA)-Specific Issues

Q5: I'm having trouble with my Cellular Antioxidant Assay (CAA), what are some common pitfalls?

The complexity of a cell-based assay introduces additional variables:

• High Background Fluorescence: This can be caused by autofluorescence from media components like phenol (B47542) red or serum. Using serum-free and phenol red-free media or PBS for the assay can mitigate this. High concentrations of the DCFH-DA probe can also contribute to background fluorescence.[14]

• Cell Density: The number of cells seeded per well can affect the fluorescence measurements. It is important to ensure a consistent cell seeding density and allow cells to reach a specific confluency (e.g., 90-100%) before starting the assay.[15]

• Standardization of Washes: The number of washes with PBS or other buffers between treatment steps can influence the dose-response curves. It is crucial to standardize the washing protocol.[15]

• Cytotoxicity: The assay cannot distinguish between an antioxidant effect and a cytotoxic effect of the test compound. It is essential to perform a parallel cytotoxicity assay (e.g., MTT assay) to confirm that the observed effects are not due to cell death.[15]

Data Presentation

Table 1: Impact of Solvent on DPPH Radical Scavenging Activity

Antioxidant	Solvent for DPPH	Relative DPPH Reactivity	Reference
TBHQ	Methanol (B129727)	High	[5]
TBHQ	Isooctane	Low	[5]
BHT	Methanol	Low	[5]
BHT	Isooctane	High	[5]
α-tocopherol	Methanol	Moderate	[5]
α-tocopherol	Isooctane	High	[5]
Gallate Series	Methanol	High	[5]
Gallate Series	Isooctane	Low	[5]

Table 2: Effect of pH on ABTS and DPPH Radical Stability

Radical	pH Range	Stability	Consequence of Instability	Reference
ABTS•+	1 - 8	Stable	-	[7]
DPPH•	< 4	Unstable	False positive results	[7]
DPPH•	4 - 8	Stable	Optimal range for assay	[7]

Mandatory Visualizations

Caption: A logical flowchart for troubleshooting inconsistent assay results.

Caption: Standardized ABTS assay experimental workflow.

Caption: Mechanism of the CAA assay.

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Reagent Preparation:

  • DPPH Stock Solution (e.g., 0.1 mM): Dissolve the required amount of DPPH in methanol or ethanol (B145695). This solution should be freshly prepared and kept in the dark.[16]

  • Test Samples and Standard: Prepare a series of dilutions of the test samples and a positive control (e.g., ascorbic acid or Trolox) in the same solvent used for the DPPH solution.[16]

• Assay Procedure:

  • In a microplate well or cuvette, add a specific volume of the sample or standard dilution.

  • Add an equal volume of the DPPH working solution to initiate the reaction. A blank containing only the solvent and DPPH solution should also be prepared.[16]

  • Mix thoroughly.

• Incubation:

  • Incubate the mixture in the dark at room temperature for a predetermined time (e.g., 30 minutes).[16]

• Measurement:

  • Measure the absorbance at 517 nm using a spectrophotometer.[16]

• Calculation:

  • Calculate the percentage of radical scavenging activity (% RSA) using the formula: % RSA = [ (Abs_control - Abs_sample) / Abs_control ] * 100 where Abs_control is the absorbance of the blank and Abs_sample is the absorbance of the test sample.[17]

  • Determine the IC50 value (the concentration of the sample that scavenges 50% of the DPPH radicals) by plotting % RSA against the sample concentrations.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.[9]

  • Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.[9]

  • Trolox Stock Solution (1 mM): Dissolve 2.5 mg of Trolox in 10 mL of ethanol. Prepare fresh working standards by diluting the stock solution.[9]

• Generation of ABTS•+ Radical Cation:

  • Mix equal volumes of the 7 mM ABTS stock solution and the 2.45 mM potassium persulfate solution.

  • Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[9]

• Preparation of ABTS•+ Working Solution:

  • Before the assay, dilute the aged ABTS•+ solution with a suitable solvent (e.g., ethanol or phosphate-buffered saline, pH 7.4) to obtain an absorbance of 0.700 ± 0.020 at 734 nm.[9]

• Assay Procedure:

  • Add a small volume (e.g., 20 µL) of the sample or standard to a microplate well.

  • Add a larger volume (e.g., 180 µL) of the diluted ABTS•+ solution to each well.[3]

• Incubation:

  • Incubate the plate at room temperature for a specified time (e.g., 6 minutes).[3]

• Measurement:

  • Measure the absorbance at 734 nm.[3]

• Calculation:

  • Calculate the percentage of inhibition similar to the DPPH assay.

  • Plot a standard curve of % inhibition versus Trolox concentration.

  • Determine the Trolox Equivalent Antioxidant Capacity (TEAC) value of the sample from the standard curve.[9]

ORAC (Oxygen Radical Absorbance Capacity) Assay

• Reagent Preparation:

  • Fluorescein Solution: Prepare a working solution of fluorescein in a suitable buffer (e.g., 75 mM phosphate (B84403) buffer, pH 7.4).[13]

  • AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) Solution: Freshly prepare a solution of AAPH in the same buffer.[13]

  • Trolox Standards: Prepare a series of dilutions of Trolox in the buffer to be used as the standard.[13]

• Assay Procedure:

  • In a 96-well black microplate, add 150 µL of the fluorescein working solution to each well.[12]

  • Add 25 µL of the sample, standard, or blank (buffer) to the respective wells.[12]

  • Incubate the plate at 37°C for 30 minutes.[12]

  • Initiate the reaction by adding 25 µL of the AAPH solution to each well.[12]

• Measurement:

  • Immediately begin kinetic fluorescence readings at 37°C (Excitation: ~485 nm, Emission: ~520-538 nm).[4][12]

  • Take readings every 1-2 minutes for 60-90 minutes.[13]

• Calculation:

  • Calculate the Area Under the Curve (AUC) for each well using the formula: AUC = 1 + (RFU₁/RFU₀) + (RFU₂/RFU₀) + ... where RFU is the relative fluorescence unit at different time points.[13]

  • Calculate the Net AUC by subtracting the blank's AUC from the sample's or standard's AUC.

  • Plot the Net AUC of the standards versus their concentrations to create a standard curve.

  • Determine the ORAC value of the samples, expressed as Trolox Equivalents (TE), from the standard curve.

Cellular Antioxidant Assay (CAA)

• Cell Culture:

  • Seed cells (e.g., HepG2) in a 96-well black microplate and culture until they reach 90-100% confluency.[18]

• Pre-incubation:

  • Remove the growth medium and wash the cells with PBS.

  • Add the DCFH-DA probe and the test compounds or a standard (e.g., Quercetin) to the cells.

  • Incubate for 1 hour at 37°C.[18]

• Washing:

  • Remove the treatment solution and wash the cells with PBS to remove any extracellular compounds.[18]

• Radical Initiation:

  • Add the ABAP (or AAPH) solution to the cells to induce oxidative stress.[18]

• Fluorescence Measurement:

  • Immediately measure the fluorescence kinetically for 1 hour at 37°C (Excitation: ~485 nm, Emission: ~538 nm).[18]

• Data Analysis:

  • Calculate the area under the curve (AUC).

  • Determine the CAA value using the formula: CAA Unit = 100 - (AUC_sample / AUC_control) * 100[19]

  • Results can be expressed as quercetin (B1663063) equivalents (QE).[19]

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Evaluation of solvent effects on the DPPH reactivity for determining the antioxidant activity in oil matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 12. kamiyabiomedical.com [kamiyabiomedical.com]
• 13. scribd.com [scribd.com]
• 14. benchchem.com [benchchem.com]
• 15. mdpi.com [mdpi.com]
• 16. acmeresearchlabs.in [acmeresearchlabs.in]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 4-(2-Octylamino)diphenylamine Degradation Products by Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing mass spectrometry to identify degradation products of 4-(2-Octylamino)diphenylamine.

Frequently Asked Questions (FAQs)

Q1: What are the likely degradation pathways for 4-(2-Octylamino)diphenylamine?

A1: While specific degradation pathways for 4-(2-Octylamino)diphenylamine require experimental validation, potential degradation routes for secondary amines and diphenylamine (B1679370) structures include oxidation, N-dealkylation, and aromatic hydroxylation. Oxidation can occur at the secondary amine, forming N-oxides or further degradation products. N-dealkylation would result in the loss of the octyl group. Aromatic hydroxylation can introduce hydroxyl groups onto the phenyl rings.

Q2: What are the expected m/z values for the parent ion and its potential degradation products?

A2: The expected monoisotopic mass of the protonated parent molecule [M+H]⁺ of 4-(2-Octylamino)diphenylamine (C₂₀H₂₈N₂) is approximately 297.23 m/z. Expected degradation products could include the N-dealkylated product (diphenylamine) with an expected [M+H]⁺ of approximately 170.09 m/z, and hydroxylated products with an [M+H]⁺ of approximately 313.22 m/z. The exact m/z values for other potential degradation products would depend on the specific chemical transformation.

Q3: Which ionization technique is most suitable for analyzing 4-(2-Octylamino)diphenylamine and its degradation products?

A3: Electrospray ionization (ESI) is a commonly used and effective ionization technique for molecules of this type, as it is a soft ionization method that typically produces intact protonated molecules [M+H]⁺, which is crucial for identifying the parent compound and its degradation products.[1] Atmospheric pressure chemical ionization (APCI) could also be considered, particularly for less polar compounds.[1][2]

Q4: How can I confirm the structure of a suspected degradation product?

A4: Tandem mass spectrometry (MS/MS) is a powerful tool for structural elucidation.[1] By isolating the ion of interest and subjecting it to collision-induced dissociation (CID), you can generate a fragmentation pattern. This pattern, which is unique to the molecule's structure, can be interpreted to confirm the identity of the degradation product. For unambiguous confirmation, techniques like high-resolution mass spectrometry (HRMS) for accurate mass measurement and even isolation of the degradation product for NMR analysis may be necessary.[3][4][5]

Troubleshooting Guides

Issue 1: Poor or No Signal for the Parent Compound or Degradation Products

Possible Cause	Troubleshooting Step
Low Sample Concentration	Concentrate the sample and re-inject. Ensure the concentration is within the optimal range for your instrument.[2]
Inefficient Ionization	Optimize ion source parameters (e.g., spray voltage, capillary temperature).[2] Consider trying a different ionization technique (e.g., switch from ESI to APCI).[1][2]
Instrument Contamination	Clean the ion source, transfer optics, and mass analyzer according to the manufacturer's protocol. A dirty mass spectrometer is a common cause of low sensitivity.[6]
Incorrect Mobile Phase	Ensure the mobile phase is compatible with mass spectrometry (e.g., contains volatile buffers like formic acid or ammonium (B1175870) acetate). High concentrations of non-volatile salts can cause ion suppression.[6]
Leaks in the System	Check for leaks in the LC and MS systems, as this can lead to a loss of sensitivity.[7][8]

Issue 2: Inaccurate Mass Measurement

Possible Cause	Troubleshooting Step
Instrument Not Calibrated	Perform a mass calibration using the appropriate calibration standard for your instrument and mass range.[2]
Instrument Drift	Regular calibration is necessary to account for instrument drift. If significant time has passed since the last calibration, recalibrate.[2]
Interfering Ions	Check for co-eluting species that may be interfering with the mass measurement of your target analyte. Improve chromatographic separation if necessary.

Issue 3: Complex and Difficult-to-Interpret Mass Spectra

Possible Cause	Troubleshooting Step
In-source Fragmentation	Reduce the cone voltage or fragmentor voltage to minimize fragmentation within the ion source.
Multiple Co-eluting Compounds	Optimize the liquid chromatography method to improve the separation of the parent compound from its degradation products and matrix components.
Background Noise	Check for sources of contamination in the solvent, sample, or instrument. A high background can obscure low-abundance ions.[8]

Quantitative Data Summary

The following table summarizes the theoretical exact masses for 4-(2-Octylamino)diphenylamine and its hypothetical degradation products, which can be used as a reference during data analysis.

Compound	Chemical Formula	Monoisotopic Mass (Da)	[M+H]⁺ m/z
4-(2-Octylamino)diphenylamine	C₂₀H₂₈N₂	296.2252	297.2330
N-dealkylated Product (Diphenylamine)	C₁₂H₁₁N	169.0891	170.0969
Monohydroxylated Product	C₂₀H₂₈N₂O	312.2201	313.2279
N-Oxide Product	C₂₀H₂₈N₂O	312.2201	313.2279

Experimental Protocol: LC-MS/MS for Identification of Degradation Products

This protocol outlines a general procedure for the identification of degradation products of 4-(2-Octylamino)diphenylamine using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation:

• Prepare a stock solution of 4-(2-Octylamino)diphenylamine in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

• Subject the stock solution to forced degradation conditions (e.g., acid hydrolysis, base hydrolysis, oxidation, photolysis, and thermal stress) as per ICH guidelines.[9]

• Neutralize the acid and base-stressed samples before injection.

• Dilute the stressed samples to an appropriate concentration for LC-MS/MS analysis.

2. Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column is a good starting point for separating the parent compound and its degradation products.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would start with a high percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute compounds with increasing hydrophobicity.

• Flow Rate: 0.3-0.5 mL/min.

• Injection Volume: 5-10 µL.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Full scan MS from m/z 100-500 to identify the parent ion and potential degradation products.

• Tandem MS (MS/MS): Perform product ion scans on the m/z of the parent ion and any suspected degradation product ions to obtain fragmentation patterns for structural elucidation.

• Collision Energy: Optimize the collision energy to achieve an informative fragmentation spectrum.

4. Data Analysis:

• Process the LC-MS data to identify peaks corresponding to the parent compound and any new peaks that appear in the stressed samples.

• Compare the m/z values of the new peaks with the theoretical masses of potential degradation products.

• Analyze the MS/MS fragmentation patterns to propose structures for the degradation products.

Visualizations

Caption: Troubleshooting workflow for common mass spectrometry issues.

Caption: Potential degradation pathways for 4-(2-Octylamino)diphenylamine.

References

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. gmi-inc.com [gmi-inc.com]
• 3. UPLC-Q-TOF-MS/MS and NMR studies for the structural characterization of degradation impurities of rimegepant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of degradation products in Aripiprazole tablets by LC-QToF mass spectrometry | European Journal of Chemistry [eurjchem.com]
• 5. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 6. m.youtube.com [m.youtube.com]
• 7. gentechscientific.com [gentechscientific.com]
• 8. agilent.com [agilent.com]
• 9. Identification and Structural Characterization of Degradation Products of Linagliptin by Mass Spectrometry Techniques [mdpi.com]

Reference Data & Comparative Studies

A Comparative Analysis of 4-(2-Octylamino)diphenylamine and Other p-Phenylenediamine Antiozonants in Elastomer Protection

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 4-(2-Octylamino)diphenylamine against other common p-phenylenediamine (B122844) (PPD) antiozonants used in the rubber industry. The selection of an appropriate antiozonant is critical in developing durable and reliable rubber products, and this document aims to support this decision-making process with available experimental data and methodologies.

Introduction to p-Phenylenediamine Antiozonants

P-phenylenediamine (PPD) derivatives are the most effective and widely used class of antiozonants for protecting unsaturated elastomers, such as natural rubber (NR) and styrene-butadiene rubber (SBR), from degradation by ozone. Ozone, a highly reactive atmospheric gas, can cause catastrophic failure of rubber products through a process known as ozone cracking. PPD antiozonants function through a dual mechanism: they act as kinetic scavengers by reacting with ozone on the rubber surface at a much faster rate than the rubber polymer, and they form a protective film that acts as a physical barrier to further ozone attack.

This guide focuses on 4-(2-Octylamino)diphenylamine, also known as N-(sec-octyl)-N'-phenyl-p-phenylenediamine (OPPD), and compares its performance characteristics with other key PPDs, including:

• N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD): The most commonly used antiozonant due to its high activity and persistence.

• N-isopropyl-N'-phenyl-p-phenylenediamine (IPPD): A highly active antiozonant, particularly effective in providing resistance to short-term fatigue and high ozone concentrations.[1]

• N,N'-diphenyl-p-phenylenediamine (DPPD): A diaryl-substituted PPD with lower volatility and slower migration.

Performance Comparison

While direct, comprehensive comparative data for 4-(2-Octylamino)diphenylamine is limited in publicly available literature, its performance can be inferred from its structural similarity to other alkyl-aryl PPDs. The following table summarizes the typical performance characteristics of various PPD antiozonants based on available data and technical information.

Antiozonant	Chemical Structure	Ozone Resistance	Fatigue Life	Staining and Discoloration	Volatility	Key Characteristics
4-(2-Octylamino)diphenylamine (OPPD)	N-(sec-octyl)-N'-phenyl-p-phenylenediamine	Data not available in searched literature	Data not available in searched literature	Expected to be staining	Moderate	Belongs to the alkyl-aryl PPD class, suggesting a balance of activity and persistence.
6PPD	N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine	Excellent	Excellent	Severe staining	Low	Industry standard with high activity and persistence.[2] Forms a toxic quinone derivative (6PPD-Q) with significant environmental concerns.[3][4]
IPPD	N-isopropyl-N'-phenyl-p-phenylenediamine	Excellent (especially at high concentrations)	Very Good	Severe staining	High	High activity but more susceptible to oxidation and leaching, limiting long-term performance.[1]
DPPD	N,N'-diphenyl-p-phenylenediamine	Good	Good	Staining	Very Low	Slower migration provides longer-term protection. Higher melting point than 6PPD.[4]

Environmental and Toxicological Considerations

A significant factor in the selection of a PPD antiozonant is its environmental impact. The reaction of 6PPD with ozone produces a transformation product, 6PPD-quinone (6PPD-Q), which has been identified as acutely toxic to certain aquatic species, such as coho salmon.[3][4] This has prompted research into safer alternatives. While the toxicological profiles of other PPDs and their degradation products are less extensively studied, it is a critical consideration for modern material development.

Signaling Pathways and Experimental Workflows

To understand the protective mechanism of PPD antiozonants and the methods for their evaluation, the following diagrams illustrate the key processes.

Caption: Mechanism of p-Phenylenediamine (PPD) antiozonant protection in rubber.

Caption: General experimental workflows for evaluating antiozonant performance.

Experimental Protocols

Detailed and standardized experimental protocols are essential for the accurate comparison of antiozonant performance. The following outlines the methodologies for key experiments.

Ozone Resistance Testing

The evaluation of ozone resistance is typically conducted following the guidelines of ASTM D1149 - Standard Test Methods for Rubber Deterioration—Cracking in an Ozone Controlled Environment .

• Sample Preparation: Vulcanized rubber test specimens of a standard size and shape are prepared containing the antiozonants at specified concentrations (e.g., 2 parts per hundred rubber - phr).

• Static or Dynamic Strain: The specimens are placed under a specific static or dynamic tensile strain to simulate in-service conditions.

• Ozone Exposure: The strained specimens are placed in a controlled ozone chamber with a specified ozone concentration (e.g., 50 pphm), temperature (e.g., 40°C), and humidity.

• Evaluation: The specimens are periodically inspected for the appearance of cracks. The primary metric is the time to the first appearance of cracks. The severity of cracking can also be rated against a standard scale.

A more advanced method for evaluating the kinetic scavenging ability of antiozonants involves solution-based testing:

• Solution Preparation: A solution of the rubber polymer (e.g., natural rubber in tetrahydrofuran) is prepared. The antiozonant to be tested is added to this solution.[3]

• Ozonation: A controlled stream of ozone is passed through the solution.[3]

• Degradation Measurement: The degradation of the polymer is monitored over time by measuring the change in the solution's viscosity or by using Gel Permeation Chromatography (GPC) to track changes in the polymer's molecular weight distribution.[3]

• Performance Metric: The effectiveness of the antiozonant is determined by its ability to prevent the decrease in viscosity or molecular weight compared to a control sample without the antiozonant.[3]

Fatigue Life Testing

The resistance of a rubber compound to fatigue is often evaluated using ASTM D4482 - Standard Test Method for Rubber Property—Extension Cycling Fatigue .

• Specimen Preparation: Standard dumbbell-shaped test specimens are die-cut from vulcanized rubber sheets containing the different antiozonants.

• Cyclic Loading: The specimens are mounted in a fatigue testing machine and subjected to repeated cycles of tensile strain at a defined frequency and amplitude.

• Failure Determination: The test is continued until the specimen completely ruptures.

• Performance Metric: The fatigue life is recorded as the number of cycles to failure. A higher number of cycles indicates better fatigue resistance.

Conclusion

The selection of a p-phenylenediamine antiozonant requires a multi-faceted evaluation of its performance in ozone and fatigue resistance, as well as its physical properties like volatility and staining. While 6PPD has long been the industry benchmark for performance, significant environmental concerns regarding its toxic transformation products necessitate the exploration of alternatives. 4-(2-Octylamino)diphenylamine (OPPD), as an alkyl-aryl PPD, is structurally positioned to offer a balanced performance profile. However, a clear lack of publicly available, direct comparative data highlights the need for further research and standardized testing to fully characterize its efficacy and environmental impact relative to established and emerging antiozonants. Researchers and developers are encouraged to conduct comprehensive testing following standardized protocols to identify the most suitable antiozonant for their specific applications, with a strong emphasis on both performance and environmental safety.

References

• 1. harwick.com [harwick.com]
• 2. WESTCO™ 6PPD N-1,3-dimethylbutyl)-N-phenyl-p-phenylenediamine rubber antioxidant and antiozonant [wrchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Exploration of Green Alternatives to 6PPD (P-Phenylenediamine) Used as Antiozonant and Antioxidant in the Rubber Industry [scirp.org]

Comparative Analysis of Octylated and Nonylated Diphenylamine Antioxidants

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of octylated diphenylamine (B1679370) (ODPA) and nonylated diphenylamine (NDPA), two prominent high-temperature antioxidants used extensively in industrial lubricants, greases, and polymers. The comparison is supported by experimental data and detailed methodologies to assist in the selection and application of these critical additives.

Introduction and Mechanism of Action

Alkylated diphenylamines (ADPAs), including octylated and nonylated variants, are secondary aromatic amine antioxidants renowned for their efficacy at elevated temperatures.[1][2] Their primary function is to inhibit oxidation, a degradation process that leads to the formation of sludge, varnish, and acidic byproducts in organic materials, thereby extending their service life.[3]

The antioxidant mechanism of ADPAs involves scavenging harmful free radicals (R• and ROO•) that propagate the oxidation chain reaction. The secondary amine donates a hydrogen atom to these radicals, neutralizing them and forming a stable, resonance-stabilized aminyl radical. This process effectively terminates the degradation cycle.[4][5]

References

• 1. researchgate.net [researchgate.net]
• 2. minglanchem.com [minglanchem.com]
• 3. Dinonylated diphenylamine - DMR Group [dmrgroupltd.com]
• 4. Effect of Substituent Groups on the Antioxidant Performance of Diphenylamine Derivatives and Structural Optimization on the Basis of Theoretical Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Performance Showdown: 4-(2-Octylamino)diphenylamine vs. Irganox L57 in Lubricant Applications

A Comparative Guide for Researchers and Formulation Scientists

In the realm of lubricant additives, aminic antioxidants play a crucial role in extending the service life of lubricants by mitigating the detrimental effects of oxidation. This guide provides a detailed performance evaluation of two prominent aminic antioxidants: 4-(2-Octylamino)diphenylamine and the commercially available Irganox L57, an octylated/butylated diphenylamine. This comparison is intended to assist researchers, scientists, and drug development professionals in making informed decisions for their specific formulation needs.

Executive Summary

Both 4-(2-Octylamino)diphenylamine and Irganox L57 are effective aminic antioxidants that function by interrupting the radical chain reactions inherent in lubricant oxidation. While direct comparative data under identical test conditions is limited in publicly available literature, this guide synthesizes performance data from various studies to provide a comprehensive overview. Irganox L57 has demonstrated proven efficacy in controlling viscosity increase and deposit formation in standardized engine tests.[1] Alkylated diphenylamines, structurally similar to 4-(2-Octylamino)diphenylamine, have shown significant improvements in Oxidation Induction Time (OIT) in various base oils.

Chemical Structures and Properties

Feature	4-(2-Octylamino)diphenylamine	Irganox L57
Chemical Name	4-(2-Octylamino)diphenylamine	Octylated/Butylated Diphenylamine
CAS Number	15233-47-3	68411-46-1
Appearance	-	Clear, slightly viscous, yellow to reddish-brown liquid[2]
Nitrogen Content	-	4.5%[2]
Key Benefit	Aromatic amine antioxidant	Stabilizes lubricants for extended service life, effectively controls viscosity increase due to oxidation.[3][4]
Regulatory	-	Approved by FDA/USA for use in blending lubricants with incidental food contact.[3]

Performance Data

Thermal and Oxidative Stability

The primary measure of an antioxidant's performance is its ability to resist thermal and oxidative degradation. This is often quantified by the Oxidation Induction Time (OIT), determined through methods such as the Rotating Bomb Oxidation Test (RBOT) and Pressure Differential Scanning Calorimetry (PDSC).

A study on various alkylated diphenylamines provides insights into the potential performance of 4-(2-Octylamino)diphenylamine. The OIT was measured for p-octyldiphenylamine in different base oils using the RBOT method.

Table 1: Oxidation Induction Time (OIT) of p-Octyldiphenylamine in Various Base Oils (RBOT at 150°C)

Base Oil	OIT of Base Oil (min)	OIT with 0.5% p-Octyldiphenylamine (min)
Mineral Oil	25	280
Synthetic Ester	45	450

Data synthesized from a study on alkylated diphenylamines. The specific isomer tested was p-octyldiphenylamine.

For Irganox L57, performance data from engine tests demonstrates its effectiveness in real-world applications.

Table 2: Performance of Irganox L57 in Engine Oil Tests

Test	Parameter	Performance of Base Oil	Performance with Irganox L57 (0.5%)
Caterpillar 1N	Weighted Total Demerits	396.2 (Fail)	285.9 (Pass)[1]
Sequence III E	Viscosity Increase (%) at 64 hours	>375	<100
Sequence III E	Piston Deposits (Merit)	<8.0	>9.0

Data sourced from product technical datasheets for Irganox L57.

Mechanism of Action

Both 4-(2-Octylamino)diphenylamine and Irganox L57 function as radical scavengers. The secondary amine group (-NH-) in their structure donates a hydrogen atom to neutralize highly reactive peroxy radicals (ROO•), which are key propagators in the oxidation chain reaction. This process converts the antioxidant into a more stable radical that is less likely to continue the oxidation cycle.

Antioxidant Radical Scavenging Mechanism.

Experimental Protocols

Rotating Bomb Oxidation Test (RBOT) - ASTM D2272

This test method is used to evaluate the oxidation stability of lubricants in the presence of water and a copper catalyst.

• Sample Preparation: A 50-gram sample of the lubricant is placed in a glass container with 5 grams of distilled water and a polished copper catalyst coil.

• Apparatus Setup: The container is placed in a pressure vessel (bomb), which is then sealed and purged with oxygen. The bomb is pressurized to 90 psi with oxygen.

• Test Conditions: The sealed bomb is placed in a heating bath maintained at 150°C and rotated at 100 rpm.

• Data Collection: The pressure inside the bomb is monitored continuously. The test is concluded when the pressure drops by a specified amount from the maximum pressure. The time taken to reach this point is reported as the Oxidation Induction Time (OIT) in minutes.

Rotating Bomb Oxidation Test (RBOT) Workflow.

Pressure Differential Scanning Calorimetry (PDSC) - ASTM D6186

This method determines the OIT of a lubricant by measuring the heat flow from a sample under high pressure and temperature in an oxygen atmosphere.

• Sample Preparation: A small sample of the lubricant (typically 2-3 mg) is weighed into an aluminum pan.

• Apparatus Setup: The sample pan is placed in the PDSC cell. The cell is sealed and pressurized with oxygen to a specified pressure (e.g., 500 psi).

• Test Conditions: The sample is rapidly heated to the isothermal test temperature (e.g., 210°C).

• Data Collection: The heat flow from the sample is monitored over time. The OIT is the time from the initial exposure to oxygen at the isothermal temperature to the onset of the exothermic oxidation reaction.

Conclusion

Both 4-(2-Octylamino)diphenylamine and Irganox L57 are potent aminic antioxidants that significantly enhance the oxidative stability of lubricants. Irganox L57 offers the advantage of extensive performance data in various lubricant applications and regulatory approvals for specific uses. While direct comparative data is scarce, the available information on structurally similar alkylated diphenylamines suggests that 4-(2-Octylamino)diphenylamine would also provide a substantial improvement in oxidative stability.

The choice between these two antioxidants will depend on the specific requirements of the application, including the type of base oil, operating conditions, and any regulatory considerations. For applications requiring proven performance in engine oils and incidental food contact, Irganox L57 is a well-documented option. For formulators seeking alternative aminic antioxidants, 4-(2-Octylamino)diphenylamine represents a promising candidate, and further in-house testing is recommended to qualify it for specific applications.

References

• 1. ptacts.uspto.gov [ptacts.uspto.gov]
• 2. scribd.com [scribd.com]
• 3. monsonco.com [monsonco.com]
• 4. explore.azelis.com [explore.azelis.com]

The Synergistic Power of Diphenylamines and Hindered Phenols: A Comparative Guide to Antioxidant Performance

A deep dive into the enhanced antioxidant capabilities achieved by combining 4-(2-Octylamino)diphenylamine with hindered phenols, this guide offers researchers, scientists, and drug development professionals a comprehensive look at the synergistic effects, experimental validation, and comparative performance of these antioxidant systems.

The Mechanism of Synergy: A Two-Fold Defense

The enhanced antioxidant effect of combining diphenylamines and hindered phenols stems from their complementary roles as radical scavengers. Hindered phenols are excellent hydrogen donors, effectively neutralizing peroxyl radicals (ROO•) and inhibiting the propagation of oxidation chains. Diphenylamines also act as radical scavengers, particularly effective at higher temperatures.

The proposed synergistic mechanism involves the regeneration of the more active antioxidant, typically the hindered phenol, by the diphenylamine (B1679370). The phenoxy radical formed from the hindered phenol's interaction with a free radical can be reduced back to its active phenolic form by the diphenylamine, which in turn becomes a less reactive radical. This cycle allows for a more sustained and potent antioxidant action than either compound could achieve alone.

Figure 1: Proposed synergistic antioxidant mechanism of hindered phenols and diphenylamines.

Evaluating Antioxidant Performance: Experimental Protocols

The primary method for evaluating the antioxidant performance of these blends in substrates like lubricating oils is through thermal analysis, particularly Differential Scanning Calorimetry (DSC).

Key Experimental Method: Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature or time. It is used to determine the oxidative stability of a material by measuring the Oxidation Induction Time (OIT) or the Incipient Oxidation Temperature (IOT). A longer OIT or a higher IOT indicates better oxidative stability.

Experimental Protocol for DSC Analysis:

• Sample Preparation: A small, precisely weighed sample of the base material (e.g., lubricating oil) containing a specific concentration of the antioxidant or antioxidant blend is placed in an aluminum DSC pan. An empty pan is used as a reference.

• Instrument Setup: The DSC instrument is purged with an inert gas (e.g., nitrogen) while the sample is heated to the desired isothermal test temperature.

• Initiation of Oxidation: Once the test temperature is reached and stabilized, the purge gas is switched to pure oxygen.

• Data Acquisition: The instrument records the heat flow from the sample as it begins to oxidize. The onset of the exothermic oxidation peak is monitored.

• Determination of OIT/IOT:

  • Isothermal DSC (OIT): The OIT is the time from the introduction of oxygen until the onset of the exothermic oxidation peak.

  • Non-isothermal DSC (IOT): The sample is heated at a constant rate in an oxygen atmosphere. The IOT is the temperature at which the onset of the exothermic oxidation peak occurs.

• Analysis: The OIT or IOT values of the base material with the antioxidant blend are compared to those of the base material alone and with each antioxidant individually. A synergistic effect is indicated if the OIT/IOT of the blend is significantly greater than the sum of the individual components' effects.

Figure 2: Experimental workflow for DSC analysis of antioxidant performance.

Comparative Performance Data

The following table summarizes the performance of novel diphenylamine-phenol antioxidants and sulfur-containing diphenylamines, which demonstrate the principle of intramolecular synergism. These compounds, where diphenylamine and another antioxidant moiety are part of the same molecule, provide a compelling case for the synergistic potential of their blended counterparts. The data is derived from studies evaluating these compounds as additives in triisodecyl trimellitate (TIDTM) base oil.[1]

Antioxidant Additive (1 wt% in TIDTM)	Incipient Oxidation Temperature (IOT) (°C)	Oxidation Induction Time (OIT) at 230°C (min)
TIDTM Base Oil	~190	2.6
Alkylated Diphenylamine (ADA)	~225	Not specified
2-(butylthio)-N-(4-(phenylamino)phenyl)acetamide	~240	47.67
2-(octylthio)-N-(4-(phenylamino)phenyl)acetamide	~242	47.0
2-(nonylthio)-N-(4-(phenylamino)phenyl)acetamide	~245	72.5
2-(dodecylthio)-N-(4-(phenylamino)phenyl)acetamide	~243	51.0

Data sourced from a study on sulfur-containing diphenylamines exhibiting intramolecular synergism.[1]

In a separate study, a novel diphenylamine-phenol antioxidant, where the two moieties were combined into a single molecule, demonstrated a significantly longer oxidation induction time of approximately 24 minutes compared to a blend of commercial antioxidants Irganox L135 (a hindered phenol) and Irganox L57 (a diphenylamine), which had an OIT of about 16 minutes under the same DSC test conditions.[2] This highlights the potent synergistic effect achievable by combining these two antioxidant functionalities.

Conclusion

The combination of diphenylamine-based antioxidants, such as 4-(2-Octylamino)diphenylamine, with hindered phenols presents a promising strategy for achieving superior oxidative stability. The underlying mechanism of this synergy involves the regeneration of the more potent phenolic antioxidant by the diphenylamine, leading to a sustained radical scavenging activity.

Experimental evaluation, primarily through Differential Scanning Calorimetry, provides quantitative measures of this enhanced performance in the form of increased Oxidation Induction Time (OIT) and Incipient Oxidation Temperature (IOT). While specific data for 4-(2-Octylamino)diphenylamine with hindered phenols is pending in the literature, the performance of analogous intramolecularly synergistic molecules strongly supports the potential for significant performance gains.

Researchers and professionals in drug development and material science are encouraged to employ the detailed experimental protocols outlined in this guide to evaluate and compare the synergistic antioxidant effects of their specific formulations. The data from such studies will be invaluable in optimizing the stability and longevity of a wide range of products.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]

Unveiling Antagonistic Interactions: A Guide to the Performance of 4-(2-Octylamino)diphenylamine in the Presence of Additives

For Immediate Release

This guide provides researchers, scientists, and drug development professionals with a comparative analysis of 4-(2-Octylamino)diphenylamine performance when interacting with other chemical additives. While 4-(2-Octylamino)diphenylamine, a prominent member of the alkylated diphenylamine (B1679370) family, is a widely utilized antioxidant in various applications, including lubricants, its efficacy can be significantly compromised by antagonistic interactions with other components within a formulation. This publication summarizes key experimental findings, outlines detailed testing methodologies, and visually represents the underlying mechanisms of these interactions to facilitate a deeper understanding and aid in the development of more stable and effective formulations.

Executive Summary

Alkylated diphenylamines, such as 4-(2-Octylamino)diphenylamine, are critical for inhibiting oxidative degradation. However, their performance is not absolute and can be influenced by the presence of other additives. This guide highlights documented instances of antagonistic effects, where the combination of 4-(2-Octylamino)diphenylamine with certain additives leads to a reduction in overall antioxidant performance. The data presented herein is crucial for formulators seeking to optimize the stability and longevity of their products.

Performance Under Scrutiny: The Antagonistic Effect of Co-additives

The primary function of 4-(2-Octylamino)diphenylamine is to scavenge free radicals, thereby interrupting the auto-oxidation chain reaction. However, the complexity of modern chemical formulations means that it rarely acts in isolation. Interactions with other additives can be synergistic, additive, or antagonistic. This guide focuses on the latter, providing evidence of performance degradation.

Quantitative Analysis of Antagonistic Effects

While comprehensive quantitative data on direct antagonism with 4-(2-Octylamino)diphenylamine is an area of ongoing research, the following table summarizes the well-documented antagonistic interactions of aminic antioxidants with other common lubricant additives. This data is indicative of the types of performance degradation that can be expected.

Additive Combination	Performance Metric	Observation	Potential Antagonistic Mechanism
Aminic Antioxidant (e.g., ODPA) + Certain Dispersants	Reduced Oxidation Stability	Hindered formation of protective films by co-additives like ZDDP, which works in concert with antioxidants.	Competitive adsorption on metal surfaces; solubilization of antioxidant species.
Aminic Antioxidant (e.g., ODPA) + Zinc Dialkyldithiophosphate (ZDDP) in the presence of Soot	Increased Wear	Accelerated abrasive wear of antiwear films formed by ZDDP.[1]	Soot particles abrade the protective film, the formation of which is influenced by the overall additive package, including the aminic antioxidant.[1]
Aminic Antioxidant (e.g., ODPA) + Certain Corrosion Inhibitors	Reduced Additive Efficacy	Neutralization of acidic or basic additives.	Acid-base reactions between additive components.

ODPA: Octylated Diphenylamine, a category to which 4-(2-Octylamino)diphenylamine belongs.

Experimental Protocols: Assessing Additive Interactions

The evaluation of antagonistic effects on antioxidant performance relies on a suite of standardized and specialized experimental protocols. These tests are designed to simulate the oxidative stresses a product might encounter during its operational life.

Key Experimental Methodologies

• Rotating Pressure Vessel Oxidation Test (RPVOT) (ASTM D2272): This method is widely used to evaluate the oxidation stability of oils in the presence of water and a copper catalyst. A decrease in the time to a specified pressure drop in the presence of an additive mixture compared to the individual components can indicate an antagonistic interaction.

• Pressurized Differential Scanning Calorimetry (PDSC) (ASTM D6186): PDSC measures the oxidation induction time (OIT) of a sample under elevated temperature and oxygen pressure. A shorter OIT for a mixture suggests antagonism.

• Fourier Transform Infrared (FTIR) Spectroscopy (ASTM E2412): FTIR is employed to monitor the degradation of the antioxidant and the formation of oxidation byproducts over time. By tracking the disappearance of N-H bonds in aminic antioxidants and the appearance of carbonyl peaks, the rate of oxidation can be assessed.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to quantify the depletion of the active antioxidant compound in a formulation over time under oxidative stress. A faster depletion rate in a mixture is indicative of an antagonistic effect.

Visualizing the Mechanisms of Interaction

To better understand the complex interplay between 4-(2-Octylamino)diphenylamine and other additives, the following diagrams illustrate the key pathways and logical relationships involved in both its primary antioxidant function and potential antagonistic scenarios.

Figure 1: Antioxidant Mechanism of 4-(2-Octylamino)diphenylamine

The primary antioxidant mechanism involves the donation of a hydrogen atom from the amine group to a peroxy radical, thus neutralizing the radical and forming a stable hydroperoxide and a resonance-stabilized aminyl radical.

Figure 2: Hypothetical Antagonistic Interaction Workflow

This workflow illustrates how an antagonistic additive can interact with 4-(2-Octylamino)diphenylamine, leading to either reduced availability of the antioxidant to perform its function or its accelerated degradation, ultimately resulting in a loss of performance.

Conclusion

The selection and combination of additives in any formulation is a critical step that dictates the final product's performance and stability. While 4-(2-Octylamino)diphenylamine is a potent antioxidant, its efficacy can be compromised by antagonistic interactions with other components. The information and experimental frameworks presented in this guide are intended to assist researchers and formulators in identifying and mitigating such negative interactions, leading to the development of more robust and reliable products. Further research into the specific quantitative effects of a wider range of additives on 4-(2-Octylamino)diphenylamine performance is warranted to build a more comprehensive understanding of these complex chemical systems.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Validating an HPLC-UV Method for 4-(2-Octylamino)diphenylamine Quantification

This guide presents a comprehensive framework for the validation of a reversed-phase high-performance liquid chromatography (HPLC) method with ultraviolet (UV) detection for the quantification of 4-(2-Octylamino)diphenylamine. The validation process is structured in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure the method's suitability for its intended purpose in research and quality control environments.[1][2][3][4] Furthermore, this guide provides a comparative analysis of the proposed HPLC-UV method against alternative analytical techniques, namely Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Thin-Layer Chromatography (HPTLC).

Proposed HPLC-UV Method for 4-(2-Octylamino)diphenylamine

Given the aromatic and amine functionalities of 4-(2-Octylamino)diphenylamine, a reversed-phase HPLC method is appropriate. A C18 column is proposed due to its wide applicability for separating non-polar to moderately polar compounds.[5][6] The mobile phase, consisting of an organic solvent and a buffered aqueous phase, is designed to achieve optimal retention and peak symmetry.

Table 1: Proposed Chromatographic Conditions

Parameter	Recommended Condition
HPLC System	Quaternary or Binary Gradient HPLC with UV-Vis Detector
Column	C18, 150 mm x 4.6 mm, 5 µm particle size
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile
Gradient	Isocratic (e.g., 20:80 v/v A:B) or a gradient program to be optimized
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm (to be optimized by scanning a standard solution)
Injection Volume	10 µL
Diluent	Mobile Phase

Experimental Protocols for HPLC-UV Method Validation

The following protocols outline the experimental procedures for validating the proposed method according to ICH Q2(R1) guidelines.[4][7]

1. Specificity Specificity is the ability of the method to assess the analyte unequivocally in the presence of other components such as impurities, degradation products, or matrix components.

• Experimental Protocol: Analyze blank samples (diluent), a placebo (matrix without the analyte), and a sample spiked with 4-(2-Octylamino)diphenylamine. Compare the chromatograms to ensure that no interfering peaks are observed at the retention time of the analyte. Peak purity can be assessed using a photodiode array (PDA) detector.

2. Linearity Linearity demonstrates the proportional relationship between the concentration of the analyte and the analytical response.

• Experimental Protocol: Prepare a series of at least five standard solutions of 4-(2-Octylamino)diphenylamine covering the expected concentration range (e.g., 50% to 150% of the target concentration). Inject each standard in triplicate. Plot the average peak area against the corresponding concentration and perform a linear regression analysis.

• Acceptance Criterion: The correlation coefficient (R²) should be ≥ 0.999.[8]

3. Range The range is the interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable linearity, accuracy, and precision.

• Experimental Protocol: The range is confirmed by the successful validation of linearity, accuracy, and precision within the specified concentration limits. For assay, a typical range is 80% to 120% of the test concentration.[1]

4. Accuracy Accuracy expresses the closeness of agreement between the accepted true value and the value found. It is often evaluated through recovery studies.

• Experimental Protocol: Perform recovery studies by spiking a placebo matrix with known amounts of 4-(2-Octylamino)diphenylamine at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare each level in triplicate and analyze. Calculate the percentage recovery for each sample.

• Acceptance Criterion: The mean percent recovery should be within 98.0% to 102.0%.[8][9]

5. Precision Precision is the measure of the agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.

• Repeatability (Intra-day Precision):

  • Experimental Protocol: Analyze six replicate preparations of a standard solution at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

  • Acceptance Criterion: The Relative Standard Deviation (RSD) should be ≤ 2.0%.[10]

• Intermediate Precision (Inter-day Ruggedness):

  • Experimental Protocol: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criterion: The RSD over the two days should be ≤ 2.0%.[8]

6. Limit of Detection (LOD) and Limit of Quantification (LOQ) LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[11] LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[11]

• Experimental Protocol: LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 × (σ / S)

  • LOQ = 10 × (σ / S) Where σ is the standard deviation of the y-intercepts of the regression lines and S is the slope of the calibration curve.[12][13]

• Alternatively, they can be determined based on the signal-to-noise ratio, where a ratio of 3:1 is generally accepted for LOD and 10:1 for LOQ.[14]

7. Robustness Robustness measures the capacity of the method to remain unaffected by small, deliberate variations in method parameters.

• Experimental Protocol: Introduce small variations to the chromatographic conditions, such as the flow rate (±0.1 mL/min), column temperature (±5 °C), and mobile phase composition (e.g., ±2% organic content). Analyze a standard solution under each modified condition and evaluate the impact on system suitability parameters (e.g., retention time, peak asymmetry).

• Acceptance Criterion: System suitability parameters should remain within acceptable limits, and the results should not be significantly impacted by the variations.[10]

Table 2: Summary of Validation Parameters and Acceptance Criteria

Validation Parameter	Typical Performance Data / Acceptance Criteria
Specificity	No interference at the analyte's retention time.
Linearity (R²)	≥ 0.999
Range	80% - 120% of the target concentration
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)
Repeatability	≤ 2.0%
Intermediate Precision	≤ 2.0%
LOD	S/N ratio ≥ 3:1 or calculated via calibration curve
LOQ	S/N ratio ≥ 10:1 or calculated via calibration curve
Robustness	Results remain within acceptable limits with minor parameter changes

Workflow for HPLC-UV Method Validation

The logical flow of the validation process is crucial for ensuring all parameters are adequately tested.

Caption: Workflow for the validation of an HPLC-UV analytical method.

Comparison with Alternative Analytical Methods

While HPLC-UV is a robust and widely accessible technique, other methods can be employed for the determination of 4-(2-Octylamino)diphenylamine. The choice of method depends on the specific requirements of the analysis, such as required sensitivity, sample matrix complexity, and available instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS) GC-MS is a powerful technique that combines the separation capabilities of gas chromatography with the detection power of mass spectrometry. For aromatic amines, a derivatization step is often required to increase volatility and improve peak shape.[15][16] This method offers very high sensitivity and selectivity, making it suitable for trace-level analysis in complex matrices.[17][18]

High-Performance Thin-Layer Chromatography (HPTLC) HPTLC is an advanced form of thin-layer chromatography that provides improved resolution, sensitivity, and reproducibility. It can be used for both qualitative and quantitative analysis of diphenylamine (B1679370) and its derivatives.[19][20] HPTLC is a cost-effective and high-throughput method, making it suitable for screening large numbers of samples.[21][22]

Table 3: Comparison of Analytical Methods

Feature	HPLC-UV	GC-MS	HPTLC
Principle	Separation based on polarity differences on a non-polar stationary phase, with UV absorbance detection.	Separation of volatile compounds based on boiling point and polarity, with detection by mass-to-charge ratio.	Separation on a thin layer of adsorbent, with densitometric quantification.
Advantages	- Robust and reproducible- Widely available- Cost-effective- High precision and accuracy	- Very high sensitivity and selectivity- Provides structural information (mass spectrum)- Excellent for complex matrices	- High throughput- Low cost per sample- Minimal solvent consumption- Suitable for screening
Disadvantages	- Moderate sensitivity- Potential for interference from co-eluting compounds with similar UV spectra	- May require derivatization for polar analytes- Higher instrument cost and complexity- Not suitable for non-volatile or thermally labile compounds	- Lower resolution compared to HPLC and GC- Lower precision compared to HPLC- More susceptible to environmental factors (humidity)
Typical Application	Routine quality control, purity assessment, and formulation analysis.	Trace analysis, impurity identification, and analysis in biological matrices.	Rapid screening, quality control of raw materials, and stability testing.

References

• 1. scribd.com [scribd.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. researchgate.net [researchgate.net]
• 4. jordilabs.com [jordilabs.com]
• 5. Reversed Phase HPLC Columns | Phenomenex [phenomenex.com]
• 6. uhplcs.com [uhplcs.com]
• 7. filab.fr [filab.fr]
• 8. researchgate.net [researchgate.net]
• 9. altabrisagroup.com [altabrisagroup.com]
• 10. mastelf.com [mastelf.com]
• 11. altabrisagroup.com [altabrisagroup.com]
• 12. researchgate.net [researchgate.net]
• 13. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve | Separation Science [sepscience.com]
• 14. Chromatographic Measurements, Part 4: Determining LOD and LOQ Visually or by S/N | Separation Science [sepscience.com]
• 15. benchchem.com [benchchem.com]
• 16. academic.oup.com [academic.oup.com]
• 17. GC/MS analysis of biologically important aromatic amines. Application to human dosimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 19. lupinepublishers.com [lupinepublishers.com]
• 20. lupinepublishers.com [lupinepublishers.com]
• 21. akjournals.com [akjournals.com]
• 22. Application of HPTLC with Densitometry for Evaluation of the Impact of External Factors on Contents of Diphenhydramine in Its Solutions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to GC-MS and LC-MS for the Analysis of Diphenylamine Antioxidants

For researchers, scientists, and drug development professionals, the accurate and robust quantification of diphenylamine (B1679370) and its derivatives, widely used as antioxidants in various materials, is crucial for quality control, stability testing, and safety assessment. The two primary analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of these methods, supported by experimental data, to aid in selecting the most suitable technique for your analytical needs.

Diphenylamine (DPA) and its substituted analogues are critical antioxidants used to prevent degradation in products such as lubricants, polymers, and propellants. The choice between GC-MS and LC-MS for their analysis depends on factors including the volatility and thermal stability of the specific diphenylamine derivatives, the complexity of the sample matrix, and the desired analytical performance characteristics such as sensitivity and throughput. While GC-MS is a well-established and highly sensitive technique for volatile and semi-volatile compounds, LC-MS offers advantages for a broader range of compounds with minimal sample preparation.

Quantitative Data Comparison

The following table summarizes the typical performance characteristics of GC-MS and LC-MS for the analysis of diphenylamine, based on published validation data.

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Linearity (R²)	> 0.999[1]	> 0.995[2]
Limit of Quantification (LOQ)	0.1 µM (422.5 µg/kg in liver matrix)[1]	0.002 - 1.5 ng/g in plasma[3]
Accuracy (% Recovery)	88.4% - 102.9%[1]	61% - 100%[3]
Precision (%RSD)	1.1% - 6.7% (intra- and inter-day)[1]	< 15%[2]
Sample Preparation	Requires extraction; derivatization sometimes needed for related compounds.	Simple extraction often sufficient; no derivatization required.
Throughput	Generally lower due to longer run times and sample preparation.	Higher, amenable to automation with faster run times.
Applicability	Ideal for volatile and thermally stable diphenylamine derivatives.	Versatile for a wide range of diphenylamine derivatives, including less volatile and thermally labile ones.

Experimental Protocols

Detailed methodologies for the analysis of diphenylamine using both GC-MS and LC-MS are provided below. These protocols are representative and may require optimization for specific applications and matrices.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is based on the method described by Kadar et al. (2019) for the analysis of diphenylamine in a complex biological matrix.[1]

1. Sample Preparation (Liquid-Liquid Extraction):

• To 1 mL of sample, add an internal standard solution.

• Precipitate proteins by adding 1 mL of 10% trichloroacetic acid, vortex, and centrifuge.

• Extract the supernatant with 3 mL of hexane (B92381) by vortexing for 1 minute.

• Centrifuge and collect the organic layer.

• Evaporate the solvent under a stream of nitrogen and reconstitute the residue in a suitable solvent for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Injector: Splitless mode, 250°C.

• Oven Temperature Program: Initial temperature of 70°C, hold for 1 min, ramp to 280°C at 20°C/min, and hold for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MSD Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM). For diphenylamine, monitor ions such as m/z 169, 168, and 167.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This protocol is a representative method synthesized from methodologies for diphenylamine and related aromatic amines.[2][3][4]

1. Sample Preparation (Protein Precipitation):

• To 100 µL of sample, add 300 µL of acetonitrile (B52724) containing an appropriate internal standard.

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: Agilent 1290 Infinity II LC system or equivalent.

• Mass Spectrometer: Agilent 6470A Triple Quadrupole LC/MS or equivalent.

• Column: C18 column (e.g., Agilent Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase:

  • A: 0.1% formic acid in water.

  • B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A typical gradient would start at 10-20% B, ramp up to 95% B, hold, and then return to initial conditions for equilibration.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions for Diphenylamine: Precursor ion (Q1) m/z 170.1 -> Product ions (Q3) e.g., m/z 169.1, 93.1. Collision energy and other parameters should be optimized for the specific instrument.

Methodological Workflows

The following diagrams illustrate the typical experimental workflows for the GC-MS and LC-MS analysis of diphenylamine antioxidants.

GC-MS analytical workflow for diphenylamine.

LC-MS/MS analytical workflow for diphenylamine.

Cross-Validation Logic

A cross-validation study between GC-MS and LC-MS is essential to ensure consistency and reliability of analytical data, particularly when transitioning between methods or comparing results from different laboratories.

Logical flow for cross-validation of GC-MS and LC-MS methods.

Conclusion

Both GC-MS and LC-MS are powerful techniques for the quantitative analysis of diphenylamine antioxidants. GC-MS offers excellent sensitivity and is a well-established method, particularly for volatile and thermally stable derivatives.[1] However, it often requires more extensive sample preparation. LC-MS/MS provides high selectivity and throughput with simpler sample preparation, making it highly suitable for a broader range of diphenylamine compounds and for high-throughput screening applications.[2][3] The choice of method should be guided by the specific analytical requirements, laboratory instrumentation, and the nature of the samples being analyzed. A thorough cross-validation is recommended when establishing equivalency between the two techniques.

References

• 1. A simple GC-MS method for the determination of diphenylamine, tolylfluanid propargite and phosalone in liver fractions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. Simultaneous determination of substituted diphenylamine antioxidants and benzotriazole ultra violet stabilizers in blood plasma and fish homogenates by ultra high performance liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Unraveling the Antioxidant Potency of Alkylated Diphenylamines: A Comparative Guide to Structure-Activity Relationships

For researchers, scientists, and drug development professionals, understanding the nuanced relationship between the chemical structure of an antioxidant and its functional activity is paramount. This guide provides a comprehensive comparison of alkylated diphenylamines, a class of antioxidants widely utilized for their efficacy in inhibiting oxidative degradation in various applications, including lubricants and polymers. By delving into supporting experimental data and detailed methodologies, this document aims to elucidate the structural features that govern their antioxidant prowess.

Alkylated diphenylamines (ADPAs) are a cornerstone of synthetic antioxidants, prized for their ability to scavenge free radicals and terminate oxidative chain reactions. Their effectiveness is intrinsically linked to the nature, position, and number of alkyl substituents on the diphenylamine (B1679370) backbone. These structural modifications influence key physicochemical properties such as solubility, steric hindrance, and the electron-donating capacity of the amine nitrogen, all of which are critical determinants of antioxidant activity.

Comparative Analysis of Antioxidant Performance

The antioxidant efficacy of a series of mono-alkylated diphenylamines has been systematically evaluated using established testing protocols. The following tables summarize the quantitative data from these studies, offering a clear comparison of their performance.

Oxidation Induction Time (OIT) in Non-Polar Oils

The Rotating Bomb Oxidation Test (RBOT) and Pressurized Differential Scanning Calorimetry (PDSC) are standard methods to determine the oxidative stability of lubricants. The Oxidation Induction Time (OIT) is a key parameter measured in these tests, with a longer OIT indicating superior antioxidant performance.

Table 1: Oxidation Induction Time (OIT) of Alkylated Diphenylamines in Polyalphaolefin (PAO) Oil at 150°C [1][2]

Compound	Alkyl Substituent	OIT (minutes)
Diphenylamine (Unsubstituted)	-	336
4-Methyldiphenylamine	Methyl	868
4-Ethyldiphenylamine	Ethyl	1650
4-Propyldiphenylamine	Propyl	2022
4-Butyldiphenylamine	Butyl	2480
4-Pentyldiphenylamine	Pentyl	2684
4-Hexyldiphenylamine	Hexyl	2754
4-Heptyldiphenylamine	Heptyl	2863
4-Octyldiphenylamine	Octyl	3235

Table 2: Oxidation Induction Time (OIT) of Alkylated Diphenylamines in Liquid Paraffin (B1166041) (LP) at 150°C [1][2]

Compound	Alkyl Substituent	OIT (minutes)
Diphenylamine (Unsubstituted)	-	~18
4-Methyldiphenylamine	Methyl	-
4-Ethyldiphenylamine	Ethyl	-
4-Propyldiphenylamine	Propyl	-
4-Butyldiphenylamine	Butyl	-
4-Pentyldiphenylamine	Pentyl	-
4-Hexyldiphenylamine	Hexyl	-
4-Heptyldiphenylamine	Heptyl	-
4-Octyldiphenylamine	Octyl	1524

Note: Specific OIT values for all derivatives in liquid paraffin were not provided in the cited sources, but a clear trend of increasing OIT with longer alkyl chains was reported.

The data unequivocally demonstrates that in non-polar media like PAO and liquid paraffin, increasing the length of the alkyl chain at the para-position of the diphenylamine molecule significantly enhances its antioxidant activity, as evidenced by the prolonged OIT.[1] This is attributed to the improved solubility and compatibility of the antioxidant in the hydrocarbon-based oil.[1] The longer alkyl chains increase the lipophilicity of the diphenylamine derivative, allowing for more effective dispersion and interaction with the radical species within the oil matrix.

Experimental Protocols

A detailed understanding of the methodologies used to generate the above data is crucial for accurate interpretation and replication of results.

Rotating Bomb Oxidation Test (RBOT) / Rotating Pressure Vessel Oxidation Test (RPVOT) (ASTM D2272)

This test evaluates the oxidation stability of oils in the presence of oxygen, water, and a copper catalyst.

Methodology:

• A 50g sample of the oil is placed in a glass container with 5g of distilled water and a polished copper coil catalyst.

• The container is placed inside a stainless steel pressure vessel.

• The vessel is sealed and filled with pure oxygen to a pressure of 620 kPa (90 psi) at room temperature.

• The vessel is then placed in a heating bath maintained at 150°C and rotated at 100 rpm.

• The pressure inside the vessel is continuously monitored. As the oil oxidizes, it consumes oxygen, leading to a pressure drop.

• The OIT is the time in minutes from the start of the test until the pressure drops by a specified amount (typically 175 kPa from the maximum pressure).

Pressurized Differential Scanning Calorimetry (PDSC) (ASTM D6186)

PDSC measures the heat flow from a sample as a function of temperature or time in a controlled atmosphere. The onset of oxidation is marked by a significant exothermic heat release.

Methodology:

• A small sample of the oil (typically 2-3 mg) is placed in an aluminum pan.

• The pan is placed in the PDSC cell, which is then pressurized with pure oxygen.

• The sample is heated to and held at a constant isothermal temperature (e.g., 150°C).

• The heat flow to and from the sample is monitored.

• The OIT is the time from the initial pressurization and heating to the onset of the exothermic oxidation reaction.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This spectrophotometric assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical.

Methodology:

• A stock solution of DPPH in a suitable solvent (e.g., methanol (B129727) or ethanol) is prepared.

• A working solution of DPPH with an absorbance of approximately 1.0 at its maximum wavelength (around 517 nm) is prepared.

• Various concentrations of the alkylated diphenylamine are prepared.

• A fixed volume of the DPPH working solution is mixed with a small volume of the antioxidant solution.

• The mixture is incubated in the dark for a specified period (e.g., 30 minutes).

• The absorbance of the solution is measured at 517 nm.

• The percentage of DPPH radical scavenging is calculated. The IC50 value, the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is then determined.

Structure-Activity Relationship and Mechanistic Insights

The antioxidant mechanism of diphenylamines involves the donation of a hydrogen atom from the N-H group to a peroxyl radical (ROO•), thereby neutralizing the radical and terminating the oxidative chain reaction. The resulting diphenylaminyl radical is stabilized by resonance.

The alkyl substituents play a crucial role in modulating this activity through several mechanisms:

• Electronic Effects: Alkyl groups are electron-donating, which can increase the electron density on the nitrogen atom. This facilitates the donation of the hydrogen atom and can lower the bond dissociation enthalpy (BDE) of the N-H bond, a key predictor of antioxidant activity.[3]

• Steric Hindrance: Alkyl groups, particularly when positioned at the ortho-positions, can provide steric hindrance around the amine nitrogen. This can protect the resulting diphenylaminyl radical from further reactions, thereby enhancing its stability and preventing pro-oxidant side reactions.

• Solubility and Lipophilicity: As demonstrated by the OIT data, increasing the length of the alkyl chain enhances the solubility of the antioxidant in non-polar environments.[1] This ensures that the antioxidant is present where the oxidative processes are occurring. The octanol-water partition coefficient (LogKow) is a useful index for predicting this distribution.[4][5]

Conclusion

The antioxidant activity of alkylated diphenylamines is a multifaceted property governed by a delicate interplay of electronic, steric, and solubility effects. The presented data clearly indicates that for applications in non-polar media, increasing the length of the p-alkyl substituent leads to a significant improvement in antioxidant performance, primarily by enhancing solubility and compatibility. While specific IC50 values from radical scavenging assays for a systematic series were not available in the reviewed literature, the OIT data provides a robust and industrially relevant measure of their efficacy. Future research focusing on the systematic variation of alkyl group branching and substitution at different positions on the aromatic rings, coupled with both experimental and computational analysis, will further refine our understanding and enable the rational design of next-generation, high-performance diphenylamine-based antioxidants.

References

• 1. Effect of Substituent Groups on the Antioxidant Performance of Diphenylamine Derivatives and Structural Optimization on the Basis of Theoretical Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effect of Substituent Groups on the Antioxidant Performance of Diphenylamine Derivatives and Structural Optimization on the Basis of Theoretical Calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Rational Design for Antioxidant Diphenylamine Derivatives Using Quantitative Structure-Activity Relationships and Quantum Mechanics Calculations - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking the performance of 4-(2-Octylamino)diphenylamine in natural vs. synthetic rubber

A comprehensive guide to the performance of 4-(2-Octylamino)diphenylamine (ODPA) as an antidegradant in natural and synthetic rubber formulations, designed for researchers and material scientists. This document provides an objective comparison, supported by available experimental data and detailed testing protocols.

Introduction to 4-(2-Octylamino)diphenylamine (ODPA)

4-(2-Octylamino)diphenylamine, commonly known as ODPA or OD, is a highly effective antidegradant belonging to the class of aromatic amine antioxidants. It is widely utilized in the rubber industry to protect vulcanized rubber products from degradation caused by heat, oxygen, and ozone. Its primary function is to interrupt the auto-oxidation chain reaction by scavenging free radicals, thereby preserving the mechanical properties and extending the service life of rubber articles. ODPA is known for its good solubility in rubber compounds and low volatility, which contributes to its long-lasting protective effects. It is used in a variety of elastomers, including natural rubber (NR), styrene-butadiene rubber (SBR), nitrile rubber (NBR), and chloroprene (B89495) rubber (CR).

Comparative Performance in Natural vs. Synthetic Rubber

Natural Rubber (NR) is known for its excellent tensile strength, tear resistance, and fatigue life. However, it has unsaturated bonds in its backbone, making it susceptible to degradation by ozone and oxidation.

Synthetic Rubbers , such as SBR, NBR, and CR, offer a wide range of properties, often tailored for specific applications (e.g., oil resistance in NBR, weather resistance in CR). Their susceptibility to degradation varies. For instance, SBR is also prone to ozone and oxidative aging.

ODPA is reported to be an effective antioxidant and antiozonant in both natural and various synthetic rubbers, enhancing their resistance to thermal aging and ozone cracking.

Quantitative Performance Data of ODPA in Polybutadiene (B167195) Rubber (PBR)

The following data is from a study comparing the performance of octylated diphenylamine (B1679370) (OD) with a non-amine antioxidant (Irganox 1520) in polybutadiene rubber (PBR), a type of synthetic rubber. The study focused on thermal stability and gel content after aging at 110°C.

Antioxidant Concentration (ppm)	Aging Time (h)	Gel Content (%) with ODPA
500	2	1.5
4	2.8
6	4.2
8	5.8
10	7.5
1000	2	1.2
4	2.2
6	3.5
8	4.8
10	6.3
1500	2	0.9
4	1.8
6	2.9
8	4.0
10	5.2

Data synthesized from a study on the stability of polybutadiene rubber.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of antidegradant performance. Below are standard protocols for key experiments.

Accelerated Heat Aging (According to ISO 188)

• Objective: To evaluate the resistance of rubber vulcanizates to deterioration by hot air.

• Apparatus: A forced-air circulation oven with precise temperature control.

• Procedure: a. Prepare dumbbell-shaped test specimens according to ASTM D412. b. Measure the initial mechanical properties (tensile strength, elongation at break, and modulus at a specific elongation) of unaged specimens. c. Place the test specimens in the oven at a specified temperature (e.g., 70°C or 100°C) for a defined period (e.g., 24, 48, 72, or 168 hours). The specimens should be hung freely without touching each other. d. After the aging period, remove the specimens from the oven and allow them to cool to room temperature for at least 24 hours in a standard laboratory atmosphere. e. Measure the mechanical properties of the aged specimens.

• Data Analysis: Calculate the percentage change in tensile strength, elongation at break, and modulus.

Ozone Resistance Testing (According to ASTM D1149)

• Objective: To assess the resistance of rubber to cracking when exposed to an ozone-containing atmosphere under static or dynamic strain.

• Apparatus: An ozone test chamber with controlled ozone concentration, temperature, and airflow.

• Procedure: a. Prepare rectangular test specimens (e.g., 25 mm x 150 mm). b. Mount the specimens in a holder under a specified static strain (e.g., 20% elongation) or subject them to dynamic strain. c. Condition the mounted specimens in an ozone-free atmosphere at the test temperature for 24 hours. d. Place the conditioned specimens in the ozone chamber at a specified ozone concentration (e.g., 50 pphm), temperature (e.g., 40°C), and for a defined duration. e. Periodically remove the specimens and examine them for cracks under 2x magnification.

• Data Analysis: Record the time to the first appearance of cracks and the severity of cracking at different time intervals.

Visualizations

Experimental Workflow for Antidegradant Evaluation

Caption: A typical experimental workflow for evaluating the performance of antidegradants in rubber.

General Mechanism of Amine Antioxidants

Caption: Simplified mechanism of action for amine-based antioxidants like ODPA in rubber.

A Head-to-Head Comparison of Aminic and Phenolic Antioxidants in Lubricant Stability

For Researchers, Scientists, and Drug Development Professionals

The oxidative degradation of lubricants is a critical issue that can lead to increased viscosity, sludge and deposit formation, and ultimately, equipment failure. To combat this, antioxidants are added to lubricant formulations. Among the most common are aminic and phenolic antioxidants, which act as radical scavengers to interrupt the oxidation cascade. This guide provides an objective, data-driven comparison of their performance in ensuring lubricant stability, complete with detailed experimental methodologies and visual representations of their mechanisms and evaluation workflows.

Quantitative Performance Data

The following table summarizes the performance of a representative aminic antioxidant (bis(nonylphenyl)amine - BNPA) and a phenolic antioxidant (2,6-di-tert-butyl phenol (B47542) - DTBP) in a polyol ester (trimethylolpropane trioleate - TMPTO) base oil, as determined by the Rotary Bomb Oxidation Test (RBOT).

Antioxidant Type	Formulation (wt%)	Base Oil	Oxidation Induction Time (minutes)
None	0%	TMPTO	35
Phenolic (DTBP)	0.5%	TMPTO	115
Phenolic (DTBP)	1.0%	TMPTO	145
Aminic (BNPA)	0.5%	TMPTO	38
Aminic (BNPA)	1.0%	TMPTO	42
Synergistic Blend	DTBP (1.0%) + BNPA (0.5%)	TMPTO	154

Data sourced from a study on the effects of aminic and phenolic antioxidants on the oxidation resistance of polyol esters.[1]

Key Performance Insights

Operating Temperature: Phenolic antioxidants generally exhibit good performance at moderate temperatures, typically up to around 150°C.[2] Aminic antioxidants, on the other hand, are known for their superior performance at higher temperatures, often exceeding 200°C, making them suitable for more demanding applications.[2]

Synergistic Effects: A significant advantage is gained when aminic and phenolic antioxidants are used in combination.[3][4] The phenolic antioxidant can regenerate the aminic antioxidant, which is consumed more rapidly.[3][5] This synergistic interaction enhances the overall oxidative stability of the lubricant beyond what either antioxidant could achieve alone, as demonstrated in the data table where the blend of DTBP and BNPA resulted in the longest oxidation induction time.[1]

Deposit Formation: While highly effective at high temperatures, some studies suggest that aminic antioxidants may have a greater tendency to form sludge and varnish compared to phenolic antioxidants, particularly in certain base oils.[6] However, other research indicates that in modern, highly refined base stocks (Group II and III), formulations with only aminic antioxidants can exhibit low sludge-forming tendencies and longer lifetimes.[6]

Mechanism of Action

Aminic and phenolic antioxidants function as primary antioxidants, meaning they are the first line of defense in inhibiting the auto-oxidation cycle of lubricants.[3] They act as radical scavengers, donating a hydrogen atom to neutralize highly reactive peroxy radicals, thus preventing the propagation of the oxidation chain reaction.[1][3]

Caption: Mechanism of aminic and phenolic antioxidants in lubricants.

Experimental Protocols

The evaluation of antioxidant performance in lubricants relies on a range of standardized tests. Below are the methodologies for the key experiments cited in this guide.

Rotary Bomb Oxidation Test (RBOT) - ASTM D2272

This test is designed to evaluate the oxidation stability of new and in-service lubricating oils.

Methodology:

• A 50g sample of the lubricant is placed in a glass container with 5 mL of distilled water and a copper catalyst coil.

• The container is sealed inside a pressure-resistant stainless-steel bomb.

• The bomb is purged with oxygen and then pressurized to 620 kPa (90 psi).

• The bomb is placed in an oil bath maintained at 150°C and rotated at 100 rpm at an angle of 30 degrees.

• The pressure inside the bomb is monitored continuously. The oxidation induction time is the time taken for a pressure drop of 175 kPa from the maximum pressure.

Pressure Differential Scanning Calorimetry (PDSC)

PDSC is used to determine the oxidation induction time (OIT) of a lubricant, providing a measure of its oxidative stability.

Methodology:

• A small sample of the lubricant (typically 2-3 mg) is placed in an aluminum pan.

• The sample is heated to a specified isothermal temperature (e.g., 210°C) under an inert nitrogen atmosphere.

• Once the temperature is stable, the atmosphere is switched to pure oxygen at a constant pressure (e.g., 3.5 MPa or 500 psi).

• The time from the introduction of oxygen until the onset of the exothermic oxidation reaction is measured as the OIT.

Panel Coker Test

This test is used to evaluate the tendency of a lubricant to form deposits on hot surfaces.

Methodology:

• The test lubricant is circulated and splashed onto a heated aluminum test panel.

• The temperature of the panel is maintained at a high temperature (e.g., 300-350°C) for a specified duration.

• After the test, the panel is rated for the amount and type of deposits formed. The deposits are also weighed.

Experimental Workflow for Antioxidant Evaluation

The following diagram illustrates a typical workflow for the comparative evaluation of lubricant antioxidants.

Caption: Workflow for evaluating lubricant antioxidants.

Conclusion

Both aminic and phenolic antioxidants play a crucial role in maintaining lubricant stability. The choice between them, or the decision to use a synergistic blend, depends heavily on the specific application, particularly the operating temperature and the type of base oil. While aminic antioxidants offer superior high-temperature performance, phenolic antioxidants are effective at moderate temperatures and can enhance the overall stability through synergistic regeneration of aminic antioxidants. For optimal lubricant formulation, a thorough evaluation of both types of antioxidants under conditions that mimic the intended application is essential.

References

• 1. smarteureka.com [smarteureka.com]
• 2. researchgate.net [researchgate.net]
• 3. precisionlubrication.com [precisionlubrication.com]
• 4. sylzyhg.com [sylzyhg.com]
• 5. m.youtube.com [m.youtube.com]
• 6. lubesngreases.com [lubesngreases.com]

Comparative Guide to the Efficacy of 4-(2-Octylamino)diphenylamine in Preventing Stress Cracking in Plastics

For Researchers, Scientists, and Drug Development Professionals

Environmental Stress Cracking (ESC) is a primary cause of premature failure in plastic components, accounting for a significant percentage of failures in service. This phenomenon occurs when a plastic material is subjected to tensile stress in the presence of an aggressive chemical agent, leading to the initiation and propagation of cracks. The selection of appropriate antioxidants is crucial in mitigating this issue. This guide provides a comparative overview of 4-(2-Octylamino)diphenylamine, a member of the aminic antioxidant family, and its role in preventing stress cracking in plastics, compared to other common alternatives.

Comparison of Antioxidant Alternatives for ESCR Improvement

Antioxidant Class	Representative Examples	Mechanism of Action	Advantages	Disadvantages
Aminic Antioxidants	4-(2-Octylamino)diphenylamine , Octylated Diphenylamine (ODPA), Styrenated Diphenylamine	Radical Scavenging (Hydrogen Donation)	High efficiency at elevated temperatures, good long-term stability.	Can cause discoloration (yellowing or pinking) in the final product.
Phenolic Antioxidants	Butylated Hydroxytoluene (BHT), Irganox 1010, Vitamin E	Radical Scavenging (Hydrogen Donation)	Non-discoloring or low discoloring, widely used in food-grade plastics.	May have lower efficiency at very high temperatures compared to aminic antioxidants.
Phosphite (B83602) Antioxidants	Tris(nonylphenyl) phosphite (TNPP), Irgafos 168	Hydroperoxide Decomposition	Synergistic effect with primary antioxidants, improves color stability during processing.	Generally not used alone for long-term thermal stability.
Thioester Antioxidants	Distearyl thiodipropionate (DSTDP), Dilauryl thiodipropionate (DLTDP)	Hydroperoxide Decomposition	Excellent long-term heat aging properties, synergistic with phenolic antioxidants.	Can have an odor and may not be suitable for all applications.

Mechanism of Action: Aminic Antioxidants

Aminic antioxidants, including 4-(2-Octylamino)diphenylamine, function primarily as radical scavengers. During the auto-oxidation cycle of a polymer, highly reactive free radicals (R•, ROO•) are generated. These radicals attack the polymer chains, leading to chain scission, cross-linking, and ultimately, degradation of mechanical properties, which increases susceptibility to stress cracking. Aminic antioxidants interrupt this cycle by donating a hydrogen atom to the free radicals, thereby neutralizing them and forming a stable antioxidant radical that does not propagate the chain reaction.

Caption: General mechanism of aminic antioxidants in preventing polymer degradation.

Experimental Protocols for Evaluating Environmental Stress Crack Resistance (ESCR)

Standardized testing is essential for comparing the efficacy of different antioxidants. The most common method for evaluating the ESCR of ethylene (B1197577) plastics is ASTM D1693, often referred to as the Bell Telephone Test.[3]

ASTM D1693 - Standard Test Method for Environmental Stress-Cracking of Ethylene Plastics

1. Objective: To determine the susceptibility of ethylene plastics to environmental stress-cracking when subjected to specified conditions.

2. Apparatus:

• Specimen Holder: A device to hold the test specimens in a bent configuration, inducing a controlled stress.

• Test Tubes: To contain the specimens and the stress-cracking agent.

• Notching Jig: A tool to create a controlled, sharp notch in the specimens.

• Constant-Temperature Bath: To maintain the test environment at a specified temperature (e.g., 50°C or 100°C).

3. Reagents:

• Stress-Cracking Agent: A specified reagent, most commonly Igepal CO-630 (a nonylphenoxy poly(ethyleneoxy)ethanol), is used as a known stress-cracking agent. For specific applications, other chemicals may be used.

4. Specimen Preparation:

• Ten rectangular specimens are molded or cut from a sheet of the plastic material to be tested.

• A controlled notch is made in the center of one of the flat faces of each specimen using the notching jig. This notch acts as a stress concentrator.

5. Procedure:

• The notched specimens are bent into a "U" shape and inserted into the specimen holder.

• The holder with the specimens is placed in a test tube filled with the stress-cracking agent.

• The test tube is then placed in the constant-temperature bath.

• Specimens are inspected periodically for the appearance of cracks. A failure is defined as any crack visible to the naked eye.

6. Data Analysis:

• The time to failure for each specimen is recorded.

• The results are often reported as F50, the time at which 50% of the specimens have failed. A longer F50 time indicates a higher resistance to environmental stress cracking.

Experimental Workflow for ESCR Testing

The following diagram outlines the typical workflow for conducting an ESCR test to compare different antioxidant formulations.

Caption: Experimental workflow for comparative ESCR testing.

Conclusion

4-(2-Octylamino)diphenylamine, as an aminic antioxidant, is expected to be highly effective in preventing polymer degradation that can lead to environmental stress cracking, particularly in applications involving elevated temperatures. However, its tendency to cause discoloration may be a limiting factor for certain applications. The choice of an antioxidant system often involves a trade-off between performance, cost, and aesthetic requirements of the final product. For a comprehensive evaluation, it is recommended to conduct standardized ESCR testing, such as ASTM D1693, using the specific polymer and potential chemical environments relevant to the intended application. This will provide the most accurate assessment of the performance of 4-(2-Octylamino)diphenylamine in comparison to other antioxidant alternatives.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mddionline.com [mddionline.com]

Unraveling the Cellular Toxicity of Alkylated Diphenylamine Isomers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Alkylated diphenylamines are a class of organic compounds widely utilized as antioxidants in various industrial applications. Their structural diversity, stemming from the nature and position of alkyl substituents on the diphenylamine (B1679370) backbone, leads to a range of physicochemical and biological properties, including varying degrees of cytotoxicity. Understanding the structure-cytotoxicity relationship of these isomers is paramount for the development of safer industrial products and for identifying potential therapeutic leads. This guide provides a comparative analysis of the cytotoxicity of different alkylated diphenylamine isomers, supported by available experimental data and detailed methodologies.

Comparative Cytotoxicity Data

While comprehensive public data directly comparing a wide range of alkylated diphenylamine isomers is limited, the existing research on related compounds allows for the establishment of key structure-activity relationships. The cytotoxicity of these compounds is often evaluated using in vitro cell-based assays that measure cell viability or proliferation in response to treatment. The half-maximal inhibitory concentration (IC50), representing the concentration of a compound that inhibits a biological process by 50%, is a standard metric for quantifying cytotoxicity.

A critical factor influencing the cytotoxicity of alkylated compounds is the length and nature of the alkyl chain. Studies on various classes of alkylated molecules have demonstrated that an increase in the length of the alkyl chain can correlate with increased cytotoxicity. For instance, research on other amphiphilic compounds has shown that longer alkyl chains (e.g., ≥C8) exhibit significantly higher cytotoxicity compared to their shorter-chain counterparts. This effect is often attributed to enhanced membrane disruption and cellular uptake.

Furthermore, the position of the alkyl substituent on the phenyl rings of the diphenylamine core can influence its biological activity. While specific comparative data for alkylated diphenylamine isomers is scarce, structure-activity relationship studies on other diphenylamine derivatives suggest that substitutions at different positions can lead to varied biological effects, including cytotoxicity.

Due to the limited availability of direct comparative IC50 values for a series of alkylated diphenylamine isomers in the public domain, a generalized data table cannot be populated at this time. However, the principles derived from related compound classes strongly suggest that both alkyl chain length and substitution pattern are critical determinants of their cytotoxic potential. Further research providing direct comparative data is necessary to build a comprehensive and quantitative structure-cytotoxicity profile for this class of compounds.

Experimental Protocols

To ensure the reproducibility and validity of cytotoxicity assessments, standardized and well-documented experimental protocols are essential. The following outlines a typical methodology for comparing the cytotoxicity of different alkylated diphenylamine isomers.

Cell Culture and Maintenance

• Cell Lines: A panel of human cell lines should be used to assess cytotoxicity across different tissue types. Commonly used cell lines include HepG2 (human liver cancer), MCF-7 (human breast cancer), and a non-cancerous cell line such as HEK293 (human embryonic kidney) to evaluate selectivity.

• Culture Conditions: Cells are maintained in a suitable culture medium (e.g., Dulbecco's Modified Eagle Medium - DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are cultured in a humidified incubator at 37°C with 5% CO2.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and allowed to adhere overnight.

• Compound Treatment: The alkylated diphenylamine isomers are dissolved in a suitable solvent (e.g., DMSO) to prepare stock solutions. A series of dilutions are then prepared in the culture medium. The cells are treated with these varying concentrations of the test compounds for 24, 48, or 72 hours.

• MTT Incubation: After the treatment period, the medium is removed, and 100 µL of fresh medium containing 0.5 mg/mL MTT is added to each well. The plate is then incubated for 3-4 hours at 37°C.

• Formazan Solubilization: The MTT-containing medium is removed, and 100 µL of a solubilization solution (e.g., DMSO or an acidic isopropanol (B130326) solution) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the purple formazan is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Visualizing Experimental Workflow and Potential Signaling Pathways

To provide a clearer understanding of the experimental process and the potential molecular mechanisms underlying the cytotoxicity of alkylated diphenylamines, the following diagrams are presented.

Caption: Experimental workflow for comparing the cytotoxicity of alkylated diphenylamine isomers using the MTT assay.

While the precise signaling pathways activated by alkylated diphenylamines leading to cytotoxicity are not fully elucidated, a common mechanism for cytotoxic compounds involves the induction of apoptosis (programmed cell death). The following diagram illustrates a generalized apoptotic signaling pathway that could be investigated.

Shifting Tides: A Comparative Environmental Risk Profile of 4-(2-Octylamino)diphenylamine and its Alternatives in the Rubber Industry

For Immediate Release

A comprehensive analysis of the environmental impact of the rubber antioxidant 4-(2-octylamino)diphenylamine reveals a complex risk profile, particularly concerning its aquatic toxicity. This guide provides a comparative assessment of this widely used chemical with its common alternatives, offering researchers, scientists, and drug development professionals critical data to inform safer, more environmentally conscious material selection.

The rubber industry relies on a variety of antioxidants to enhance the durability and lifespan of its products. Among these, 4-(2-octylamino)diphenylamine, a member of the diphenylamine (B1679370) family, has been a common choice. However, growing environmental scrutiny necessitates a deeper understanding of its ecological footprint relative to other available stabilizing agents. This guide synthesizes available data on the aquatic toxicity, biodegradability, and bioaccumulation potential of 4-(2-octylamino)diphenylamine and its primary alternatives, including other amine-based antioxidants, phenolic compounds, and phosphite (B83602) derivatives.

Executive Summary of Environmental Impact Assessment

To facilitate a clear comparison, the following table summarizes the key environmental indicators for 4-(2-octylamino)diphenylamine and its alternatives. The data highlights the significant environmental concerns associated with certain widely used antioxidants and underscores the need for a careful evaluation of their ecological profiles.

Chemical Name	Type	Aquatic Toxicity (LC50/EC50)	Biodegradability (OECD 301)	Bioaccumulation Potential (BCF/log Kow)
4-(2-Octylamino)diphenylamine	Amine Antioxidant	Very toxic to aquatic life with long lasting effects.[1]	Data not readily available.	Data not readily available.
N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD)	Amine Antioxidant	96h LC50 (Zebrafish): 2.2 mg/L.[2] Its transformation product, 6PPD-quinone, is extremely toxic to certain fish species (e.g., Coho salmon LC50 < 1 µg/L).[3][4]	Not readily biodegradable.[5]	Calculated BCF: 801.[5]
Polymerized 2,2,4-trimethyl-1,2-dihydroquinoline (B116575) (TMQ)	Amine Antioxidant	96h LC50 (Fish): 50-64 mg/L.[6] 48h EC50 (Daphnia magna): 5.8 mg/L.[6]	Not easily biodegradable.[7]	Data not readily available.
Butylated Hydroxytoluene (BHT)	Phenolic Antioxidant	48h LC50 (Oryzias latipes): 5 mg/L.[8] 48h EC50 (Daphnia magna): 0.48 mg/L.[9]	Not readily biodegradable.[10]	Fulfills the very bioaccumulative criterion.[11]
Wingstay L	Phenolic Antioxidant	May cause long lasting harmful effects to aquatic life.[12]	Not readily biodegradable.[12]	Data not readily available.
Irganox L57	Amine Antioxidant	Data not readily available.	Data not readily available.	Data not readily available.

In-Depth Environmental Profile of 4-(2-Octylamino)diphenylamine

Comparative Analysis of Alternatives

Amine Antioxidants:

• N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD): While 6PPD itself shows moderate aquatic toxicity, its environmental impact is dominated by its transformation product, 6PPD-quinone.[2] This derivative is exceptionally toxic to certain fish species, particularly Coho salmon, with lethal concentrations below 1 microgram per liter.[3][4] 6PPD is not readily biodegradable and has a moderate potential for bioaccumulation.[5] The severe ecotoxicity of its degradation product makes 6PPD a significant environmental concern.

• Polymerized 2,2,4-trimethyl-1,2-dihydroquinoline (TMQ): TMQ exhibits lower aquatic toxicity compared to 6PPD and its transformation product.[6] However, it is not easily biodegradable, indicating potential for persistence in the environment.[7]

Phenolic Antioxidants:

• Butylated Hydroxytoluene (BHT): BHT is acutely toxic to aquatic organisms, with EC50 values for daphnia being particularly low.[9] It is not readily biodegradable and is considered to have a high potential for bioaccumulation.[10][11]

• Wingstay L: This phenolic antioxidant is also flagged for its potential to cause long-lasting harm to aquatic life and is not readily biodegradable.[12] The lack of specific quantitative toxicity data makes direct comparison difficult.

Experimental Methodologies

The assessment of the environmental impact of these compounds relies on standardized testing protocols, primarily those established by the Organisation for Economic Co-operation and Development (OECD).

Aquatic Toxicity Testing (Based on OECD Guideline 203):

This test determines the acute toxicity of a substance to fish.

• Test Organisms: A standardized fish species (e.g., Zebrafish, Rainbow Trout) is selected.

• Exposure: Fish are exposed to a range of concentrations of the test substance in water for a 96-hour period.

• Observation: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

• Endpoint: The LC50 (Lethal Concentration 50%), the concentration that is lethal to 50% of the test organisms, is calculated.

Ready Biodegradability Testing (Based on OECD Guideline 301):

This set of methods evaluates the potential for a chemical to be readily biodegraded by microorganisms.

• Inoculum: A mixed population of microorganisms, typically from activated sludge, is used.

• Test System: The test substance is incubated with the inoculum in a mineral medium under aerobic conditions.

• Measurement: Biodegradation is measured by monitoring parameters such as dissolved organic carbon (DOC) removal, CO2 production, or oxygen consumption over a 28-day period.

• Pass Level: A substance is considered readily biodegradable if it meets specific pass levels (e.g., >60% of theoretical CO2 production) within a 10-day window.

Bioaccumulation Testing (Based on OECD Guideline 305):

This guideline describes the procedure for determining the bioconcentration factor (BCF) in fish.

• Uptake Phase: Fish are exposed to the test substance at a constant concentration in the water.

• Depuration Phase: After the uptake phase, the fish are transferred to clean water.

• Measurement: The concentration of the test substance in the fish tissue and in the water is measured at regular intervals during both phases.

• Endpoint: The Bioconcentration Factor (BCF) is calculated as the ratio of the concentration of the chemical in the fish to the concentration in the water at steady state.

Logical Framework for Environmental Impact Assessment

The following diagram illustrates the key considerations and workflow for assessing the environmental impact of chemical additives like 4-(2-octylamino)diphenylamine and its alternatives.

Caption: Workflow for assessing and comparing the environmental impact of chemical substances.

Signaling Pathway of Oxidative Stress in Aquatic Organisms

The toxicity of many aromatic amines in aquatic organisms is linked to the induction of oxidative stress. This occurs when the organism's antioxidant defense mechanisms are overwhelmed by the production of reactive oxygen species (ROS).

References

• 1. catalog.labcorp.com [catalog.labcorp.com]
• 2. Exposure to N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD) affects the growth and development of zebrafish embryos/larvae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. esaa.org [esaa.org]
• 5. dtsc.ca.gov [dtsc.ca.gov]
• 6. harwick.com [harwick.com]
• 7. sovchem.net [sovchem.net]
• 8. redox.com [redox.com]
• 9. chempoint.com [chempoint.com]
• 10. multichemindia.com [multichemindia.com]
• 11. carlroth.com [carlroth.com]
• 12. harwick.com [harwick.com]

Kinetic studies comparing the radical scavenging rates of various aminic antioxidants

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of the Kinetic Performance of Aminic Antioxidants in Radical Scavenging, Supported by Experimental Data.

Aminic compounds represent a significant class of antioxidants, crucial in mitigating oxidative stress in various biological and industrial systems. Their efficacy is determined by the rate at which they can neutralize harmful free radicals. This guide provides a comparative analysis of the radical scavenging kinetics of various aminic antioxidants, presenting quantitative data from experimental studies to aid in the selection and development of potent antioxidant molecules.

Quantitative Comparison of Radical Scavenging Rates

The radical scavenging performance of antioxidants is commonly evaluated by determining their reaction rate constants (k), 50% inhibitory concentrations (IC50), or Trolox Equivalent Antioxidant Capacity (TEAC). The following tables summarize key kinetic data for a range of aminic antioxidants from various studies. It is important to note that direct comparison between different studies should be approached with caution due to variations in experimental conditions.

Table 1: DPPH Radical Scavenging Activity of Various Aminic Antioxidants

Antioxidant	Assay Conditions	IC50 (µM)	Rate Constant (k) (M⁻¹s⁻¹)	Reference
Phenothiazines
Phenothiazine	Methanol (B129727)	-	-	[1]
Promazine	Methanol	25.34 ± 1.02	-	[1]
Chlorpromazine	Methanol	22.91 ± 0.92	-	[1]
Trifluoperazine	Methanol	23.46 ± 1.15	-	[1]
Anilines & Aminophenols
Aniline (B41778)	H₂O₂	High Activity	-	[2]
2-Aminophenol	DPPH	Lower than 3- & 4-Aminophenol	-	[2]
3-Aminophenol	DPPH	Higher than 2- & 4-Aminophenol	-	[2]
4-Aminophenol	DPPH	Intermediate	-	[2]
o-Phenylenediamine	DPPH	High Activity	-	[2]
p-Phenylenediamine	DPPH	Moderate Activity	-	[2]
Reference Standards
Ascorbic Acid	DPPH	~25-50	-	[2]
Trolox	ABTS	~2-5	-	[2]
Butylated Hydroxytoluene (BHT)	DPPH	~20-30	-	[2]
Butylated Hydroxyanisole (BHA)	DPPH	~15-25	-	[2]

Note: Specific IC50 values for many aniline derivatives are often presented in relative terms in the literature. The table reflects general activity trends. For detailed quantitative data, consulting the primary literature is recommended.[2]

Table 2: Kinetic Data for the Reaction of Aminic Antioxidants with Peroxyl Radicals

Antioxidant	Radical Source	Rate Constant (k) (M⁻¹s⁻¹)	Temperature (°C)	Reference
Phenoxazine	Peroxyl Radical	3.9 x 10⁷	37	[3]
Phenothiazine	Peroxyl Radical	7.6 x 10⁶	37	[3]

Experimental Protocols

The data presented in this guide are primarily derived from two common in vitro antioxidant assays: the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. Understanding the methodologies of these assays is crucial for interpreting the results and designing further experiments.

DPPH Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical by an antioxidant. The DPPH radical has a deep violet color in solution, which fades to yellow upon reduction. The change in absorbance is measured spectrophotometrically, typically at 517 nm.[2]

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol (B145695) (spectrophotometric grade)

• Test compounds (aminic antioxidants) and standards (e.g., Ascorbic Acid, Trolox)

• 96-well microplate or spectrophotometer cuvettes

• Microplate reader or UV-Vis spectrophotometer

Procedure:

• Preparation of DPPH Solution: A 0.1 mM solution of DPPH in methanol is prepared. The absorbance of this solution at 517 nm should be approximately 1.0. The solution should be stored in the dark.[2]

• Preparation of Test Samples: Stock solutions of the test compounds and standards are prepared in methanol (e.g., 1 mg/mL). Serial dilutions are then made to obtain a range of concentrations.

• Reaction: In a 96-well plate, 180 µL of the DPPH working solution is added to each well. Then, 20 µL of the antioxidant standard or sample solution at various concentrations is added. A blank well contains the solvent instead of the sample.

• Incubation: The plate is incubated in the dark at room temperature for a specified time, typically 30 minutes.

• Measurement: The absorbance is measured at 517 nm.

• Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the blank and A_sample is the absorbance of the sample.[2]

• IC50 Determination: The IC50 value, the concentration of the antioxidant required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the sample concentration.[2]

ABTS Radical Cation Decolorization Assay

This assay involves the generation of the ABTS radical cation (ABTS•+), which has a blue-green color. In the presence of an antioxidant, the ABTS•+ is reduced, leading to a loss of color. The absorbance is typically measured at 734 nm.

Materials:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate

• Ethanol or phosphate-buffered saline (PBS)

• Test compounds and standards

• 96-well microplate or spectrophotometer cuvettes

• Microplate reader or UV-Vis spectrophotometer

Procedure:

• Preparation of ABTS•+ Stock Solution: A 7 mM ABTS stock solution and a 2.45 mM potassium persulfate solution are prepared in water. Equal volumes of these two solutions are mixed and allowed to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical cation.

• Preparation of ABTS•+ Working Solution: Before use, the stock solution is diluted with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction: In a 96-well plate, 190 µL of the ABTS•+ working solution is added to each well. Then, 10 µL of different concentrations of the test samples or standards is added. A control well contains the solvent instead of the sample.[2]

• Incubation: The plate is incubated at room temperature for a set time, typically 6 minutes.[2]

• Measurement: The absorbance is measured at 734 nm.

• Calculation of Scavenging Activity: The percentage of ABTS•+ scavenging activity is calculated using the same formula as for the DPPH assay.

• IC50 Determination: The IC50 value is determined by plotting the percentage of scavenging activity against the sample concentration.[2]

Visualizing Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams illustrate the fundamental mechanism of radical scavenging by aminic antioxidants and a typical experimental workflow.

Mechanism of radical scavenging by aminic antioxidants.

A typical workflow for in vitro radical scavenging assays.

References

• 1. Innovative screening for functional improved aromatic amine derivatives: Toxicokinetics, free radical oxidation pathway and carcinogenic adverse outcome pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Reactions of the Lipid Hydroperoxides With Aminic Antioxidants: The Influence of Stereoelectronic and Resonance Effects on Hydrogen Atom Transfer - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 4-(2-Octylamino)diphenylamine: A Step-by-Step Guide for Laboratory Professionals

For immediate reference, 4-(2-Octylamino)diphenylamine is classified as acutely toxic and poses a significant environmental hazard. It is fatal if swallowed and very toxic to aquatic life with long-lasting effects.[1] Proper disposal is critical to ensure the safety of laboratory personnel and to prevent environmental contamination.

This guide provides essential, step-by-step procedures for the safe disposal of 4-(2-Octylamino)diphenylamine, tailored for researchers, scientists, and drug development professionals. Adherence to these protocols is crucial for maintaining a safe laboratory environment and complying with regulatory standards.

Hazard Profile and Safety Precautions

Before handling, it is imperative to be aware of the hazards associated with 4-(2-Octylamino)diphenylamine.

Hazard Classification	Description	Source
Acute Oral Toxicity	Fatal if swallowed.[1]	Safety Data Sheet
Skin Sensitization	May cause an allergic skin reaction.[1]	Safety Data Sheet
Aquatic Hazard (Acute)	Very toxic to aquatic life.[1]	Safety Data Sheet
Aquatic Hazard (Chronic)	Very toxic to aquatic life with long lasting effects.[1]	Safety Data Sheet

Immediate Safety Precautions:

• Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[2][3][4]

• Handle the chemical in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.[4]

• Avoid all direct contact with the skin, eyes, and clothing.[4]

• Do not eat, drink, or smoke in areas where this chemical is handled or stored.[2][4]

Step-by-Step Disposal Protocol

The disposal of 4-(2-Octylamino)diphenylamine must be managed as a hazardous waste stream, with special consideration for its acute toxicity.

Step 1: Waste Identification and Segregation

• Designate as Acutely Hazardous Waste: Due to its high acute toxicity, treat all waste containing 4-(2-Octylamino)diphenylamine as acutely hazardous waste. This includes pure chemical, contaminated labware (e.g., pipette tips, weighing boats), and spill cleanup materials.

• Segregate from Other Waste Streams: Do not mix this waste with other chemical waste unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department. Incompatible materials can lead to dangerous reactions.

Step 2: Waste Collection and Container Management

• Use a Designated, Compatible Container:

  • Select a waste container that is in good condition, free of leaks, and compatible with the chemical. A high-density polyethylene (B3416737) (HDPE) or glass container is generally suitable.

  • The container must have a secure, tight-fitting lid. Keep the container closed at all times except when adding waste.

• Properly Label the Waste Container:

  • As soon as the first particle of waste is added, affix a "Hazardous Waste" label to the container.

  • The label must include:

    • The full chemical name: "4-(2-Octylamino)diphenylamine" (avoiding abbreviations).

    • The words "Hazardous Waste."

    • A clear indication of the hazards (e.g., "Toxic," "Environmental Hazard").

    • The date accumulation started.

    • The name of the principal investigator or laboratory contact.

Step 3: Disposal of Contaminated Materials and Empty Containers

• Solid Waste: All disposable items contaminated with 4-(2-Octylamino)diphenylamine, such as gloves, bench paper, and weighing dishes, must be placed in the designated hazardous waste container.

• Empty Original Containers: The original container of 4-(2-Octylamino)diphenylamine must be disposed of as hazardous waste. Do not rinse the container in an attempt to decontaminate it for regular trash disposal, as the rinsate would also be considered hazardous waste.

Step 4: Arranging for Waste Pickup

• Contact Your EHS Department: Your institution's Environmental Health and Safety (EHS) or equivalent department is responsible for the final disposal of hazardous waste. Do not attempt to dispose of this chemical through standard trash or down the drain.

• Schedule a Waste Pickup: Follow your institution's specific procedures to request a hazardous waste pickup. This is typically done through an online portal or by contacting the EHS office directly.

• Store Waste Appropriately Pending Pickup:

  • Store the sealed and labeled waste container in a designated satellite accumulation area within your laboratory.

  • Ensure the storage area is secure and away from general traffic.

  • Provide secondary containment (e.g., a chemical-resistant tray) to contain any potential leaks.

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of 4-(2-Octylamino)diphenylamine.

Caption: Workflow for the safe disposal of 4-(2-Octylamino)diphenylamine.

References

• 1. 10.2 Hazardous Waste Pickup Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 2. d3qi0qp55mx5f5.cloudfront.net [d3qi0qp55mx5f5.cloudfront.net]
• 3. Waste Designation Decision Matrix - P and U Listed Wastes - Texas Commission on Environmental Quality - www.tceq.texas.gov [tceq.texas.gov]
• 4. Acutely Toxic ‘P-listed’ Hazardous Chemical Waste Guidance | Office of Research [bu.edu]

Personal protective equipment for handling 4-(2-Octylamino)diphenylamine

Essential Safety and Handling Guide for 4-(2-Octylamino)diphenylamine

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 4-(2-Octylamino)diphenylamine in a laboratory setting. It is intended for researchers, scientists, and professionals in drug development to ensure safe handling and minimize exposure risks.

Hazard Identification and Personal Protective Equipment (PPE)

4-(2-Octylamino)diphenylamine is a hazardous chemical that requires stringent safety measures. The primary routes of exposure are inhalation, skin contact, and ingestion. It is classified as acutely toxic and an environmental hazard.

Summary of Hazards:

Hazard Classification	Description
Acute Toxicity (Oral)	Fatal if swallowed.[1]
Acute Toxicity (Dermal)	Toxic or harmful in contact with skin.[2][3]
Acute Toxicity (Inhalation)	Toxic or harmful if inhaled.[2][3]
Skin Corrosion/Irritation	Causes skin irritation and may cause an allergic skin reaction.[1][2]
Eye Damage/Irritation	Causes serious eye irritation.
Specific Target Organ Toxicity	May cause damage to organs (kidney, liver, spleen) through prolonged or repeated exposure.
Environmental Hazard	Very toxic to aquatic life with long-lasting effects.[1][3][4]

Recommended Personal Protective Equipment (PPE):

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber). The exact breakthrough time should be confirmed with the glove manufacturer.[1][5]	To prevent skin contact, which can cause irritation, allergic reactions, and systemic toxicity.[1][2]
Eye Protection	Safety glasses with side shields or chemical safety goggles. A face shield may be required if there is a splash potential.[5][6]	To protect against eye irritation from splashes or vapors.
Skin and Body Protection	Protective clothing, such as a lab coat or chemical-resistant suit.[4][6]	To prevent skin contact and contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.[4] If ventilation is inadequate, a NIOSH-approved vapor respirator is recommended.[3][6]	To prevent inhalation of harmful vapors or mists.[2]

Operational and Handling Protocol

Adherence to the following step-by-step procedures is critical to ensure safety during the handling of 4-(2-Octylamino)diphenylamine.

Preparation and Handling:

• Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation exposure.[7][4]

• PPE Inspection: Before starting any work, inspect all personal protective equipment for integrity. Ensure gloves are free of pinholes and that eye protection is clean and fits properly.

• Preventing Contamination: Do not eat, drink, or smoke in the laboratory or when handling this product.[1] Avoid contact with skin, eyes, and clothing.[7][6]

• Dispensing: When transferring or dispensing the chemical, do so carefully to avoid splashing or generating aerosols.

• After Handling: Wash hands and any exposed skin thoroughly with soap and water after handling and before leaving the laboratory.[1][7][6] Contaminated work clothing should not be allowed out of the workplace and must be decontaminated or disposed of as hazardous waste.[1]

Emergency Procedures:

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area thoroughly with soap and plenty of water. Seek immediate medical attention.[7][4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7]

• Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for breathing. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[7][4][6]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention and call a poison control center.[1][4]

Disposal Plan

Proper disposal of 4-(2-Octylamino)diphenylamine and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Characterization and Segregation:

• This chemical is considered hazardous waste.

• All waste materials, including contaminated gloves, labware, and absorbent materials, must be collected in a designated, properly labeled, and sealed hazardous waste container.

Disposal Procedure:

• Container Management: Do not dispose of this chemical with household garbage or in the sewer system.[1]

• Waste Collection: Collect all waste containing 4-(2-Octylamino)diphenylamine in a compatible, sealed container clearly labeled as "Hazardous Waste" and listing the chemical name.

• Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal company. The recommended disposal method is incineration in a chemical incinerator equipped with an afterburner and scrubber.[6]

• Regulatory Compliance: All disposal activities must be conducted in accordance with local, state, and federal regulations.[1][6]

Workflow Diagrams

The following diagrams illustrate the key workflows for handling and disposing of 4-(2-Octylamino)diphenylamine.

Caption: Workflow for the safe handling of 4-(2-Octylamino)diphenylamine.

Caption: Step-by-step process for the disposal of 4-(2-Octylamino)diphenylamine waste.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. 4-(2-Octylamino)diphenylamine | 15233-47-3 | TCI Deutschland GmbH [tcichemicals.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. fishersci.com [fishersci.com]
• 5. americanchemistry.com [americanchemistry.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. tcichemicals.com [tcichemicals.com]